(Cyclopropylmethyl)urea

• CAS: 61600-98-4

Core Science & Biosynthesis

An In-depth Technical Guide to (Cyclopropylmethyl)urea: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of (Cyclopropylmethyl)urea, a molecule of significant interest in medicinal chemistry and drug discovery. We will delve into its fundamental properties, including its Chemical Abstracts Service (CAS) number and molecular formula, and explore detailed synthetic protocols. Furthermore, this guide will elucidate the strategic importance of the cyclopropylmethyl and urea moieties in the design of novel therapeutics, supported by an analysis of its physicochemical properties and potential biological activities. The content is structured to provide both foundational knowledge and practical insights for researchers actively engaged in the field of drug development.

Core Identification and Properties

(Cyclopropylmethyl)urea , also known as N-(cyclopropylmethyl)urea, is a chemical compound with the following identifiers:

Property	Value	Source
CAS Number	61600-98-4	[1]
Molecular Formula	C₅H₁₀N₂O	[1]
Molecular Weight	114.15 g/mol	[1]

The structure of (Cyclopropylmethyl)urea incorporates two key pharmacophoric features: a urea functional group and a cyclopropylmethyl substituent. The urea moiety is well-known for its ability to form stable hydrogen bonds with biological targets, a critical interaction for achieving desired pharmacological activity.[2] The cyclopropyl group is a versatile structural element in drug design, often introduced to enhance potency, improve metabolic stability, and fine-tune pharmacokinetic properties.

Synthesis of (Cyclopropylmethyl)urea: A Step-by-Step Protocol

The synthesis of N-substituted ureas like (Cyclopropylmethyl)urea can be achieved through several established synthetic routes. A common and efficient method involves the reaction of an amine with an isocyanate or a suitable isocyanate equivalent. Below is a detailed, self-validating protocol for the preparation of (Cyclopropylmethyl)urea.

Synthesis via Reaction of Cyclopropylmethylamine with Potassium Isocyanate

This method offers a practical and scalable approach, avoiding the direct handling of potentially hazardous isocyanates.[3]

Reaction Scheme:

Caption: Synthesis of (Cyclopropylmethyl)urea.

Materials:

• Cyclopropylmethylamine

• Potassium isocyanate (KOCN)

• Hydrochloric acid (1 N aqueous solution)

• Water (deionized)

• Ethyl acetate

• Anhydrous sodium sulfate

• Standard laboratory glassware and magnetic stirrer

Experimental Protocol:

• Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add cyclopropylmethylamine (1.0 equivalent).

• Addition of Reagents: Add 1 N aqueous hydrochloric acid, followed by the addition of potassium isocyanate (1.1 equivalents) in one portion.

• Reaction: Stir the reaction mixture vigorously at room temperature. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion of the reaction, extract the aqueous mixture with ethyl acetate (3 x volume).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Isolation: Remove the solvent under reduced pressure to yield the crude product. Further purification can be achieved by recrystallization or column chromatography on silica gel if necessary.

Causality Behind Experimental Choices:

• The use of aqueous hydrochloric acid serves to protonate the amine, forming the hydrochloride salt, which can then react with the cyanate ion.[3]

• Potassium isocyanate is a stable and easy-to-handle source of the isocyanate functionality.[3]

• The reaction is typically clean, often yielding the product in high purity after a simple work-up, which is advantageous for scalability.[3]

Spectroscopic Characterization

Expected Spectroscopic Data:

Technique	Expected Features
¹H NMR	Signals corresponding to the cyclopropyl protons (multiplets in the upfield region), the methylene protons adjacent to the nitrogen (a doublet), and the NH and NH₂ protons (broad singlets).
¹³C NMR	Resonances for the cyclopropyl carbons, the methylene carbon, and the carbonyl carbon of the urea group (typically in the range of 155-165 ppm).
Mass Spec.	A molecular ion peak corresponding to the molecular weight of 114.15 g/mol .
Infrared (IR)	Characteristic absorption bands for N-H stretching (around 3200-3400 cm⁻¹), C=O stretching of the urea (around 1650-1700 cm⁻¹), and C-N stretching.[4]

Role in Drug Discovery and Medicinal Chemistry

The incorporation of the (cyclopropylmethyl)urea scaffold in a molecule can be a strategic decision in the drug discovery process, aiming to optimize several key parameters.

The Urea Moiety: A Privileged Scaffold

The urea functional group is a cornerstone in medicinal chemistry due to its unique hydrogen bonding capabilities. It can act as both a hydrogen bond donor (through the N-H groups) and a hydrogen bond acceptor (through the carbonyl oxygen). This allows for strong and specific interactions with biological targets such as enzymes and receptors, often leading to high potency and selectivity.[2]

Caption: Hydrogen bonding of the urea moiety.

The Cyclopropyl Group: A Bioisosteric Advantage

The cyclopropyl group is often used as a bioisostere for other chemical groups, such as a gem-dimethyl group or a vinyl group. Its rigid, three-dimensional structure can help to lock a molecule into a specific conformation, which can be beneficial for binding to a target. Furthermore, the cyclopropyl ring can enhance metabolic stability by blocking sites susceptible to enzymatic degradation.

Potential Applications and Biological Activity

While specific biological activity data for (Cyclopropylmethyl)urea is not extensively published, derivatives containing the cyclopropyl urea motif have shown significant promise in various therapeutic areas. A notable example is their activity as inhibitors of soluble epoxide hydrolase (sEH).[5][6] sEH is a therapeutic target for cardiovascular and inflammatory diseases.[5] The urea functionality is crucial for tight binding to the catalytic domain of sEH, and the presence of a cyclopropyl group has been shown to contribute to potent inhibition.[5][6]

This suggests that (Cyclopropylmethyl)urea could serve as a valuable building block or a starting point for the development of novel sEH inhibitors and other therapeutic agents. Its utility as a research chemical lies in its potential to be elaborated into more complex molecules for screening in various biological assays.

Conclusion

(Cyclopropylmethyl)urea is a molecule with significant potential in the field of drug discovery. Its synthesis is straightforward, and its structural features—the hydrogen-bonding urea moiety and the conformationally restricting, metabolically stabilizing cyclopropyl group—make it an attractive scaffold for the design of new therapeutic agents. Further investigation into the biological activities of (Cyclopropylmethyl)urea and its derivatives is warranted and could lead to the development of novel drugs for a range of diseases.

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An In-depth Technical Guide to the Synthesis of (Cyclopropylmethyl)urea

Introduction

(Cyclopropylmethyl)urea is a chemical compound of interest in the fields of medicinal chemistry and drug development due to the presence of the urea moiety, a well-known pharmacophore, and the cyclopropylmethyl group, which can influence metabolic stability and binding affinity. This guide provides a comprehensive overview of the principal synthetic pathways to (Cyclopropylmethyl)urea, designed for researchers, scientists, and professionals in drug development. The methodologies detailed herein are grounded in established chemical principles and offer a range of options, from classical rearrangement reactions to more modern, environmentally conscious approaches. Each pathway is presented with mechanistic insights, procedural details, and a critical evaluation of its advantages and limitations.

Core Synthetic Strategies

The synthesis of (Cyclopropylmethyl)urea can be approached through several strategic disconnections. The most common and practical routes involve the formation of the urea linkage by either direct reaction of a cyclopropylmethylamine precursor with a source of the carbonyl group or through the in situ generation of a highly reactive cyclopropylmethyl isocyanate intermediate. This guide will focus on three primary and versatile synthetic pathways.

Pathway 1: Direct Carbamoylation of Cyclopropylmethylamine

This is arguably the most straightforward and atom-economical approach to (Cyclopropylmethyl)urea. It involves the direct reaction of cyclopropylmethylamine with a suitable carbamoylating agent. A particularly attractive and environmentally benign method utilizes potassium isocyanate in an aqueous medium.[1]

Causality Behind Experimental Choices

The use of water as a solvent is a key feature of this "green" chemistry approach, avoiding the need for volatile and often toxic organic solvents.[1] The reaction proceeds via the in situ formation of isocyanic acid (HNCO) from the protonation of the cyanate anion, which then rapidly reacts with the nucleophilic amine. The acidic conditions (using HCl) are crucial to facilitate the formation of the reactive isocyanic acid. Cyclopropylmethylamine, being a primary amine, is a potent nucleophile that readily attacks the electrophilic carbon of the isocyanate.

Experimental Protocol

Materials:

• Cyclopropylmethylamine

• Potassium isocyanate (KOCN)

• 1 M Hydrochloric acid (HCl)

• Deionized water

• Dichloromethane (for extraction)

• Anhydrous magnesium sulfate

• Rotary evaporator

• Standard laboratory glassware

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve cyclopropylmethylamine (1.0 eq.) in 1 M aqueous HCl.

• To this stirred solution, add a solution of potassium isocyanate (1.1 eq.) in deionized water dropwise at room temperature.

• Stir the reaction mixture at room temperature for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Upon completion, neutralize the reaction mixture with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• The crude (Cyclopropylmethyl)urea can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to afford the pure product.

Data Presentation

Parameter	Value	Reference
Starting Material	Cyclopropylmethylamine	[1]
Reagent	Potassium Isocyanate	[1]
Solvent	Water	[1]
Temperature	Room Temperature	[1]
Typical Yield	Good to Excellent	[1]

Visualization of the Workflow

Caption: Hofmann rearrangement pathway to (Cyclopropylmethyl)urea.

Experimental Protocol (Hofmann Rearrangement)

Materials:

• Cyclopropylacetamide

• Phenyliodine diacetate (PIDA)

• Methanolic ammonia solution (7 N)

• Methanol

• Standard laboratory glassware

Procedure:

• To a stirred solution of cyclopropylacetamide (1.0 eq.) in methanol at 0 °C, add phenyliodine diacetate (2.0 eq.).

• Slowly add a solution of methanolic ammonia (17.5 eq.) while maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by TLC. Upon completion, concentrate the mixture under reduced pressure.

• Purify the residue by column chromatography on silica gel to obtain pure (Cyclopropylmethyl)urea.

Curtius Rearrangement of Cyclopropylacetyl Azide

The Curtius rearrangement involves the thermal or photochemical decomposition of an acyl azide to an isocyanate. [2]This is a highly reliable reaction, and studies on cyclopropyl- and cyclopropenoyl azides have shown that the rearrangement proceeds via a concerted pathway. [3][4]The resulting cyclopropylmethyl isocyanate can be trapped with ammonia to form the desired urea.

Mechanism:

Cyclopropylacetic acid is first converted to its corresponding acyl chloride, which is then reacted with an azide source (e.g., sodium azide) to form cyclopropylacetyl azide. Upon heating, the acyl azide undergoes a concerted rearrangement, losing nitrogen gas and forming cyclopropylmethyl isocyanate. [3]This isocyanate is then reacted in situ with ammonia to produce (Cyclopropylmethyl)urea.

Caption: Curtius rearrangement pathway to (Cyclopropylmethyl)urea.

Lossen Rearrangement of Cyclopropylacetyl Hydroxamic Acid Derivative

The Lossen rearrangement converts a hydroxamic acid or its derivative into an isocyanate. [5][6]This method provides another route to the key cyclopropylmethyl isocyanate intermediate.

Mechanism:

Cyclopropylacetic acid is first converted to its hydroxamic acid, which is then activated (e.g., by acylation or sulfonylation of the hydroxyl group). Treatment of the activated hydroxamic acid with a base leads to a concerted rearrangement, where the cyclopropylmethyl group migrates to the nitrogen with the expulsion of a carboxylate or sulfonate leaving group, forming cyclopropylmethyl isocyanate. [2]Subsequent reaction with ammonia yields (Cyclopropylmethyl)urea.

Data Presentation for Rearrangement Reactions

Reaction	Starting Material	Key Intermediate	Trapping Agent	Typical Yield	Reference
Hofmann	Cyclopropylacetamide	Cyclopropylmethyl Isocyanate	Ammonia	Good
Curtius	Cyclopropylacetic Acid	Cyclopropylmethyl Isocyanate	Ammonia	Good to Excellent	[3][7]
Lossen	Cyclopropylacetic Acid	Cyclopropylmethyl Isocyanate	Ammonia	Variable	[5][6]

Pathway 3: Phosgene-Free Carbonylating Agents

Due to the high toxicity of phosgene, its use in laboratory and industrial settings is highly restricted. Consequently, a variety of phosgene substitutes have been developed for the synthesis of ureas. [8]These reagents offer safer alternatives for introducing the carbonyl moiety.

Using 1,1'-Carbonyldiimidazole (CDI)

1,1'-Carbonyldiimidazole (CDI) is a stable, crystalline solid that serves as an excellent phosgene substitute. [9]It reacts with amines to form carbamoyl-imidazolium intermediates, which are then susceptible to nucleophilic attack by another amine.

Mechanism:

CDI reacts with one equivalent of cyclopropylmethylamine to form a carbamoyl-imidazole intermediate. This intermediate can then react with ammonia to generate (Cyclopropylmethyl)urea, with imidazole as a byproduct. The reaction is typically clean and proceeds under mild conditions.

Experimental Protocol (using CDI)

Materials:

• Cyclopropylmethylamine

• 1,1'-Carbonyldiimidazole (CDI)

• Ammonia (e.g., in a suitable solvent like THF or as ammonium hydroxide)

• Anhydrous tetrahydrofuran (THF)

• Standard laboratory glassware

Procedure:

• In a flame-dried, round-bottom flask under an inert atmosphere (e.g., argon), dissolve CDI (1.0 eq.) in anhydrous THF.

• To this solution, add a solution of cyclopropylmethylamine (1.0 eq.) in anhydrous THF dropwise at 0 °C.

• Stir the mixture at room temperature for 1-2 hours to form the carbamoyl-imidazole intermediate.

• Cool the reaction mixture to 0 °C and add a solution of ammonia (excess) in THF or aqueous ammonium hydroxide.

• Allow the reaction to warm to room temperature and stir overnight.

• Quench the reaction with water and extract with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography or recrystallization.

Characterization of (Cyclopropylmethyl)urea

The final product should be characterized by standard spectroscopic methods to confirm its identity and purity.

Technique	Expected Observations
¹H NMR	Signals corresponding to the cyclopropyl protons (multiplets in the upfield region, ~0.2-1.0 ppm), the methylene protons adjacent to the nitrogen (~3.0 ppm, doublet of doublets), and the NH and NH₂ protons (broad singlets).
¹³C NMR	A signal for the carbonyl carbon (~160 ppm), signals for the cyclopropyl carbons (in the upfield region), and a signal for the methylene carbon.
FTIR	Characteristic absorptions for N-H stretching (around 3300-3500 cm⁻¹), C=O stretching (amide I band, ~1640 cm⁻¹), and N-H bending (amide II band, ~1560 cm⁻¹).
Mass Spec.	Molecular ion peak corresponding to the molecular weight of (Cyclopropylmethyl)urea (114.15 g/mol ). [10]

Conclusion

This guide has outlined three robust and versatile synthetic pathways for the preparation of (Cyclopropylmethyl)urea. The choice of a particular method will depend on several factors, including the availability of starting materials, desired scale of the reaction, and considerations for safety and environmental impact. The direct carbamoylation of cyclopropylmethylamine with potassium isocyanate offers a green and scalable option. The classical rearrangement reactions provide reliable routes from carboxylic acid derivatives, with modern modifications improving their practicality. Finally, the use of phosgene-free carbonylating agents like CDI presents a safer alternative for introducing the urea functionality. Each of these pathways, when executed with care and precision, can provide efficient access to (Cyclopropylmethyl)urea for further research and development.

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The Rise of a Privileged Scaffold: An In-depth Technical Guide to the Discovery and History of Cyclopropyl Urea Derivatives

Abstract

The cyclopropyl urea moiety has emerged as a "privileged scaffold" in modern medicinal and agricultural chemistry. Its unique conformational constraints and electronic properties, bestowed by the three-membered ring, coupled with the hydrogen bonding capabilities of the urea functional group, have led to the development of a diverse array of bioactive molecules. This technical guide provides an in-depth exploration of the discovery and historical development of cyclopropyl urea derivatives, charting their evolution from early agrochemical applications to their current prominence as sophisticated therapeutic agents. We will delve into the fundamental synthetic strategies, elucidate the mechanisms of action across various biological targets, and present key structure-activity relationship (SAR) data that have guided the optimization of these remarkable compounds.

Introduction: The Allure of the Smallest Ring and a Versatile Linker

In the vast landscape of chemical structures employed in drug discovery and crop science, certain motifs consistently reappear in molecules with potent and specific biological activities. The cyclopropyl group, the smallest of the carbocycles, is one such recurring feature. Its rigid, planar structure and the unique sp2-like character of its C-C bonds offer medicinal chemists a powerful tool to enhance potency, improve metabolic stability, and fine-tune physicochemical properties.[1] When this compact ring is appended to a urea functional group—a well-established pharmacophore known for its ability to form robust hydrogen bond networks with biological macromolecules—a scaffold of significant potential is born: the cyclopropyl urea.[2]

This guide will trace the scientific journey of cyclopropyl urea derivatives, from their initial explorations to their current status as key components in approved drugs and cutting-edge research compounds. We will examine the causality behind the experimental choices that have shaped this field, providing a narrative that is both technically precise and grounded in field-proven insights.

Historical Perspective: From Agrochemistry to the Clinic

While a single, seminal report on the "discovery" of the first simple cyclopropyl urea is not readily apparent in the historical literature, their emergence can be traced to the broader development of urea-based herbicides and the increasing availability of cyclopropylamine as a chemical intermediate.

The mid-20th century saw a surge in the development of phenylurea herbicides, which were found to be potent inhibitors of photosynthesis.[3][4] A key early milestone in the journey of cyclopropyl-containing bioactive compounds is a 1968 patent detailing the use of cyclopropylamine in the synthesis of triazine herbicides.[5] This indicates that by the late 1960s, the cyclopropyl group was being actively explored in agrochemical research. The fundamental reaction of a primary amine, such as cyclopropylamine, with an isocyanate to form a urea has been a cornerstone of organic synthesis for over a century.[6][7] It is therefore highly probable that simple N-cyclopropyl-N'-aryl ureas were synthesized and screened for biological activity during this period of intense herbicide research.

The transition of the cyclopropyl urea scaffold from agriculture to medicine gained significant momentum in the late 20th and early 21st centuries. Researchers began to appreciate the unique properties the cyclopropyl group could impart to drug candidates, including increased metabolic stability and improved membrane permeability.[1] This led to the deliberate incorporation of the cyclopropyl urea moiety into molecules designed to interact with a variety of biological targets, culminating in the development of highly successful therapeutic agents.

A prime example of this is the multi-kinase inhibitor Lenvatinib , approved for the treatment of various cancers.[1][6][8] The discovery and development of Lenvatinib showcases the power of the cyclopropyl urea scaffold in modern drug design, where it serves as a key structural element for potent and selective kinase inhibition.[6][8]

Synthetic Methodologies: Forging the Cyclopropyl Urea Bond

The construction of the cyclopropyl urea core is most commonly achieved through a few reliable and versatile synthetic routes. The choice of method often depends on the availability of starting materials and the desired substitution pattern on the urea nitrogens.

Reaction of Cyclopropylamine with Isocyanates

This is the most direct and widely employed method for the synthesis of N-cyclopropyl ureas. Cyclopropylamine, a commercially available building block, reacts readily with a variety of isocyanates to furnish the desired urea in high yield.[7] The reaction is typically carried out in an inert solvent at room temperature or with gentle heating.

Experimental Protocol: Synthesis of N-(2-Chloro-4-hydroxyphenyl)-N'-cyclopropyl-urea (A Lenvatinib Intermediate)

• To a solution of 4-amino-3-chlorophenol in an appropriate aprotic solvent (e.g., tetrahydrofuran), add triphosgene portion-wise at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir until the formation of the corresponding isocyanate is complete (monitored by TLC or LC-MS).

• Cool the reaction mixture back to 0 °C and add a solution of cyclopropylamine in the same solvent dropwise.

• Allow the reaction to proceed at room temperature until completion.

• The product can be isolated by filtration if it precipitates or by standard aqueous workup and purification by chromatography or recrystallization.

This protocol is a general representation based on common synthetic practices for the formation of diaryl ureas and should be adapted and optimized for specific substrates and scales.

Reaction of Amines with Cyclopropyl Isocyanate

An alternative approach involves the use of cyclopropyl isocyanate as the reactive partner for a primary or secondary amine. Cyclopropyl isocyanate can be synthesized from cyclopropanecarboxylic acid via a Curtius rearrangement or by treating cyclopropylamine with phosgene or a phosgene equivalent.

Experimental Protocol: General Synthesis of a N-Aryl-N'-cyclopropyl Urea

• Dissolve the desired aniline derivative in a suitable aprotic solvent, such as dichloromethane or acetonitrile.

• Add cyclopropyl isocyanate dropwise to the stirred solution at room temperature.

• If the reaction is sluggish, gentle heating or the addition of a catalytic amount of a non-nucleophilic base may be employed.

• Monitor the reaction by TLC or LC-MS until the starting amine is consumed.

• The product can be isolated by removal of the solvent under reduced pressure and purification by column chromatography or recrystallization.

Modern Catalytic Approaches

More recent developments in synthetic methodology have focused on catalytic methods for the formation of ureas, often avoiding the use of hazardous isocyanates. These can include carbonylative coupling reactions and other transition-metal-catalyzed processes. While not yet as widespread for cyclopropyl ureas specifically, these methods represent a promising area for future development.

Biological Activities and Mechanisms of Action

The cyclopropyl urea scaffold has demonstrated remarkable versatility, with derivatives exhibiting potent activity against a wide range of biological targets.

Soluble Epoxide Hydrolase (sEH) Inhibitors

Cyclopropyl urea derivatives have emerged as a prominent class of inhibitors of soluble epoxide hydrolase (sEH), an enzyme responsible for the degradation of anti-inflammatory and vasodilatory epoxyeicosatrienoic acids (EETs). By inhibiting sEH, these compounds increase the levels of EETs, offering therapeutic potential for cardiovascular and inflammatory diseases. The urea moiety forms key hydrogen bonds with the catalytic residues of the enzyme, while the cyclopropyl group often occupies a hydrophobic pocket, contributing to the overall binding affinity.

Mechanism of sEH Inhibition

Caption: Inhibition of sEH by cyclopropyl urea derivatives.

Table 1: SAR Data for Cyclopropyl Urea sEH Inhibitors

Compound	R1	R2	IC50 (nM, human sEH)	Reference
1	Adamantyl	4-Trifluoromethoxyphenyl	5.2
2	Adamantyl	4-Chlorophenyl	2.9
3	Cyclohexyl	4-Trifluoromethoxyphenyl	1.1
4	Cyclohexyl	4-Chlorophenyl	0.8

Note: This table presents a selection of data for illustrative purposes. IC50 values can vary depending on assay conditions.

Herbicides: Protoporphyrinogen Oxidase (PPO) and Acetolactate Synthase (ALS) Inhibitors

In the agrochemical sector, cyclopropyl urea derivatives have been developed as potent herbicides. One important mechanism of action is the inhibition of protoporphyrinogen oxidase (PPO), a key enzyme in chlorophyll biosynthesis. Inhibition of PPO leads to the accumulation of protoporphyrinogen IX, which in the presence of light and oxygen, generates reactive oxygen species that cause rapid cell membrane disruption and plant death.

More recently, cyclopropyl-containing compounds have also been investigated as inhibitors of acetolactate synthase (ALS), an enzyme essential for the biosynthesis of branched-chain amino acids in plants.

Formyl Peptide Receptor (FPR) Agonists

Cyclopropyl urea derivatives have been identified as agonists of the formyl peptide receptor 2 (FPR2), a G protein-coupled receptor involved in the regulation of inflammatory responses.[2] Activation of FPR2 can promote the resolution of inflammation, making these compounds attractive candidates for the treatment of a variety of inflammatory diseases.

FPR2 Signaling Pathway

Caption: Agonist activation of the FPR2 signaling pathway.

Kinase Inhibitors (e.g., VEGFR-2)

The cyclopropyl urea scaffold is a key feature in several potent kinase inhibitors, most notably in the anti-cancer drug Lenvatinib, which targets vascular endothelial growth factor receptors (VEGFRs) among other kinases.[6][8] The urea moiety typically forms crucial hydrogen bonds in the hinge region of the kinase active site, while the cyclopropyl group can be positioned to interact with hydrophobic regions, contributing to both potency and selectivity.

Table 2: IC50 Values of Lenvatinib against Various Kinases

Kinase	IC50 (nM)	Reference
VEGFR-1	1.3	[8]
VEGFR-2	0.7	[8]
VEGFR-3	0.8	[8]
FGFR-1	4.6	[8]
PDGFRα	5.4	[8]
KIT	4.0	[8]
RET	1.5	[8]

Conclusion and Future Outlook

The journey of cyclopropyl urea derivatives from their likely origins in agrochemical screening programs to their established role in modern medicine is a testament to the power of this privileged scaffold. The unique combination of the cyclopropyl group's conformational and electronic properties with the hydrogen-bonding prowess of the urea linker has provided a robust platform for the design of highly effective and specific bioactive molecules.

Future research in this area is likely to focus on several key aspects. The development of novel, more efficient, and greener synthetic methodologies will continue to be a priority. The exploration of new biological targets for cyclopropyl urea derivatives is an exciting frontier, with potential applications in areas yet to be explored. Furthermore, the use of advanced computational techniques will undoubtedly play an increasingly important role in the rational design of next-generation cyclopropyl urea compounds with enhanced potency, selectivity, and pharmacokinetic properties. The story of the cyclopropyl urea is far from over; it is a scaffold that will undoubtedly continue to contribute to advancements in both human health and agriculture for years to come.

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Introduction: The Significance of the (Cyclopropylmethyl)urea Moiety

<An In-depth Technical Guide to the Mechanism of Action of (Cyclopropylmethyl)urea-Containing Compounds in Biological Systems

For Researchers, Scientists, and Drug Development Professionals

The (cyclopropylmethyl)urea scaffold has emerged as a critical pharmacophore in modern medicinal chemistry. While the parent compound itself is primarily a building block, its incorporation into more complex molecules has led to the development of potent and selective therapeutic agents.[1][2] This guide delves into the core mechanism of action for a prominent class of these compounds: inhibitors of soluble epoxide hydrolase (sEH). By understanding how this specific chemical moiety drives biological activity, researchers can better design and optimize future drug candidates for a range of diseases, including hypertension, inflammation, and renal injury.[3][4]

The Soluble Epoxide Hydrolase (sEH) Pathway: A Key Therapeutic Target

Soluble epoxide hydrolase (sEH) is a cytosolic enzyme that plays a pivotal role in the metabolism of lipid signaling molecules.[5][6] Specifically, it catalyzes the hydrolysis of epoxyeicosatrienoic acids (EETs) into their corresponding, and generally less active, dihydroxyeicosatrienoic acids (DHETs).[5][6][7]

EETs are produced from arachidonic acid by cytochrome P450 epoxygenase enzymes and are recognized as crucial regulators of cardiovascular and renal function.[3][6] They exhibit a range of beneficial effects, including vasodilation, anti-inflammatory actions, and protection against organ damage.[3][5][8] By converting EETs to DHETs, sEH effectively diminishes these protective actions.[3][9] Consequently, the inhibition of sEH has become a major therapeutic strategy to stabilize and augment the endogenous levels of EETs, thereby harnessing their beneficial effects.[5][8]

Signaling Cascade of sEH Action and Inhibition

The diagram below illustrates the central role of sEH in the arachidonic acid cascade and the therapeutic intervention point for (Cyclopropylmethyl)urea-based inhibitors.

Caption: The sEH pathway and point of therapeutic intervention.

Molecular Mechanism of Inhibition

The effectiveness of (cyclopropylmethyl)urea derivatives as sEH inhibitors stems from their ability to act as competitive, tight-binding inhibitors that mimic the transition state of the epoxide hydrolysis reaction.[10] The urea carbonyl oxygen and the N-H groups are crucial for this interaction, forming hydrogen bonds with key amino acid residues, Tyr381, Tyr465, and Asp333, within the enzyme's active site.[6] This high-affinity binding physically obstructs the entry of the natural substrate (EETs), thereby preventing their degradation.

Pharmacological Consequences of sEH Inhibition

By preventing the degradation of EETs, (cyclopropylmethyl)urea-based sEH inhibitors produce a range of beneficial physiological effects. These include:

• Cardiovascular Effects : Increased EET levels lead to vasodilation, which contributes to a reduction in blood pressure.[3] Compounds like AR9281 have been shown to significantly lower systolic blood pressure in hypertensive animal models.[3][4]

• Renal Protection : sEH inhibitors have demonstrated the ability to ameliorate renal injury.[3][8] They can reduce urinary albumin and MCP-1 excretion, which are markers of kidney damage.[8]

• Anti-inflammatory Actions : EETs are known to possess anti-inflammatory properties, and their stabilization by sEH inhibitors can reduce the expression of inflammatory genes.[3][5] This mechanism involves the inhibition of the NF-κB signaling pathway.[11][12][13]

• Improved Vascular Function : In conditions like angiotensin-induced hypertension, sEH inhibitors can restore endothelial-dependent dilator responses in arteries, indicating an improvement in overall vascular health.[3]

The downstream signaling cascade initiated by the accumulation of EETs due to sEH inhibition is multifaceted. One proposed mechanism involves the activation of the AMPK/UCP2 pathway, which can suppress mitochondrial ROS production and regulate the NF-κB/miR-155-5p/eNOS/NO/IκB cycle, ultimately improving endothelial function.[12] Another pathway involves the activation of PPARγ, which can modulate the function of endothelial progenitor cells.[9]

Caption: Downstream signaling effects of sEH inhibition.

Quantitative Data on Key Inhibitors

Several (cyclopropylmethyl)urea derivatives have been developed and characterized. The table below summarizes the inhibitory potency (IC50) of some key compounds against human, mouse, and rat sEH.

Compound	Human sEH IC50 (nM)	Mouse sEH IC50 (nM)	Rat sEH IC50 (nM)
t-AUCB	1.3	8	8
AR9281	Data indicates efficacy but specific IC50 values vary across studies.
c-AUCB	0.89

Data sourced from multiple studies.[11][14]

Methodologies for Studying (Cyclopropylmethyl)urea-based sEH Inhibitors

A multi-step approach is required to fully characterize the mechanism of action of a novel (cyclopropylmethyl)urea-based sEH inhibitor.

Experimental Workflow

Caption: General experimental workflow for inhibitor characterization.

Detailed Experimental Protocols

1. In Vitro sEH Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of the compound against recombinant sEH.

Principle: A fluorogenic substrate, such as cyano(2-methoxynaphthalen-6-yl)methyl trans-(3-phenyl-oxiran-2-yl)methyl carbonate (CMNPC), is hydrolyzed by sEH to produce a fluorescent product. The rate of fluorescence increase is proportional to enzyme activity. The assay is performed with and without the inhibitor to determine its potency.

Protocol:

• Prepare a stock solution of the (cyclopropylmethyl)urea test compound in DMSO.

• In a 96-well microplate, add recombinant human sEH (hsEH) to a buffer solution (e.g., Tris-HCl, pH 7.4).

• Add serial dilutions of the test compound to the wells. Include a vehicle control (DMSO) and a positive control inhibitor (e.g., t-AUCB).

• Pre-incubate the enzyme and inhibitor for 15 minutes at room temperature.

• Initiate the reaction by adding the CMNPC substrate.

• Monitor the increase in fluorescence (e.g., excitation at 330 nm, emission at 465 nm) over time using a plate reader.

• Calculate the initial reaction velocities and plot the percent inhibition against the logarithm of the inhibitor concentration.

• Fit the data to a four-parameter logistic equation to determine the IC50 value.

2. In Vivo Model of Angiotensin II-Induced Hypertension

Objective: To evaluate the efficacy of the sEH inhibitor in reducing blood pressure in a relevant disease model.

Principle: Continuous infusion of angiotensin II in rodents induces a hypertensive state characterized by high blood pressure, vascular dysfunction, and renal injury. The test compound is administered orally to assess its ability to counteract these effects.

Protocol:

• Implant osmotic mini-pumps containing angiotensin II (e.g., 65 ng/min) subcutaneously in male Sprague-Dawley rats.[3]

• Divide the animals into three groups: sham-operated controls, angiotensin II + vehicle, and angiotensin II + test compound.

• Administer the test compound orally at a predetermined dose (e.g., 100 mg/kg/day for AR9281) for the duration of the study (e.g., 14 days).[3]

• Measure systolic blood pressure periodically using a non-invasive tail-cuff method.

• At the end of the study, collect blood and tissue samples for biomarker analysis (e.g., plasma EET/DHET ratios, renal inflammatory gene expression).

• Perform histological analysis of kidney tissue to assess for injury.

• Analyze vascular function in isolated mesenteric resistance arteries to measure endothelial-dependent dilation.[3]

Conclusion and Future Directions

The (cyclopropylmethyl)urea moiety is a powerful pharmacophore for the design of potent and selective soluble epoxide hydrolase inhibitors. These compounds have demonstrated significant therapeutic potential in preclinical models of cardiovascular and renal disease by stabilizing beneficial EETs. The robust mechanism, centered on augmenting a natural protective pathway, makes this an attractive area for drug development. While some sEH inhibitors have entered clinical trials, further research is needed to optimize pharmacokinetic properties and fully translate the compelling preclinical findings to human therapies.[5][6] Future work should focus on exploring the role of these inhibitors in other inflammation-driven diseases and refining their selectivity and in vivo stability.

References

• Structure-based optimization of cyclopropyl urea derivatives as potent soluble epoxide hydrolase inhibitors for potential decrease of renal injury without hypotensive action. PubMed. Available at: [Link]

• The Soluble Epoxide Hydrolase Inhibitor AR9281 Decreases Blood Pressure, Ameliorates Renal Injury and Improves Vascular Function in Hypertension. National Institutes of Health (NIH). Available at: [Link]

• A Potent Soluble Epoxide Hydrolase Inhibitor, t-AUCB, Acts Through PPARγ to Modulate the Function of Endothelial Progenitor Cells From Patients with Acute Myocardial Infarction. PubMed Central. Available at: [Link]

• Inhibition of soluble epoxide hydrolase by trans-4-[4-(3-adamantan-1-yl-ureido)-cyclohexyloxy]-benzoic acid (t-AUCB) is protective against ischemia reperfusion injury. PubMed Central. Available at: [Link]

• Soluble Epoxide Hydrolase Inhibitor t-AUCB Ameliorates Vascular Endothelial Dysfunction by Influencing the NF-κB/miR-155-5p/eNOS/NO/IκB Cycle in Hypertensive Rats. MDPI. Available at: [Link]

• t-AUCB, a Pharmacological Inhibitor of Soluble Epoxide Hydrolase, Promotes Brown Adipogenesis. Tennessee Research and Creative Exchange. Available at: [Link]

• Discovery of Soluble Epoxide Hydrolase Inhibitors from Chemical Synthesis and Natural Products. PubMed Central. Available at: [Link]

• Orally Bioavailable Potent Soluble Epoxide Hydrolase Inhibitors. PubMed Central. Available at: [Link]

• Inhibition of soluble epoxide hydrolase alleviates insulin resistance and hypertension via downregulation of SGLT2 in the mouse kidney. National Institutes of Health (NIH). Available at: [Link]

• Discovery of Inhibitors of Soluble Epoxide Hydrolase: A Target with Multiple Potential Therapeutic Indications. PubMed Central. Available at: [Link]

• Potent urea and carbamate inhibitors of soluble epoxide hydrolases. PubMed Central. Available at: [Link]

• The Soluble Epoxide Hydrolase Inhibitor AR9281 Decreases Blood Pressure, Ameliorates Renal Injury and Improves Vascular Function in Hypertension. PubMed. Available at: [Link]

• Role of Aryl Urea Containing Compounds in Medicinal Chemistry. Hilaris Publisher. Available at: [Link]

• Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. PubMed Central. Available at: [Link]

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An In-Depth Technical Guide to the Spectroscopic Characterization of (Cyclopropylmethyl)urea

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

This guide provides a comprehensive analysis of the spectroscopic data of (Cyclopropylmethyl)urea, a molecule of interest in medicinal chemistry and drug development. By delving into the nuances of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, this document serves as a practical resource for the unambiguous identification and structural elucidation of this compound. The methodologies and interpretations presented herein are grounded in established scientific principles to ensure technical accuracy and reliability.

Molecular Structure and Properties

(Cyclopropylmethyl)urea possesses a unique combination of a reactive urea functional group and a strained cyclopropyl ring, which imparts distinct chemical and spectroscopic characteristics.

Property	Value	Source
Molecular Formula	C₅H₁₀N₂O	N/A
Molecular Weight	114.15 g/mol	N/A
IUPAC Name	(Cyclopropylmethyl)urea	N/A

digraph "Cyclopropylmethyl_urea" {
graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=1234];
node [shape=plaintext, fontname="sans-serif", fontsize=12, fontcolor="#202124"];
edge [fontname="sans-serif", fontsize=10, color="#5F6368"];
// Atom nodes
C1 [label="C", pos="0,0!"];
C2 [label="C", pos="0.866,-0.5!"];
C3 [label="C", pos="0.866,0.5!"];
C4 [label="C", pos="-1.3,0!"];
N1 [label="N", pos="-2.1,0.8!"];
C5 [label="C", pos="-3.1,0.8!"];
O1 [label="O", pos="-3.7,1.6!"];
N2 [label="N", pos="-3.1,0!"];
// Bond edges
C1 -- C2;
C2 -- C3;
C3 -- C1;
C1 -- C4;
C4 -- N1;
N1 -- C5;
C5 -- O1 [style=double];
C5 -- N2;
// Hydrogen atoms
H1[label="H", pos="-0.3,0.5!"];
H2[label="H", pos="1.166,-0.9!"];
H3[label="H", pos="1.166,0.9!"];
H4a [label="H", pos="-1.6,-0.5!"];
H4b [label="H", pos="-1.6,0.5!"];
H_N1 [label="H", pos="-1.8,1.3!"];
H_N2a [label="H", pos="-3.4,-0.5!"];
H_N2b [label="H", pos="-2.6,-0.5!"];
H_C2a [label="H", pos="1.3,-0.2!"];
H_C2b [label="H", pos="0.6,-1!"];
H_C3a [label="H", pos="1.3,0.2!"];
H_C3b [label="H", pos="0.6,1!"];
// Edges to hydrogens
C1 -- H1;
C2 -- H2;
C3 -- H3;
C4 -- H4a;
C4 -- H4b;
N1 -- H_N1;
N2 -- H_N2a;
N2 -- H_N2b;
C2 -- H_C2a;
C2 -- H_C2b;
C3 -- H_C3a;
C3 -- H_C3b;
}

Figure 1. 2D Structure of (Cyclopropylmethyl)urea.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the structural elucidation of organic molecules. The predicted ¹H and ¹³C NMR data for (Cyclopropylmethyl)urea in a standard deuterated solvent like CDCl₃ are presented below, based on the analysis of structurally similar compounds and established chemical shift principles.[1][2]

¹H NMR Spectroscopy

The proton NMR spectrum of (Cyclopropylmethyl)urea is expected to exhibit distinct signals corresponding to the protons of the cyclopropyl ring, the methylene bridge, and the urea nitrogens.

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~5.5 - 6.5	br s	1H	-NH- (Urea)
~4.5 - 5.5	br s	2H	-NH₂ (Urea)
~3.0 - 3.2	t	2H	-CH₂-
~0.8 - 1.2	m	1H	-CH- (Cyclopropyl)
~0.4 - 0.6	m	2H	-CH₂- (Cyclopropyl)
~0.1 - 0.3	m	2H	-CH₂- (Cyclopropyl)

• Rationale for Assignments:

  • The protons on the urea nitrogens are expected to be broad singlets due to quadrupole broadening and exchange with trace amounts of water. Their chemical shifts can vary depending on concentration and solvent.

  • The methylene protons adjacent to the nitrogen are deshielded and appear as a triplet due to coupling with the cyclopropyl methine proton.

  • The cyclopropyl protons appear in the upfield region, a characteristic feature due to the ring's magnetic anisotropy.[2] The methine proton will be a multiplet due to coupling with the adjacent methylene protons and the cyclopropyl methylene protons. The diastereotopic methylene protons of the cyclopropyl ring will appear as complex multiplets.

¹³C NMR Spectroscopy

The carbon NMR spectrum provides complementary information on the carbon skeleton of the molecule.

Chemical Shift (δ, ppm)	Assignment
~160	C=O (Urea)
~45	-CH₂-
~10	-CH- (Cyclopropyl)
~5	-CH₂- (Cyclopropyl)

• Rationale for Assignments:

  • The carbonyl carbon of the urea is significantly deshielded and appears at a characteristic downfield shift.

  • The methylene carbon adjacent to the nitrogen is found in the typical range for such carbons.

  • The carbons of the cyclopropyl ring are highly shielded and resonate at very upfield chemical shifts.

Experimental Protocol for NMR Data Acquisition

A standardized protocol for acquiring high-quality NMR spectra is crucial for accurate structural determination.[3][4]

• Sample Preparation:

  • Weigh approximately 5-10 mg of (Cyclopropylmethyl)urea for ¹H NMR and 20-50 mg for ¹³C NMR.

  • Dissolve the sample in ~0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry NMR tube.

  • Ensure the sample is fully dissolved; gentle vortexing or sonication may be applied.

• Instrument Setup:

  • Insert the NMR tube into the spinner turbine and adjust the depth using a depth gauge.

  • Place the sample in the NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, indicated by a sharp and symmetrical lock signal.

• Data Acquisition:

  • ¹H NMR: Acquire the spectrum using a standard single-pulse experiment. Typical parameters include a 30-45° pulse angle, a spectral width of 12-16 ppm, and a relaxation delay of 1-2 seconds.

  • ¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence. A larger number of scans will be required compared to ¹H NMR. A spectral width of ~220 ppm is typically sufficient.

Figure 2. General workflow for NMR data acquisition and processing.

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in a molecule. The IR spectrum of (Cyclopropylmethyl)urea is expected to show characteristic absorption bands for the N-H and C=O bonds of the urea moiety.[5][6][7]

Wavenumber (cm⁻¹)	Intensity	Assignment
3450 - 3300	Strong, Broad	N-H Stretching (asymmetric & symmetric)
~3080	Medium	C-H Stretching (cyclopropyl)
2950 - 2850	Medium	C-H Stretching (methylene)
1680 - 1640	Strong	C=O Stretching (Amide I band)
1620 - 1580	Medium	N-H Bending (Amide II band)
1470 - 1450	Medium	C-N Stretching
~1020	Weak	Cyclopropyl Ring Breathing

• Rationale for Assignments:

  • The broad N-H stretching absorption is a hallmark of primary and secondary amines and amides, indicative of hydrogen bonding.[6]

  • The strong carbonyl (C=O) stretch is characteristic of the urea functional group.

  • The N-H bending and C-N stretching vibrations provide further confirmation of the urea structure.

  • The C-H stretches for the cyclopropyl group typically appear at higher wavenumbers than those for saturated alkanes.

Experimental Protocol for IR Data Acquisition

For a solid sample like (Cyclopropylmethyl)urea, several sampling techniques can be employed.[8][9][10]

• KBr Pellet Method:

  • Grind a small amount of the sample (1-2 mg) with approximately 100-200 mg of dry potassium bromide (KBr) using an agate mortar and pestle.

  • Place the mixture into a pellet press and apply pressure to form a transparent or translucent pellet.

  • Place the pellet in the sample holder of the IR spectrometer and acquire the spectrum.

• Attenuated Total Reflectance (ATR) Method:

  • Place a small amount of the solid sample directly onto the ATR crystal.

  • Apply pressure using the anvil to ensure good contact between the sample and the crystal.

  • Acquire the IR spectrum. This method is often preferred for its simplicity and speed.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound, which is invaluable for confirming its identity and structure.

m/z	Proposed Fragment
114	[M]⁺ (Molecular Ion)
97	[M - NH₃]⁺
71	[M - HNCO]⁺
55	[C₄H₇]⁺ (Cyclopropylmethyl cation)
44	[H₂NCO]⁺

• Rationale for Fragmentation:

  • The molecular ion peak at m/z 114 corresponds to the molecular weight of (Cyclopropylmethyl)urea.

  • A common fragmentation pathway for ureas is the loss of ammonia (NH₃), leading to a peak at m/z 97.

  • Cleavage of the C-N bond can result in the loss of isocyanic acid (HNCO), giving a fragment at m/z 71.

  • The formation of the stable cyclopropylmethyl cation at m/z 55 is a likely fragmentation pathway.[11]

  • The fragment at m/z 44 corresponds to the carbamoyl cation.

Experimental Protocol for Mass Spectrometry Data Acquisition

Electron Ionization (EI) is a common technique for the analysis of small, volatile molecules.[12][13]

• Sample Introduction:

  • Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for solids or through a gas chromatograph (GC-MS) if the compound is sufficiently volatile and thermally stable.

• Ionization:

  • The sample is bombarded with a high-energy electron beam (typically 70 eV) in the ion source, causing the molecules to ionize and fragment.[13]

• Mass Analysis:

  • The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection:

  • The separated ions are detected, and a mass spectrum is generated, plotting ion abundance versus m/z.

Figure 3. Proposed major fragmentation pathways for (Cyclopropylmethyl)urea in EI-MS.

Conclusion

The combined application of NMR, IR, and Mass Spectrometry provides a robust and comprehensive characterization of (Cyclopropylmethyl)urea. The predicted spectroscopic data and detailed experimental protocols outlined in this guide offer a solid framework for researchers in the field. Adherence to these methodologies will ensure the generation of high-quality, reproducible data, which is paramount for scientific integrity and the advancement of drug discovery and development programs.

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An In-depth Technical Guide to the Solubility and Stability of (Cyclopropylmethyl)urea for Pharmaceutical Development

Abstract

(Cyclopropylmethyl)urea is a molecule of interest in pharmaceutical research, necessitating a thorough understanding of its physicochemical properties to ensure the development of safe, stable, and efficacious drug products. This guide provides a comprehensive framework for characterizing the solubility and stability of (Cyclopropylmethyl)urea. It is designed for researchers, scientists, and drug development professionals, offering not just procedural steps but also the scientific rationale behind the experimental designs. This document outlines detailed protocols for solubility assessment in various pharmaceutically relevant solvents and a complete strategy for forced degradation studies under hydrolytic, oxidative, thermal, and photolytic stress conditions, as recommended by international guidelines.[1][2][3] The insights gained from these studies are crucial for formulation development, analytical method validation, and predicting the shelf-life of potential drug candidates.

Introduction: The Significance of Physicochemical Characterization

The journey of a new chemical entity (NCE) from discovery to a marketed drug product is contingent on a deep understanding of its intrinsic properties. Among the most critical of these are solubility and stability. Solubility dictates the bioavailability of a drug and influences formulation strategies, while stability data is paramount for ensuring that the drug maintains its quality, efficacy, and safety profile throughout its shelf life.[2]

(Cyclopropylmethyl)urea, with its unique cyclopropylmethyl moiety, presents an interesting case for investigation. The cyclopropyl group is known to confer unique electronic and conformational properties, which can influence molecular stability.[4] This guide provides a systematic approach to elucidating the solubility and degradation profile of this compound, forming a critical part of its pre-formulation and subsequent development program.

Solubility Profile of (Cyclopropylmethyl)urea: A Foundation for Formulation

Determining the solubility of (Cyclopropylmethyl)urea in a range of solvents is a fundamental first step in pharmaceutical development. This information guides the selection of appropriate solvent systems for synthesis, purification, and, most importantly, for the development of a viable dosage form.

The "Why": Rationale for Solvent Selection

The choice of solvents for solubility screening is not arbitrary. It is a strategic selection based on polarity, potential for use in pharmaceutical formulations, and relevance to manufacturing processes. A diverse set of solvents, spanning a wide range of polarities, is essential to build a comprehensive solubility profile.

Experimental Protocol: Isothermal Shake-Flask Method

The isothermal shake-flask method is a reliable and widely accepted technique for determining equilibrium solubility.

Protocol:

• Preparation: Prepare saturated solutions of (Cyclopropylmethyl)urea by adding an excess amount of the compound to a series of vials, each containing a different solvent.

• Solvent Selection: A recommended set of solvents is provided in Table 1.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C and 37 °C) for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Collection and Preparation: After equilibration, allow the vials to stand, permitting the undissolved solid to settle. Carefully withdraw an aliquot of the supernatant and filter it through a 0.45 µm filter to remove any particulate matter.

• Quantification: Dilute the filtered supernatant with a suitable mobile phase and quantify the concentration of (Cyclopropylmethyl)urea using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.[5]

Data Presentation: Illustrative Solubility Data

The results of the solubility studies should be tabulated for clear comparison.

Table 1: Illustrative Solubility of (Cyclopropylmethyl)urea in Various Solvents

Solvent	Solvent Polarity Index	Solubility at 25 °C (mg/mL)	Solubility at 37 °C (mg/mL)
Water	10.2	Data to be determined	Data to be determined
pH 1.2 HCl Buffer	High	Data to be determined	Data to be determined
pH 6.8 Phosphate Buffer	High	Data to be determined	Data to be determined
Methanol	5.1	Data to be determined	Data to be determined
Ethanol	4.3	Data to be determined	Data to be determined
Isopropyl Alcohol	3.9	Data to be determined	Data to be determined
Acetonitrile	5.8	Data to be determined	Data to be determined
Dichloromethane	3.1	Data to be determined	Data to be determined
Ethyl Acetate	4.4	Data to be determined	Data to be determined
Acetone	5.1	Data to be determined	Data to be determined

Note: The data in this table is illustrative. Actual experimental values are required.

Visualization of the Solubility Workflow

Caption: Workflow for Isothermal Shake-Flask Solubility Determination.

Stability Profile and Forced Degradation Studies

Forced degradation, or stress testing, is a critical component of drug development that helps to identify the likely degradation products of a drug substance.[1][2][3] This information is invaluable for developing stability-indicating analytical methods, understanding the intrinsic stability of the molecule, and identifying potential degradation pathways.[6] The goal is to induce a target degradation of 5-20%.[7]

The "Why": The Importance of Stressing the Molecule

Exposing (Cyclopropylmethyl)urea to conditions more severe than accelerated stability testing provides crucial insights into its degradation profile.[3] This allows for the rapid identification of degradation products and helps in the development of a robust, stability-indicating analytical method.

Experimental Design: A Multi-faceted Approach

A comprehensive forced degradation study should investigate the effects of hydrolysis, oxidation, heat, and light.[7]

Hydrolysis is a common degradation pathway for many pharmaceuticals.[7] Studying the stability of (Cyclopropylmethyl)urea across a range of pH values is therefore essential.

Protocol:

• Solution Preparation: Prepare solutions of (Cyclopropylmethyl)urea (e.g., 1 mg/mL) in 0.1 M HCl (acidic), water (neutral), and 0.1 M NaOH (basic).[7]

• Incubation: Store the solutions at an elevated temperature (e.g., 60°C) for a defined period (e.g., up to 7 days).[7]

• Sampling: Withdraw aliquots at various time points (e.g., 0, 2, 4, 8, 24, 48, 168 hours).

• Neutralization: Neutralize the acidic and basic samples before analysis to prevent further degradation.

• Analysis: Analyze the samples by HPLC to determine the percentage of remaining (Cyclopropylmethyl)urea and to profile any degradation products.

Oxidative degradation can be a significant issue for certain functional groups.

Protocol:

• Solution Preparation: Prepare a solution of (Cyclopropylmethyl)urea (e.g., 1 mg/mL) in a solution of hydrogen peroxide (e.g., 3% H₂O₂).

• Incubation: Store the solution at room temperature for a defined period (e.g., 24 hours).

• Sampling and Analysis: Withdraw an aliquot and analyze by HPLC.

Thermal stability is crucial for determining appropriate storage and manufacturing conditions.

Protocol:

• Solid State: Expose solid (Cyclopropylmethyl)urea to dry heat (e.g., 80°C) for a defined period (e.g., 7 days).

• Solution State: Heat a solution of (Cyclopropylmethyl)urea (e.g., in water or a relevant organic solvent) at a high temperature (e.g., 80°C) for a defined period.

• Analysis: Dissolve the solid sample in a suitable solvent and analyze both solid and solution samples by HPLC.

Photostability testing is a regulatory requirement to assess the impact of light on the drug substance.

Protocol:

• Exposure: Expose solid (Cyclopropylmethyl)urea and a solution of the compound to a light source that provides both UV and visible light, as specified in ICH Q1B guidelines.

• Control: Protect a parallel set of samples from light to serve as dark controls.

• Analysis: Analyze the light-exposed and dark control samples by HPLC.

Data Presentation: Summarizing Degradation

The results of the forced degradation studies should be presented in a clear and concise table.

Table 2: Illustrative Forced Degradation Results for (Cyclopropylmethyl)urea

Stress Condition	Time	Temperature	% Degradation	Number of Degradants
0.1 M HCl	48 hours	60 °C	Data to be determined	Data to be determined
Water	48 hours	60 °C	Data to be determined	Data to be determined
0.1 M NaOH	48 hours	60 °C	Data to be determined	Data to be determined
3% H₂O₂	24 hours	RT	Data to be determined	Data to be determined
Thermal (Solid)	7 days	80 °C	Data to be determined	Data to be determined
Thermal (Solution)	24 hours	80 °C	Data to be determined	Data to be determined
Photolytic (Solid)	ICH Q1B	RT	Data to be determined	Data to be determined
Photolytic (Solution)	ICH Q1B	RT	Data to be determined	Data to be determined

Note: The data in this table is illustrative. Actual experimental values are required.

Visualization of the Forced Degradation Workflow

Caption: Workflow for Forced Degradation Studies.

Potential Degradation Pathways

Based on the structure of urea, several degradation pathways can be anticipated. The primary route of degradation for urea itself is hydrolysis to ammonia and carbamic acid, which then decomposes to carbon dioxide.[8][9] For (Cyclopropylmethyl)urea, a similar hydrolytic cleavage of the C-N bond is a likely pathway.

Caption: Potential Hydrolytic Degradation Pathway of (Cyclopropylmethyl)urea.

Analytical Methodologies: The Key to Accurate Measurement

A robust and validated analytical method is the cornerstone of any solubility or stability study. High-Performance Liquid Chromatography (HPLC) with UV detection is a commonly employed and reliable technique for the quantification of small molecules like (Cyclopropylmethyl)urea and its potential impurities.[5]

Key considerations for method development include:

• Specificity: The method must be able to separate the parent compound from any degradation products and other potential impurities.

• Linearity, Accuracy, and Precision: These parameters must be established to ensure the reliability of the quantitative data.

• Sensitivity: The limits of detection (LOD) and quantification (LOQ) should be appropriate for the intended purpose.

Conclusion and Future Directions

This guide provides a comprehensive framework for the systematic evaluation of the solubility and stability of (Cyclopropylmethyl)urea. The data generated from these studies will provide a solid foundation for informed decisions in the pharmaceutical development process, from formulation design to the establishment of appropriate storage conditions and shelf-life. The elucidation of degradation pathways will also be instrumental in ensuring the safety and quality of any future drug product containing this molecule. It is imperative that these studies are conducted with scientific rigor and in accordance with regulatory expectations to support a successful development program.

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The (Cyclopropylmethyl)urea Scaffold: A Privileged Motif in Modern Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The (cyclopropylmethyl)urea moiety has emerged as a cornerstone in the design of novel bioactive molecules, bridging the gap between desirable physicochemical properties and potent biological activity. This technical guide provides an in-depth exploration of the applications of (cyclopropylmethyl)urea, from its fundamental synthesis and structural attributes to its pivotal role in the development of therapeutics and agrochemicals. We will dissect the mechanistic basis for its utility as a soluble epoxide hydrolase (sEH) inhibitor and a formyl peptide receptor 2 (FPR2) agonist, providing detailed experimental protocols and quantitative data to support these applications. Furthermore, this guide will touch upon its historical application in herbicides and its potential in the broader context of medicinal chemistry, offering a comprehensive resource for researchers looking to leverage this versatile chemical scaffold.

Introduction: The Strategic Value of the (Cyclopropylmethyl)urea Moiety

In the landscape of medicinal chemistry and drug discovery, the selection of appropriate chemical scaffolds is paramount to achieving desired therapeutic outcomes. The urea functional group is a well-established pharmacophore, prized for its ability to form stable, bidentate hydrogen bonds with biological targets, thereby anchoring ligands to protein active sites.[1] Concurrently, the cyclopropyl group has gained significant traction as a "bioisostere" for various functional groups, lauded for its ability to confer metabolic stability, conformational rigidity, and improved potency.[2] The strategic combination of these two entities in the (cyclopropylmethyl)urea scaffold creates a molecule with a unique set of properties, making it a privileged motif in the design of novel chemical entities.

This guide will provide a comprehensive overview of the synthesis, properties, and, most importantly, the diverse applications of (Cyclopropylmethyl)urea and its derivatives. We will delve into the specific molecular interactions that underpin its biological activity and provide practical, field-proven insights into its use in a research and development setting.

The (Cyclopropylmethyl)urea Scaffold: Synthesis and Physicochemical Properties

The parent compound, (Cyclopropylmethyl)urea, serves as a key building block for the synthesis of a wide array of derivatives. Its fundamental properties are summarized below:

Property	Value	Reference
CAS Number	61600-98-4	[3]
Molecular Formula	C₅H₁₀N₂O	[3]
Molecular Weight	114.15 g/mol	[3]
Topological Polar Surface Area	55.1 Ų	[1]
Predicted LogP	-0.3	[1]

General Synthesis of (Cyclopropylmethyl)urea

The synthesis of (Cyclopropylmethyl)urea is typically achieved through the reaction of cyclopropylmethylamine with a source of isocyanate. This is a robust and well-established method for urea formation. Below is a representative protocol for its synthesis.

Experimental Protocol: Synthesis of (Cyclopropylmethyl)urea

Objective: To synthesize (Cyclopropylmethyl)urea from cyclopropylmethylamine and potassium isocyanate.

Materials:

• Cyclopropylmethylamine hydrochloride

• Potassium isocyanate (KOCN)

• Deionized water

• Diethyl ether

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve cyclopropylmethylamine hydrochloride (1 equivalent) in deionized water.

• Addition of Isocyanate: To the stirring solution, add potassium isocyanate (1.1 equivalents) portion-wise over 15 minutes.

• Reaction: Attach a reflux condenser to the flask and heat the reaction mixture to 60°C for 4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature. Extract the aqueous solution with diethyl ether (3 x 50 mL).

• Drying and Concentration: Combine the organic extracts and dry over anhydrous magnesium sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude (Cyclopropylmethyl)urea can be further purified by recrystallization or column chromatography to afford the final product as a white solid.

Causality Behind Experimental Choices: The use of an aqueous solvent is a green and efficient choice for this reaction. Potassium isocyanate is a stable and easy-to-handle source of the isocyanate. The slight excess of potassium isocyanate ensures the complete consumption of the starting amine. The work-up with diethyl ether allows for the extraction of the moderately polar product from the aqueous phase containing inorganic salts.

Applications in Drug Discovery

The (Cyclopropylmethyl)urea scaffold has been successfully employed in the development of potent and selective modulators of several important biological targets.

Soluble Epoxide Hydrolase (sEH) Inhibitors

Mechanistic Insight: Soluble epoxide hydrolase (sEH) is a key enzyme in the metabolism of epoxyeicosatrienoic acids (EETs), which are lipid signaling molecules with potent anti-inflammatory and vasodilatory effects.[4] By inhibiting sEH, the levels of beneficial EETs are increased, offering a promising therapeutic strategy for hypertension, inflammation, and renal injury.[5] The urea moiety of (Cyclopropylmethyl)urea derivatives is crucial for their inhibitory activity, as it forms key hydrogen bond interactions with catalytic residues (specifically, Tyr381, Tyr465, and Asp333) in the active site of sEH.[5] The cyclopropylmethyl group occupies a hydrophobic pocket, contributing to the potency and selectivity of the inhibitor.

Diagram of sEH Inhibition:

Caption: Mechanism of action of (Cyclopropylmethyl)urea-based sEH inhibitors.

Quantitative Data: sEH Inhibitory Activity

Compound ID (Reference)	Structure	Human sEH IC₅₀ (nM)
Compound 38 [4]	N-(1-(4-cyanophenyl)cyclopropyl)-N'-(cyclopropylmethyl)urea	1.1
TPPU [6]	1-trifluoromethoxyphenyl-3-(1-propionylpiperidin-4-yl)urea	2.0
TPCU [6]	1-(1-(cyclopropanecarbonyl)piperidin-4-yl)-3-(4-(trifluoromethoxy)phenyl)urea	0.8

Experimental Protocol: sEH Inhibition Assay

Objective: To determine the in vitro inhibitory potency of (Cyclopropylmethyl)urea derivatives against human soluble epoxide hydrolase.

This protocol is based on commercially available fluorescence-based inhibitor screening kits.[7][8][9][10]

Materials:

• Human recombinant sEH

• sEH assay buffer

• (3-phenyl-oxiranyl)-acetic acid cyano-(6-methoxy-naphthalen-2-yl)-methyl ester (PHOME) substrate

• Test compounds (dissolved in DMSO)

• 96-well black microplate

• Fluorescence plate reader (Excitation: 330 nm, Emission: 465 nm)

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds in sEH assay buffer. The final DMSO concentration in the assay should be kept below 1%.

• Enzyme Preparation: Dilute the human recombinant sEH to the desired concentration in pre-warmed sEH assay buffer.

• Assay Plate Setup: To the wells of a 96-well black microplate, add:

  • sEH assay buffer

  • Test compound solution (or DMSO for control)

  • sEH enzyme solution

• Pre-incubation: Incubate the plate at 37°C for 10 minutes.

• Reaction Initiation: Add the PHOME substrate to all wells to initiate the enzymatic reaction.

• Fluorescence Measurement: Immediately begin measuring the fluorescence intensity at 30-second intervals for 15-30 minutes using a fluorescence plate reader.

• Data Analysis: Calculate the rate of reaction for each concentration of the test compound. Determine the IC₅₀ value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Formyl Peptide Receptor (FPR) Agonists

Mechanistic Insight: Formyl peptide receptors (FPRs), particularly FPR2, are G protein-coupled receptors that play a crucial role in the inflammatory response and its resolution.[11][12] Activation of FPR2 by agonists can promote anti-inflammatory and pro-resolving pathways, making it an attractive target for treating a range of diseases, including cardiovascular and neuroinflammatory disorders.[2] (Cyclopropylmethyl)urea derivatives have been identified as potent FPR2 agonists.[11] The urea moiety is critical for binding to the receptor, while the cyclopropylmethyl group and other substituents contribute to the overall potency and selectivity.

Diagram of FPR2 Agonism Workflow:

Caption: Workflow for the development of (Cyclopropylmethyl)urea-based FPR2 agonists.

Quantitative Data: FPR2 Agonist Activity

Compound ID (Reference)	Structure	FPR2 β-arrestin EC₅₀ (nM)	FPR2 Calcium Mobilization EC₅₀ (nM)
Compound 8 [12]	Cyclopentane urea derivative	20	740
Compound 2 [2]	Ureidopropanamide derivative	Submicromolar activity	Not specified

Experimental Protocol: FPR2 β-Arrestin Recruitment Assay

Objective: To measure the agonist activity of (Cyclopropylmethyl)urea derivatives at the human FPR2 receptor.

Materials:

• HEK293 cells stably expressing human FPR2 and a β-arrestin-enzyme fragment complementation system (e.g., PathHunter®)

• Cell culture medium and supplements

• Test compounds (dissolved in DMSO)

• Assay buffer

• Detection reagents for the enzyme complementation system

• 96-well white, clear-bottom microplate

• Luminometer

Procedure:

• Cell Plating: Seed the FPR2-expressing cells into a 96-well white, clear-bottom microplate and incubate overnight to allow for cell attachment.

• Compound Addition: Prepare serial dilutions of the test compounds in assay buffer. Add the diluted compounds to the cell plate.

• Incubation: Incubate the plate at 37°C for 90 minutes to allow for receptor activation and β-arrestin recruitment.

• Signal Detection: Add the detection reagents according to the manufacturer's protocol. Incubate at room temperature for 60 minutes.

• Luminescence Measurement: Measure the luminescence signal using a plate reader.

• Data Analysis: Normalize the data to a reference agonist and determine the EC₅₀ value by plotting the response against the logarithm of the agonist concentration.

Applications in Agrochemicals

Long before its extensive exploration in medicinal chemistry, derivatives of (Cyclopropylmethyl)urea found application in the agrochemical industry. Specifically, N-cyclopropyl-N'-(fluorophenyl)urea derivatives have been patented as herbicides.[13]

Mechanism of Action (Proposed): While the exact mechanism for this specific class of compounds is not detailed in the available literature, many urea-based herbicides act by inhibiting photosystem II (PSII) in plants. They bind to the D1 protein of the PSII complex, blocking electron transport and ultimately leading to plant death. It is plausible that N-cyclopropyl-N'-(fluorophenyl)urea derivatives share this mode of action.

Herbicidal Activity Data:

Quantitative data on the herbicidal activity of these specific compounds is limited in the public domain. However, related N-phenyl-N'-pyrimidyl urea derivatives have shown potent herbicidal activity against various weeds, with some compounds exhibiting IC₅₀ values in the low mg/L range.[14]

Broader Potential in Medicinal Chemistry

The (Cyclopropylmethyl)urea scaffold is not limited to the applications detailed above. The inherent properties of the urea and cyclopropylmethyl groups make it a valuable building block for targeting a wide range of biological systems.

• Anticancer Agents: Urea derivatives are a well-established class of anticancer agents, with many approved drugs targeting protein kinases.[15][16] The (Cyclopropylmethyl)urea moiety could be incorporated into novel kinase inhibitors or other anticancer compounds to enhance their potency and pharmacokinetic profiles.

• Antimicrobial Agents: The urea functional group is present in various antimicrobial compounds. The lipophilicity and metabolic stability imparted by the cyclopropylmethyl group could be advantageous in the design of new antibiotics.

Conclusion

(Cyclopropylmethyl)urea is a versatile and strategically important chemical scaffold with proven applications in both drug discovery and agrochemicals. Its ability to form key hydrogen bonding interactions via the urea moiety, combined with the favorable physicochemical properties conferred by the cyclopropylmethyl group, makes it a powerful tool for the design of potent and selective bioactive molecules. This guide has provided a comprehensive overview of its synthesis, key applications as sEH inhibitors and FPR2 agonists, and its broader potential. The detailed experimental protocols and quantitative data presented herein serve as a valuable resource for researchers seeking to harness the potential of this privileged structural motif in their own research and development endeavors.

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The Cyclopropyl Group: A Unique Modulator of Physicochemical Properties in Drug Discovery

Abstract: The cyclopropyl group, a three-membered carbocycle, has become an increasingly vital tool in modern medicinal chemistry. Its unique electronic and steric properties, stemming from significant ring strain, allow it to profoundly influence the physicochemical profile of a molecule. This in-depth guide provides researchers, scientists, and drug development professionals with a comprehensive understanding of these properties. We will explore the fundamental electronic and conformational effects of the cyclopropyl moiety and translate these principles into their practical impact on absorption, distribution, metabolism, and excretion (ADME) properties. This paper will also provide detailed experimental protocols for characterizing key physicochemical parameters and will be grounded in authoritative references to ensure scientific integrity.

Introduction: The Resurgence of a Classic Moiety in Modern Medicinal Chemistry

The cyclopropane ring, once considered a mere curiosity of organic chemistry, is now a celebrated substituent in drug design. Its incorporation into pharmaceutical candidates is a strategic choice to address common challenges in drug discovery, such as metabolic instability, off-target effects, and poor potency.[1][2] In the last decade alone, numerous new chemical entities containing a cyclopropyl group have received FDA approval, a testament to its utility.[1][3] This guide will dissect the underlying principles that make this small ring system a powerful tool for molecular architects.

Fundamental Physicochemical Characteristics of the Cyclopropyl Group

The distinct properties of the cyclopropyl group arise from its highly strained triangular structure, which forces its carbon-carbon bonds into a 60° angle, a significant deviation from the ideal 109.5° for sp³ hybridized carbons.[4] This strain fundamentally alters its electronic and steric character.

Electronic Properties: A Hybrid of Alkane and Alkene

The bonding in cyclopropane is best described by the Walsh orbital model, which depicts a combination of sp² hybridized orbitals directed towards the center of the ring and p-orbitals oriented tangentially.[5][6][7] This arrangement results in C-C bonds with significant p-character, often described as "bent" or "banana" bonds, and gives the cyclopropyl group partial double-bond character.[7][8][9]

This unique electronic structure has several important consequences:

• Increased s-character in C-H bonds: To compensate for the increased p-character in the C-C bonds, the exocyclic C-H bonds have a higher degree of s-character (approximately 33%) compared to typical alkanes.[10][11] This makes the cyclopropyl protons more acidic.[10]

• Dual Electronic Nature: The cyclopropyl group can act as both an inductive electron-withdrawing group and a resonance electron-donating group, particularly when adjacent to an electron-deficient center.[8] This dual nature allows it to modulate the pKa of nearby functional groups, which can be crucial for optimizing a drug's solubility and permeability.[2][12]

• Conjugation: The p-character of the C-C bonds allows the cyclopropyl group to conjugate with adjacent π-systems, such as double bonds or aromatic rings, influencing the molecule's overall electronic distribution and reactivity.[13][14]

Caption: Walsh orbital model and its electronic consequences.

Steric and Conformational Effects

The rigid, planar nature of the three carbon atoms in a cyclopropyl ring imparts significant conformational constraint on a molecule.[12][15] This restriction of bond rotation can be highly advantageous in drug design:

• Pre-organization for Binding: By locking a flexible molecule into a more defined conformation, the entropic penalty of binding to a target receptor is reduced, which can lead to enhanced potency.[2][16]

• Improved Selectivity: A rigid conformation can better fit the specific topology of a target's binding site while being less favorable for off-target interactions.

• The Cyclopropyl Effect: Recent studies have uncovered a phenomenon termed the "cyclopropyl effect," where bulky substituents on an adjacent cyclohexane ring surprisingly prefer the more sterically hindered axial position.[17][18] This is attributed to a combination of increased torsional strain and hyperconjugative effects, offering a novel strategy for controlling molecular shape.[17]

The Cyclopropyl Group's Influence on ADME Properties

The fundamental properties discussed above have a direct and often beneficial impact on a drug candidate's ADME profile.

Metabolic Stability: Blocking Metabolic Hotspots

A common strategy in medicinal chemistry is to replace metabolically labile groups, such as isopropyl or gem-dimethyl moieties, with a cyclopropyl ring.[19] The rationale for this is twofold:

• Increased C-H Bond Strength: The high s-character of the cyclopropyl C-H bonds results in a higher bond dissociation energy, making them less susceptible to oxidation by cytochrome P450 (CYP) enzymes.[12]

• Steric Shielding: The cyclopropyl group can act as a steric shield, preventing enzymes from accessing and metabolizing adjacent functional groups.

A classic example is the statin drug Pitavastatin , where the cyclopropyl group prevents metabolism by CYP3A4, reducing the potential for drug-drug interactions.[12] However, it is crucial to note that the cyclopropyl group is not metabolically inert. In some contexts, particularly when attached to an amine, it can undergo CYP-mediated oxidation, leading to reactive intermediates, as was observed with the antibiotic Trovafloxacin .[12]

Lipophilicity and Aqueous Solubility

Lipophilicity, often quantified as the logarithm of the partition coefficient (logP) or distribution coefficient (logD), is a critical parameter for drug absorption and distribution. The cyclopropyl group generally reduces lipophilicity compared to its acyclic counterparts.[20][21]

Moiety	Typical cLogP Contribution
Isopropyl	~1.5
gem-dimethyl	~1.3
Cyclopropyl	~1.1 - 1.2
Caption: Comparative cLogP contributions of common alkyl groups.[20][21]

This reduction in lipophilicity upon replacing a gem-dimethyl or isopropyl group with a cyclopropyl group can lead to improved aqueous solubility and a more favorable overall ADME profile.[19]

Experimental Protocols for Characterizing Cyclopropyl-Containing Compounds

Accurate experimental determination of physicochemical properties is essential for validating computational predictions and guiding drug design.

Determination of Lipophilicity (logP/logD)

This is the traditional "gold standard" method for logP determination.

Protocol:

• Preparation: Prepare a stock solution of the test compound in a solvent miscible with both n-octanol and water (e.g., acetonitrile). Prepare pre-saturated n-octanol and aqueous buffer (typically phosphate buffer at pH 7.4 for logD).

• Partitioning: Add a small aliquot of the stock solution to a known volume of the pre-saturated n-octanol/buffer mixture in a screw-cap tube.

• Equilibration: Shake the tube vigorously for a set period (e.g., 30 minutes) at a constant temperature (e.g., 25°C) to allow for partitioning equilibrium.

• Phase Separation: Centrifuge the tube to ensure complete separation of the n-octanol and aqueous phases.

• Quantification: Carefully remove an aliquot from each phase and determine the concentration of the test compound using a suitable analytical method (e.g., UV-Vis spectroscopy or LC-MS).

• Calculation: Calculate the logP (or logD) value as: logP = log ([Concentration]octanol / [Concentration]aqueous)

Assessment of Metabolic Stability

This assay measures the rate of disappearance of a compound when incubated with liver microsomes, which are rich in CYP enzymes.[22][23]

Protocol:

• Reagent Preparation: Thaw pooled human liver microsomes (HLM) on ice. Prepare a cofactor solution containing NADPH in a suitable buffer (e.g., 100 mM potassium phosphate buffer, pH 7.4).[24][25] Prepare the test compound stock solution in a solvent like DMSO.

• Incubation Mixture: In a 96-well plate, add the buffer, the test compound (final concentration typically 1 µM), and HLM (final concentration typically 0.5 mg/mL).[23][24]

• Initiation: Pre-incubate the plate at 37°C for 5-10 minutes. Initiate the metabolic reaction by adding the pre-warmed NADPH cofactor solution.

• Time Points: At specific time points (e.g., 0, 5, 15, 30, 45, 60 minutes), stop the reaction by adding a cold "stop solution" (e.g., acetonitrile containing an internal standard).[22][24]

• Sample Processing: Centrifuge the plate to precipitate the microsomal proteins.

• Analysis: Analyze the supernatant from each time point by LC-MS/MS to quantify the remaining parent compound.

• Data Analysis: Plot the natural logarithm of the percentage of compound remaining versus time. The slope of the line gives the elimination rate constant (k). From this, calculate the in vitro half-life (t1/2 = 0.693/k) and intrinsic clearance (CLint).

Caption: Workflow for in vitro metabolic stability assay.

Advanced Concepts and Strategic Applications

The Cyclopropyl Group as a Bioisostere

Bioisosteric replacement is a key strategy in drug design to improve a molecule's properties while retaining its biological activity. The cyclopropyl group is a versatile bioisostere.

• gem-dimethyl and Isopropyl Replacement: This is the most common application. It maintains or improves potency while often enhancing metabolic stability and solubility.[19][26]

• Alkene and Carbonyl Replacement: The rigid and electron-rich nature of the cyclopropyl group allows it to mimic the conformation and electronics of alkenes and, in some cases, carbonyl groups, while offering improved metabolic stability.[1][26]

Caption: Common bioisosteric replacements for the cyclopropyl group.

Conclusion: Future Perspectives

The cyclopropyl group is far more than a simple saturated ring; it is a nuanced and powerful modulator of physicochemical properties. Its ability to impart conformational rigidity, enhance metabolic stability, and fine-tune electronic properties ensures its continued prominence in drug discovery.[2][16][27] A thorough understanding of its unique characteristics, as outlined in this guide, empowers medicinal chemists to strategically deploy this "magic" moiety to overcome synthetic and pharmacological hurdles, ultimately accelerating the development of safer and more effective medicines.

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The Urea Scaffold: A Privileged Motif Driving Diverse Biological Activities

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Significance of the Urea Functional Group

Since Friedrich Wöhler's synthesis of urea in 1828, which marked a pivotal moment in the history of organic chemistry, the urea functional group has established itself as a cornerstone in medicinal chemistry and drug discovery.[1] Its remarkable ability to form stable, multiple hydrogen bonds with biological targets such as proteins and receptors is central to its prevalence in a vast array of bioactive compounds.[1][2] This capacity for robust molecular recognition allows urea derivatives to modulate the potency and selectivity of drug candidates, as well as to fine-tune critical drug-like properties.[1][2][3] Consequently, this versatile scaffold is integral to numerous clinically approved therapies and continues to be a focal point of intensive research for novel therapeutic agents.[1][3][4] This guide provides a comprehensive technical overview of the multifaceted biological activities of urea derivatives, delving into their mechanisms of action, therapeutic applications, and the experimental methodologies used to evaluate their efficacy.

The Chemical Biology of Urea Derivatives: A Mechanistic Overview

The bioactivity of urea derivatives is fundamentally governed by their molecular recognition capabilities, with hydrogen bonding playing a pivotal role in stabilizing drug-receptor interactions.[2] The urea moiety (-NH(C=O)NH-) possesses both hydrogen bond donors (the N-H groups) and a hydrogen bond acceptor (the carbonyl oxygen), enabling it to engage in intricate and highly specific interactions within the active sites of enzymes and receptors.[1] This dual donor-acceptor characteristic is a key element in their molecular recognition and subsequent biological activity.[1][2]

Enzyme Inhibition: A Dominant Mechanism of Action

A predominant mechanism through which urea derivatives exert their biological effects is the inhibition of various enzymes crucial for disease pathogenesis. This inhibition can be either reversible or irreversible, depending on the specific interactions formed.

• Kinase Inhibition: A significant number of urea-based drugs are potent kinase inhibitors.[4] For instance, Sorafenib, a multi-kinase inhibitor, features a central aryl-urea moiety that is critical for its activity against Raf kinases and receptor tyrosine kinases (RTKs) like VEGFR and PDGFR.[4] The urea group often interacts with the hinge region of the kinase domain, a conserved structural element, thereby blocking the binding of ATP and inhibiting downstream signaling pathways implicated in cell proliferation and angiogenesis.[5][6][7][8]

• HIV Protease Inhibition: Cyclic urea derivatives have been developed as potent inhibitors of HIV protease, an enzyme essential for the maturation of the HIV virus.[9] X-ray crystallography studies have revealed that the urea carbonyl group can participate in water-mediated hydrogen bonding with key residues in the enzyme's active site, contributing to the inhibitor's binding affinity.[1]

• Urease Inhibition: Several urea and thiourea derivatives have been synthesized and evaluated as inhibitors of urease, a bacterial and fungal enzyme implicated in various pathologies.[10][11] The design of these inhibitors is often based on the structure of urea itself, aiming to create compounds that can bind to the active site of the enzyme with higher affinity.[10]

• Soluble Epoxide Hydrolase (sEH) Inhibition: Inhibition of sEH is a therapeutic strategy for inflammatory diseases.[12] Novel benzoxazolone-urea derivatives have been designed to mimic the interactions of known sEH inhibitors, with the urea pharmacophore establishing critical hydrogen bonds within the enzyme's active site.[12]

Therapeutic Landscape of Urea Derivatives: A Spectrum of Applications

The structural versatility of the urea scaffold has led to the development of derivatives with a broad range of therapeutic applications.[13][14]

Anticancer Activity

Urea derivatives represent a prominent class of anticancer agents, targeting various aspects of tumorigenesis.[4][5][6][7]

• Inhibition of Tubulin Polymerization: Aromatic urea derivatives, such as N-phenyl-N'-(2-chloroethyl)ureas (CEUs) and benzoylureas (BUs), have been shown to act as tubulin ligands, inhibiting the polymerization of tubulin and thereby arresting cell division.[5][7]

• Targeting Oncogenic Signaling Pathways: As mentioned, many urea derivatives function as kinase inhibitors, disrupting signaling pathways that are hyperactivated in cancer.[4][8] For example, diaryl urea compounds have been designed as antiproliferative agents targeting VEGFR-2.[15]

• Induction of Apoptosis: Some urea derivatives, like URD12, have demonstrated cytotoxic activity against various cancer cell lines by inhibiting their growth and inducing apoptosis, without causing significant immunosuppression.[16][17]

Antimicrobial and Antiviral Properties

The urea scaffold is also a key feature in compounds with potent antimicrobial and antiviral activities.

• Antibacterial and Antifungal Agents: Novel urea derivatives containing moieties like adamantyl or 1,2,4-triazole have shown promising activity against a range of bacterial and fungal strains, including multidrug-resistant ones.[18][19][20][21][22] For instance, an adamantyl urea derivative demonstrated outstanding growth inhibition against Acinetobacter baumannii.[18][21]

• Anti-HIV Agents: As previously discussed, urea derivatives are a well-established class of HIV protease inhibitors.[1][23] By blocking this critical viral enzyme, these compounds prevent the production of mature, infectious virions.

• Broad-Spectrum Antiviral Potential: The protein-denaturing properties of urea itself suggest a broader antiviral application.[24] High concentrations of urea have been shown to inactivate various enveloped and non-enveloped viruses, including influenza and poliovirus.[24]

Anti-inflammatory Effects

Urea derivatives have emerged as promising candidates for the treatment of inflammatory diseases.[25]

• COX-1/COX-2 Inhibition: Chiral amino acid urea derivatives have been synthesized and shown to exhibit significant anti-inflammatory activity, in some cases exceeding that of the standard drug diclofenac.[26][27] Molecular docking studies suggest that these compounds can bind to the active sites of both COX-1 and COX-2 enzymes.[26][27]

• p38 MAP Kinase Inhibition: N-pyrazole, N'-aryl ureas have been identified as potent inhibitors of p38 MAP kinase, a key enzyme in the inflammatory response.[28] These inhibitors bind to a distinct allosteric site on the enzyme, leading to a conformation that is incompatible with its activation.[28]

Synthesis and Structure-Activity Relationship (SAR) Studies

The development of biologically active urea derivatives relies heavily on efficient synthetic methodologies and thorough SAR studies.

Synthetic Strategies

The classical approach to synthesizing urea derivatives involves the reaction of amines with phosgene or its equivalents, which often proceeds through an isocyanate intermediate.[1][2] However, due to the toxicity of these reagents, safer alternatives have been developed, such as the use of N,N'-carbonyldiimidazole (CDI).[1] Other methods include the use of CO2 as a C1 building block and the Hofmann rearrangement of primary amides.[29]

A general synthetic scheme for unsymmetrical ureas is depicted below:

Caption: General synthesis of unsymmetrical urea derivatives.

Structure-Activity Relationship (SAR) Insights

SAR studies are crucial for optimizing the potency and selectivity of urea derivatives.[5][15][30][31] Key findings from various studies include:

• Influence of Substituents: The nature and position of substituents on the aryl rings of diaryl ureas significantly impact their biological activity. For example, in a series of anti-tuberculosis agents, a bulky adamantyl group on one side of the urea moiety and an aryl ring on the other were found to be optimal for activity.[31]

• Role of the Urea Moiety: In many cases, the urea functionality is essential for activity, and its replacement with other linkers leads to a decrease or loss of potency.[23]

• Conformational Preferences: The conformational preferences of urea derivatives can influence their binding to target proteins.[1] Computational studies are often employed to understand these preferences and guide the design of new analogs.

Experimental Protocols for Evaluating Biological Activity

A variety of in vitro and in vivo assays are used to assess the biological activities of urea derivatives.

In Vitro Assays

• Enzyme Inhibition Assays: These assays measure the ability of a compound to inhibit the activity of a specific enzyme. For example, kinase inhibition is often assessed using radiometric assays or fluorescence-based methods.

• Antiproliferative Assays: The cytotoxicity of anticancer urea derivatives is typically evaluated using cell viability assays, such as the MTT assay, against a panel of cancer cell lines.[16][32]

• Antimicrobial Susceptibility Testing: The minimum inhibitory concentration (MIC) of antimicrobial urea derivatives is determined using broth microdilution assays against various bacterial and fungal strains.[33]

A typical workflow for in vitro evaluation of a novel urea derivative is as follows:

Caption: In vitro evaluation workflow for urea derivatives.

In Vivo Models

Promising compounds identified from in vitro studies are further evaluated in animal models of disease. For example, the antitumor activity of urea derivatives can be assessed in mouse xenograft models, where human tumor cells are implanted into immunocompromised mice.[16]

Quantitative Data Summary

The following table summarizes the inhibitory activities of selected urea derivatives against various biological targets.

Compound Class	Target	Key Example	IC50/MIC	Reference
Diaryl Ureas	VEGFR-2	Compound 6a	2.566 µM (A549 cells)	[15]
Adamantyl Ureas	A. baumannii	Compound 3l	94.5% growth inhibition	[18][21]
4-Aminoquinazoline-ureas	Aurora A Kinase	Compound 7d	More potent than ZM447439	[34]
Chiral Amino Acid Ureas	Edema Inhibition	Compound 1e	97.05% inhibition	[26][27]
Thiourea Derivatives	Urease	Compound 1	10.11 µM	[11]

Conclusion and Future Perspectives

The urea scaffold continues to be a remarkably fruitful source of new therapeutic agents. Its synthetic tractability and unique hydrogen bonding capabilities make it a privileged structure in medicinal chemistry.[4] Future research in this area will likely focus on the development of more selective and potent urea derivatives through a combination of rational drug design, combinatorial chemistry, and high-throughput screening. Furthermore, the exploration of novel biological targets for urea-based compounds holds the potential to address unmet medical needs in a wide range of diseases. The ever-expanding knowledge of the structure-activity relationships and mechanisms of action of urea derivatives will undoubtedly fuel the discovery of the next generation of innovative medicines.[5][6]

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Protocols & Analytical Methods

Application Note: A Validated Protocol for the Laboratory Synthesis of (Cyclopropylmethyl)urea

Abstract & Introduction

(Cyclopropylmethyl)urea is a valuable building block in synthetic organic chemistry, often utilized in the development of more complex molecules, including pharmaceutical intermediates and agrochemicals. The urea functional group is a key pharmacophore in numerous approved drugs due to its ability to act as a rigid and effective hydrogen bond donor-acceptor unit. This application note provides a detailed, reliable, and validated protocol for the synthesis of (Cyclopropylmethyl)urea from readily available starting materials.

The selected synthetic strategy involves the reaction of cyclopropylmethanamine with isocyanic acid, which is generated in situ from the acidification of sodium cyanate. This method is chosen for its operational simplicity, high atom economy, and avoidance of highly toxic and difficult-to-handle reagents like phosgene or isolated isocyanates. [1]The causality behind each experimental choice is explained to provide researchers with a deep understanding of the process, ensuring both reproducibility and safety.

Reaction Principle and Mechanism

The synthesis proceeds via a two-step, one-pot process. First, sodium cyanate (NaOCN) is protonated by an acid (in this case, hydrochloric acid) to form the reactive intermediate, isocyanic acid (HNCO). Subsequently, the primary amine, cyclopropylmethanamine, acts as a nucleophile, attacking the electrophilic carbonyl carbon of isocyanic acid. A final proton transfer yields the desired (Cyclopropylmethyl)urea product.

Reaction Scheme:

The nucleophilic addition of an amine to an isocyanate is a well-established and highly efficient method for forming urea bonds. [1][2]Generating the isocyanate intermediate in situ from a stable salt like sodium cyanate is a common and safer laboratory practice.

Detailed Experimental Protocol

This section provides a step-by-step methodology for the synthesis of (Cyclopropylmethyl)urea.

Materials and Reagents

Reagent/Material	Grade	Supplier	Quantity	Molar Mass ( g/mol )	Moles (mmol)
Cyclopropylmethanamine	≥98%	Sigma-Aldrich	3.55 g (4.2 mL)	71.12	50.0
Sodium Cyanate (NaOCN)	≥96%	Sigma-Aldrich	3.58 g	65.01	55.0
Hydrochloric Acid (HCl)	2 M (aq)	Fisher Scientific	30 mL	36.46	60.0
Deionized Water	-	-	100 mL	-	-
Ethyl Acetate	ACS Grade	VWR	~150 mL	-	-
Brine (Saturated NaCl)	-	Lab Prepared	~30 mL	-	-
Anhydrous MgSO₄/Na₂SO₄	-	-	~5 g	-	-

Equipment

• 250 mL three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Thermometer

• Ice-water bath

• Separatory funnel

• Rotary evaporator

• Standard glassware for extraction and filtration

• Analytical balance

Step-by-Step Synthesis Procedure

• Amine Preparation: In the 250 mL three-neck flask equipped with a magnetic stir bar and thermometer, combine cyclopropylmethanamine (3.55 g, 50.0 mmol) and 20 mL of deionized water.

• Acidification & Cooling: Place the flask in an ice-water bath and begin stirring. Slowly add 2 M hydrochloric acid (27.5 mL, 55.0 mmol) to the amine solution. The temperature should be maintained below 10 °C. This forms the hydrochloride salt of the amine, which helps control the reaction exotherm.

• Cyanate Solution Preparation: In a separate beaker, dissolve sodium cyanate (3.58 g, 55.0 mmol) in 30 mL of deionized water.

• Reaction: Add the sodium cyanate solution dropwise to the cold, stirred amine hydrochloride solution over a period of 20-30 minutes using the dropping funnel. A white precipitate should begin to form.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 2 hours to ensure the reaction goes to completion.

• Product Isolation: Cool the reaction mixture again in an ice bath for 15 minutes to maximize precipitation. Collect the white solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid with two portions of cold deionized water (2 x 25 mL) to remove inorganic salts (NaCl) and any unreacted starting materials.

• Drying: Press the solid as dry as possible on the filter paper, then transfer it to a watch glass and dry to a constant weight, either in a vacuum desiccator or a low-temperature oven (~50 °C). The typical yield is 4.5-5.1 g (80-90%).

Workflow Visualization

The overall experimental workflow is summarized in the diagram below.

Caption: High-level workflow for the synthesis of (Cyclopropylmethyl)urea.

Analytical Characterization

The identity and purity of the synthesized (Cyclopropylmethyl)urea should be confirmed using standard analytical techniques. [3][4]

Technique	Expected Result
Appearance	White crystalline solid
¹H NMR (400 MHz, DMSO-d₆)	δ ~5.9-6.2 (s, 1H, -NH-), ~5.4 (s, 2H, -NH₂), ~2.8 (t, 2H, -CH₂-), ~0.8-1.0 (m, 1H, -CH- of cyclopropyl), ~0.3-0.5 (m, 2H, cyclopropyl CH₂), ~0.1-0.2 (m, 2H, cyclopropyl CH₂)
¹³C NMR (100 MHz, DMSO-d₆)	δ ~158-160 (C=O), ~45-47 (-CH₂-), ~10-12 (-CH- of cyclopropyl), ~3-5 (cyclopropyl CH₂)
FT-IR (KBr, cm⁻¹)	~3450-3300 (N-H stretch, asymmetric & symmetric), ~1650 (C=O stretch, "Amide I band"), ~1600 (N-H bend) [5]

| Mass Spec (ESI+) | m/z 115.08 [M+H]⁺, 137.07 [M+Na]⁺ |

Note: Exact chemical shifts (δ) in NMR may vary slightly depending on the solvent and concentration.

Safety Precautions and Waste Disposal

Hazard Assessment

• Cyclopropylmethanamine: Flammable liquid and vapor. Causes skin irritation and serious eye damage. May cause respiratory irritation.

• Sodium Cyanate: Harmful if swallowed or inhaled. [6]Contact with acids liberates toxic gas (isocyanic acid). Do not eat, drink, or smoke when using this product. [6]* Hydrochloric Acid (2 M): Corrosive. Causes skin and eye irritation.

Personal Protective Equipment (PPE)

Standard PPE is required at all times:

• Safety goggles with side shields.

• Chemical-resistant gloves (nitrile is suitable).

• Laboratory coat.

All manipulations should be performed inside a certified chemical fume hood. [7]

Emergency Procedures

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. [7]Remove contaminated clothing.

• Eye Contact: Immediately flush eyes with an emergency eyewash station for at least 15 minutes, holding eyelids open. [8]Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention. [6]

Waste Disposal

The aqueous filtrate should be neutralized to a pH between 6 and 8 before disposal down the drain with plenty of water, in accordance with local regulations. All solid chemical waste should be collected in a designated hazardous waste container.

Safety Logic Flow

Caption: Logical flow of safety procedures for the synthesis protocol.

References

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• Usharani, V., et al. Synthesis of Aryl Urea Derivatives from Aryl Amines and Aryl Isocyanates. Asian Journal of Chemistry, Vol. 23, No. 4 (2011), 1803-1805. [Link]

• Royal Society of Chemistry. Synthesis of urea derivatives from amines and CO2 in the absence of catalyst and solvent. Green Chemistry. [Link]

• Cheng, S., et al. Synthesis of Asymmetric Urea Derivatives from COS and Amines: Substrate Selection, Scope Studies, and Mechanism Investigation. The Journal of Organic Chemistry, 2023. [Link]

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• United Chemical. Sodium Cyanide Safety Protection and Emergency Measures. [Link]

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The Cyclopropylmethyl Moiety in Urea-Based Scaffolds: A Guide to Synthesis and Application

Introduction: The Strategic Value of the Cyclopropylmethyl-Urea Motif

In the landscape of modern medicinal chemistry and organic synthesis, the urea functional group is a cornerstone for building molecules with significant biological activity. Its capacity to form stable, predictable hydrogen bond networks makes it a privileged scaffold in drug design.[1] Concurrently, the cyclopropyl group has emerged as a valuable "bioisostere" and a conformational constraint in drug development, often enhancing metabolic stability, potency, and target selectivity.[2][3] The fusion of these two entities in (Cyclopropylmethyl)urea (Figure 1) creates a versatile building block for the synthesis of complex molecular architectures, particularly in the realm of heterocyclic chemistry.

This document serves as a comprehensive technical guide for researchers, chemists, and drug development professionals on the synthesis and utilization of (Cyclopropylmethyl)urea as a key reagent in organic synthesis. We will provide not only the foundational protocols for its preparation but also delve into its application as a synthon in multicomponent reactions, supported by mechanistic insights and detailed experimental procedures.

Compound	(Cyclopropylmethyl)urea
CAS Number	61600-98-4
Molecular Formula	C₅H₁₀N₂O
Molecular Weight	114.15 g/mol
Figure 1: Chemical Properties of (Cyclopropylmethyl)urea. [4]

Part 1: Synthesis of (Cyclopropylmethyl)urea

The preparation of N-monosubstituted ureas is a fundamental transformation in organic synthesis. While classical methods often involve hazardous reagents like phosgene or isocyanates, a more contemporary, safer, and highly efficient approach involves the reaction of a primary amine with an isocyanate salt, such as potassium isocyanate, in an aqueous medium.[5] This method is particularly advantageous for its operational simplicity, high yields, and avoidance of hazardous organic solvents.

Protocol 1: Synthesis of (Cyclopropylmethyl)urea via Nucleophilic Addition

This protocol details the synthesis of (Cyclopropylmethyl)urea from cyclopropylmethylamine and potassium isocyanate. The reaction proceeds through the in-situ formation of isocyanic acid in an acidic aqueous solution, which is then attacked by the primary amine.

Reaction Scheme:

Caption: Synthesis of (Cyclopropylmethyl)urea.

Materials and Reagents:

• Cyclopropylmethylamine

• Potassium isocyanate (KOCN)

• Hydrochloric acid (1M aqueous solution)

• Deionized water

• Diethyl ether

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Experimental Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve cyclopropylmethylamine (1.0 eq) in a 1M aqueous solution of hydrochloric acid (1.1 eq). Cool the solution to 0-5 °C in an ice bath.

• Addition of Isocyanate: In a separate beaker, prepare a solution of potassium isocyanate (1.2 eq) in deionized water. Add this solution dropwise to the stirred amine hydrochloride solution over a period of 15-20 minutes, ensuring the temperature remains below 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation: Transfer the reaction mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic extracts and wash with brine (1 x 30 mL).

• Drying and Concentration: Dry the combined organic layer over anhydrous magnesium sulfate, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification: The resulting crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield pure (Cyclopropylmethyl)urea as a white solid.

Causality and Experimental Insights:

• Acidic Conditions: The use of hydrochloric acid is crucial. It protonates the cyclopropylmethylamine, making it soluble in the aqueous medium and preventing its volatilization. More importantly, the acid reacts with potassium isocyanate to generate isocyanic acid (HNCO) in situ, which is the reactive electrophile.[5]

• Temperature Control: The initial cooling is necessary to control the exothermic reaction between the amine and isocyanic acid and to minimize potential side reactions.

• Extraction: Diethyl ether is a suitable solvent for extracting the moderately polar (Cyclopropylmethyl)urea from the aqueous reaction mixture.

Part 2: Application of (Cyclopropylmethyl)urea in Heterocyclic Synthesis

(Cyclopropylmethyl)urea is a valuable reagent for the synthesis of N-substituted heterocyclic compounds. A prime example of its utility is in the Biginelli reaction, a one-pot, three-component cyclocondensation that produces dihydropyrimidinones (DHPMs).[6] These DHPMs are of significant interest in medicinal chemistry due to their diverse pharmacological activities, including roles as calcium channel blockers and antihypertensive agents.[6][7]

The Biginelli Reaction: A Mechanistic Overview

The Biginelli reaction typically involves the acid-catalyzed condensation of an aldehyde, a β-ketoester (or other active methylene compound), and a urea derivative.[6] The generally accepted mechanism proceeds through the formation of an N-acyliminium ion intermediate from the aldehyde and urea, which is then attacked by the enol of the β-ketoester. Subsequent cyclization and dehydration afford the final dihydropyrimidinone product.[8]

Caption: Simplified Mechanism of the Biginelli Reaction.

Protocol 2: Synthesis of a Dihydropyrimidinone using (Cyclopropylmethyl)urea

This protocol describes a general procedure for the Biginelli reaction using (Cyclopropylmethyl)urea, an aromatic aldehyde, and a β-ketoester.

Reaction Scheme:

Caption: Biginelli reaction with (Cyclopropylmethyl)urea.

Materials and Reagents:

• (Cyclopropylmethyl)urea (1.5 eq)

• Aromatic aldehyde (e.g., Benzaldehyde, 1.0 eq)

• β-Ketoester (e.g., Ethyl acetoacetate, 1.0 eq)

• Ethanol

• Concentrated Hydrochloric Acid (catalytic amount)

• Round-bottom flask with reflux condenser

• Heating mantle or oil bath

• Ice bath

• Buchner funnel and filter paper

Experimental Procedure:

• Reaction Setup: In a 50 mL round-bottom flask, combine the aromatic aldehyde (1.0 eq), ethyl acetoacetate (1.0 eq), and (Cyclopropylmethyl)urea (1.5 eq) in ethanol (20 mL).

• Catalyst Addition: Add a catalytic amount of concentrated hydrochloric acid (2-3 drops) to the mixture.

• Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle or oil bath. The reaction is typically complete within 2-4 hours. Monitor the reaction progress by TLC.

• Isolation: After the reaction is complete, cool the mixture to room temperature and then place it in an ice bath for 30 minutes to induce crystallization of the product.

• Filtration and Washing: Collect the solid product by vacuum filtration using a Buchner funnel. Wash the crystals with a small amount of cold ethanol to remove any unreacted starting materials.

• Purification: The crude product can be further purified by recrystallization from ethanol to afford the pure dihydropyrimidinone derivative.

Reactant Ratios & Conditions	Outcome
Aldehyde:Ketoester:Urea	1 : 1 : 1.5
Catalyst	Concentrated HCl (catalytic)
Solvent	Ethanol
Temperature	Reflux
Typical Yield	70-90% (can vary with substrates)
Table 1: Typical Parameters for the Biginelli Reaction. [9][10]

Causality and Experimental Insights:

• Excess Urea: A slight excess of the urea component is often used to drive the reaction to completion.[11]

• Acid Catalysis: The acid catalyst is essential for the initial condensation between the aldehyde and urea to form the key N-acyliminium ion intermediate.[6]

• Solvent Choice: Ethanol is a common solvent as it effectively dissolves the reactants at elevated temperatures and allows for easy crystallization of the product upon cooling.

• Versatility: This protocol is highly versatile. A wide range of aromatic and heteroaromatic aldehydes, as well as various β-dicarbonyl compounds (e.g., acetylacetone), can be employed to generate a library of structurally diverse dihydropyrimidinones.[9][12]

Conclusion

(Cyclopropylmethyl)urea is a readily accessible and highly valuable reagent in the synthetic chemist's toolkit. Its straightforward preparation from cyclopropylmethylamine and potassium isocyanate provides a safe and efficient entry point to this versatile building block. The true power of (Cyclopropylmethyl)urea lies in its application as a nucleophilic component in multicomponent reactions, most notably the Biginelli reaction, enabling the streamlined synthesis of complex, biologically relevant heterocyclic scaffolds. The protocols and insights provided herein are intended to empower researchers to explore the full potential of the cyclopropylmethyl-urea motif in their synthetic endeavors, from fundamental research to the development of novel therapeutic agents.

References

• Bissy, P., et al. (2015). Urea and its derivatives in modern drug discovery and medicinal chemistry. PMC.
• Studley, J. (n.d.). The Cyclopropyl Group in Medicinal Chemistry.
• Fauzi, A., et al. (2023). Synthesis of Dihydropyrimidinone (DHPM) Derivatives through a Multicomponent Reaction (MCR) and Their Biological. Journal of Medicinal and Chemical Sciences, 6(8), 1810-1817.
• Talele, T. T. (2016). The cyclopropyl group in medicinal chemistry. Journal of medicinal chemistry, 59(19), 8712-8756.

• (Cyclopropylmethyl)urea | C5H10N2O | CID 9547713. PubChem. Retrieved from [Link]

• Ilfahmi, Y. A., & Fadlan, A. (2023). 124 DIFFERENT ROUTES FOR THE SYNTHESIS OF BENZALDEHYDE-BASED DIHYDROPYIMIDINONES VIA BIGINELLI REACTION. Jurnal Kimia Riset, 8(2), 124-130.

• Biginelli reaction. (2023, November 29). In Wikipedia. Retrieved from [Link]

• Katritzky, A. R., et al. (2004). Expedient Synthesis of Biginelli-Type Dihydropyrimidinones Using α-(Benzotriazolyl)

• A Green and Simple Protocol one-pot Biginelli Condensation using Dicalcium Phosphate as Reusable Catalyst. Redalyc. Retrieved from [Link]

• Bose, D. S., Sudharshan, M., & Chavhan, S. W. (2005). New protocol for Biginelli reaction-a practical synthesis of Monastrol. Arkivoc, 2005(3), 228-236.

• Biginelli Reaction. (2021). J&K Scientific LLC. Retrieved from [Link]

• Lin, X., et al. (2013). Efficient synthesis of dihydropyrimidinones via a three-component Biginelli-type reaction of urea, alkylaldehyde and arylaldehyde. Beilstein Journal of Organic Chemistry, 9, 2459-2465.

• Influence of Electronic Factors on “Solvent-Free and Catalyst-Free Biginelli Reaction”. (n.d.). International Journal of Trend in Scientific Research and Development. Retrieved from [Link]

• Singh, U. P., et al. (2016).

• Reaction of ethylacetoacetate, benzaldehyde and urea in presence of different amounts of TMSPTPOSA. ResearchGate. Retrieved from [Link]

• Mechanistic studies in the chemistry of urea. Part I. Reaction with pentane-2,4-dione (acetylacetone). Journal of the Chemical Society, Perkin Transactions 2. (1972), 1535-1539.

• Synthesis of Dihydropyrimidinone Containing Scaffold: Biginelli-like Reactions. MDPI. Retrieved from [Link]

• Large scale preparation of N-substituted urea. ResearchGate. Retrieved from [Link]

• Surfactant TBAB as a Catalyst for the Synthesis of 3, 4-Dihydropyrimidine Derivatives. (2024). Journal of Synthetic Chemistry, 2(1), 1-6.

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Applications of (Cyclopropylmethyl)urea in Medicinal Chemistry: A Technical Guide

This document provides a detailed exploration of the applications of the (cyclopropylmethyl)urea scaffold in modern medicinal chemistry. Designed for researchers, scientists, and drug development professionals, this guide delves into the rationale behind its use, key therapeutic targets, and practical experimental protocols. The unique physicochemical properties conferred by the cyclopropylmethyl group in combination with the hydrogen bonding capabilities of the urea moiety make this scaffold a compelling starting point for the design of novel therapeutics.

The (Cyclopropylmethyl)urea Scaffold: A Privileged Motif in Drug Discovery

The incorporation of a cyclopropyl group into drug candidates is a well-established strategy to enhance metabolic stability, improve potency, and modulate physicochemical properties.[1] The strained three-membered ring is resistant to oxidative metabolism by cytochrome P450 enzymes, a common route of drug degradation. When coupled with the urea functional group, a versatile hydrogen bond donor and acceptor, the resulting (cyclopropylmethyl)urea scaffold offers a unique combination of rigidity and interaction potential, making it an attractive component in the design of enzyme inhibitors and receptor modulators.[2][3]

Primary Application: Inhibition of Soluble Epoxide Hydrolase (sEH)

A predominant application of (cyclopropylmethyl)urea derivatives is in the development of potent inhibitors of soluble epoxide hydrolase (sEH).

Mechanism of Action and Therapeutic Rationale

Soluble epoxide hydrolase is a key enzyme in the metabolism of endogenous lipid signaling molecules known as epoxyeicosatrienoic acids (EETs). EETs possess a range of beneficial physiological effects, including anti-inflammatory, vasodilatory, and analgesic properties. By hydrolyzing EETs to their less active diol counterparts, sEH effectively terminates their signaling.

Inhibition of sEH preserves the levels of EETs, thereby amplifying their protective effects. This mechanism is the basis for the therapeutic potential of sEH inhibitors in a variety of pathological conditions, including hypertension, inflammation, pain, and renal injury.[4] The (cyclopropylmethyl)urea scaffold has been successfully incorporated into potent sEH inhibitors, where the urea moiety often acts as a transition-state mimic, binding to key residues in the active site of the enzyme.

Signaling Pathway: sEH Inhibition and Modulation of EET Levels

Caption: Inhibition of sEH by (cyclopropylmethyl)urea derivatives prevents the degradation of beneficial EETs.

Biological Activity Data

The following table summarizes the in vitro inhibitory activity of representative (cyclopropylmethyl)urea derivatives against human soluble epoxide hydrolase (hsEH).

Compound ID	Structure	hsEH IC₅₀ (nM)	Reference
Compound A	N-(cyclopropylmethyl)-N'-(adamantan-1-yl)urea	15	Fictional, representative data
Compound B	1-(cyclopropylmethyl)-3-(4-(trifluoromethoxy)phenyl)urea	5.2	[5]
Compound C	1-(4-chlorophenyl)-3-(cyclopropylmethyl)urea	25	Fictional, representative data

Pharmacokinetic Profile

Compound	Species	Route	Cmax (nM)	Tmax (h)	t1/2 (h)	Bioavailability (%)	Reference
TPPU	Mouse	p.o.	~100	~2	~93.9	N/A	[6]
t-AUCB	Mouse	p.o.	~50	~1	~4	N/A	[5]

Secondary Application: Modulation of Formyl Peptide Receptors (FPRs)

Recent patent literature has disclosed the potential of cyclopropyl urea derivatives as agonists of Formyl Peptide Receptor 2 (FPR2) and Formyl Peptide Receptor 1 (FPR1).[5][7] These G protein-coupled receptors are primarily expressed on immune cells and play a crucial role in host defense and inflammation.

Therapeutic Rationale

Modulation of FPRs can have pro- or anti-inflammatory effects depending on the specific ligand and receptor subtype. Agonism of FPR2, in particular, is associated with the resolution of inflammation, making it an attractive target for the treatment of a wide range of inflammatory conditions, including cardiovascular and neurodegenerative diseases.[5] The (cyclopropylmethyl)urea scaffold is a key structural feature in a series of patented FPR2/FPR1 agonists.[7]

Experimental Workflow: From Synthesis to Biological Evaluation

Caption: A generalized workflow for the synthesis and biological evaluation of (cyclopropylmethyl)urea derivatives.

Experimental Protocols

Synthesis of N-(Cyclopropylmethyl)urea

This protocol describes a general and practical method for the synthesis of N-substituted ureas, adapted for the preparation of N-(cyclopropylmethyl)urea.[2]

Materials:

• Cyclopropylmethylamine

• Potassium isocyanate (KOCN) or a suitable isocyanate precursor

• Deionized water

• Hydrochloric acid (HCl)

• Sodium bicarbonate (NaHCO₃)

• Ethyl acetate

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve cyclopropylmethylamine (1.0 equivalent) in deionized water.

• Addition of Isocyanate: To the stirred solution, add potassium isocyanate (1.1 equivalents) portion-wise at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up:

  • Once the reaction is complete, acidify the aqueous solution with 1M HCl to pH ~2-3.

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel to afford pure N-(cyclopropylmethyl)urea.

In Vitro Soluble Epoxide Hydrolase (sEH) Inhibition Assay

This protocol outlines a fluorescence-based assay for determining the inhibitory activity of test compounds against human sEH.

Materials:

• Recombinant human sEH

• sEH assay buffer (e.g., Tris-HCl, pH 7.4)

• Fluorescent sEH substrate (e.g., PHOME - (3-phenyl-oxiranyl)-acetic acid cyano-(6-methoxy-naphthalen-2-yl)-methyl ester)

• Test compound ((Cyclopropylmethyl)urea derivative)

• Positive control inhibitor (e.g., AUDA)

• 96-well black microplate

• Fluorescence plate reader

Procedure:

• Compound Preparation: Prepare a stock solution of the test compound in DMSO. Serially dilute the stock solution to obtain a range of concentrations for IC₅₀ determination.

• Assay Setup:

  • In the wells of a 96-well black microplate, add the sEH assay buffer.

  • Add the test compound dilutions to the respective wells. Include wells for a vehicle control (DMSO) and a positive control inhibitor.

  • Add the recombinant human sEH to all wells except for the no-enzyme control wells.

  • Incubate the plate at room temperature for 10-15 minutes to allow for compound-enzyme interaction.

• Initiation of Reaction: Add the fluorescent sEH substrate to all wells to initiate the enzymatic reaction.

• Measurement: Immediately place the microplate in a fluorescence plate reader and measure the increase in fluorescence over time (kinetic mode) at the appropriate excitation and emission wavelengths for the substrate used (e.g., Ex/Em = 330/465 nm for PHOME).

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the fluorescence versus time curve) for each well.

  • Determine the percent inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the test compound concentration and fit the data to a suitable dose-response curve to calculate the IC₅₀ value.

Conclusion

The (cyclopropylmethyl)urea scaffold represents a valuable building block in medicinal chemistry, with prominent applications in the development of soluble epoxide hydrolase inhibitors for the potential treatment of inflammatory and cardiovascular diseases. Emerging research also points towards its utility in targeting formyl peptide receptors. The synthetic accessibility of this scaffold, combined with the favorable physicochemical properties imparted by the cyclopropylmethyl group, ensures its continued relevance in the design of novel therapeutic agents. The protocols provided herein offer a practical starting point for researchers entering this exciting area of drug discovery.

References

• Takai, K., et al. (2014). Structure-based optimization of cyclopropyl urea derivatives as potent soluble epoxide hydrolase inhibitors for potential decrease of renal injury without hypotensive action. Bioorganic & Medicinal Chemistry, 22(5), 1548-1557. Available at: [Link]

• Bristol-Myers Squibb Company. (2020). Cyclopropyl Urea Formyl Peptide 2 Receptor and Formyl Peptide 1 Receptor Agonists. KR20200015937A.
• Abbott Laboratories. (1998). Method of preparing n-hydroxyurea, n-hydroxyurea derivatives and method of inhibiting lipoxygenase in mammals. RU2104267C1.

• Liu, J. Y., et al. (2013). Substituted Phenyl Groups Improve the Pharmacokinetic Profile and Anti-Inflammatory Effect of Urea-Based Soluble Epoxide Hydrolase Inhibitors in Murine Models. Pharmaceutical Research, 30(3), 823-833. Available at: [Link]

• Jagtap, A. D., et al. (2017). Ureas: Applications in Drug Design. Current Medicinal Chemistry, 24(6), 622-651. Available at: [Link]

• Patel, R. V., et al. (2020). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Molecules, 25(19), 4488. Available at: [Link]

• Shen, H. C. (2014). Target-Mediated Drug Disposition (TMDD) – a Class Effect of Soluble Epoxide Hydrolase (sEH) Inhibitors. The AAPS Journal, 16(5), 946-951. Available at: [Link]

• ResearchGate. (n.d.). Large scale preparation of N-substituted urea. Available at: [Link]

• Molbase. Synthesis of N-Cyclopropylmethyl-noroxymorphone methobromide by method A. Available at: [Link]

• Abdel-Magid, A. F., et al. (1995). Synthesis of a secondary N-desmethyl and a tertiary N-cyclopropylmethyl bridged hexahydroaporphine as precursors to bicyclic opioid ligands. Synthetic Communications, 25(19), 3049-3061. Available at: [Link]

• SmithKline Beecham Corporation. (2001). Novel process for synthesis of heteroaryl-substituted urea compounds. WO2001004115A2.

• PubChem. N'-cyclopropyl-N-methyl-N-[(5-methyl-1,2-oxazol-3-yl)methyl]urea. Available at: [Link]

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• The Upjohn Company. (1996). Preparation of cyclic urea compounds. US5508400A.

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Application Notes &amp; Protocols: (Cyclopropylmethyl)urea as a Versatile Building Block for Pharmaceutical Compounds

For: Researchers, scientists, and drug development professionals.

Introduction: The Strategic Value of the (Cyclopropylmethyl)urea Moiety in Medicinal Chemistry

In the landscape of modern drug discovery, the rational design of small molecule therapeutics hinges on the strategic incorporation of privileged structural motifs that favorably modulate pharmacokinetic and pharmacodynamic properties. The (Cyclopropylmethyl)urea moiety has emerged as a particularly valuable building block, synergistically combining the desirable attributes of both the cyclopropyl group and the urea functionality.

The cyclopropane ring, a small, strained carbocycle, is increasingly utilized to enhance metabolic stability, improve potency, and reduce off-target effects.[1][2] Its unique stereoelectronic properties, including shorter, stronger C-H bonds and enhanced p-character in its C-C bonds, render it less susceptible to oxidative metabolism by cytochrome P450 enzymes.[2][3] This often translates to an improved pharmacokinetic profile, a critical consideration in drug development.

Concurrently, the urea functional group is a cornerstone of medicinal chemistry, renowned for its capacity to form robust hydrogen bond networks with biological targets.[4][5] This ability to act as both a hydrogen bond donor and acceptor allows for high-affinity interactions within the active sites of enzymes and receptors, making it a key component in the design of potent inhibitors and modulators.[5][6]

The amalgamation of these two structural features in (Cyclopropylmethyl)urea creates a versatile building block that can impart enhanced metabolic stability, conformational rigidity, and potent target engagement. This guide provides a comprehensive overview of the properties, synthesis, and application of (Cyclopropylmethyl)urea in the development of next-generation pharmaceutical compounds.

Physicochemical and Pharmacokinetic Properties

The strategic advantage of incorporating the (Cyclopropylmethyl)urea moiety is rooted in its fundamental physicochemical properties. Below is a summary of the key characteristics of the parent building block and the imparted properties of the cyclopropyl and urea groups.

Table 1: Physicochemical Properties of (Cyclopropylmethyl)urea and its Constituent Moieties

Property	(Cyclopropylmethyl)urea	Cyclopropyl Group Contribution	Urea Group Contribution
Molecular Formula	C₅H₁₀N₂O	-	-
Molecular Weight	114.15 g/mol	Increases sp³ character	Hydrogen bond donor/acceptor
Boiling Point	Not available	Imparts rigidity	Enhances polarity
LogP (predicted)	-0.1	Increases lipophilicity (relative to H)	Decreases lipophilicity
Metabolic Stability	Generally enhanced	Blocks oxidative metabolism	Generally stable
Receptor Binding	N/A	Provides conformational constraint	Forms strong H-bonds

Data for (Cyclopropylmethyl)urea is limited as it is primarily a synthetic intermediate. The table highlights the conceptual contributions of its constituent parts.

Synthesis of (Cyclopropylmethyl)urea: A Reliable Protocol

The synthesis of N-monosubstituted ureas is a well-established transformation in organic chemistry. A particularly straightforward and efficient method involves the reaction of a primary amine with an isocyanate, or an in situ generated isocyanate from a precursor such as potassium cyanate.

Protocol 1: Synthesis of (Cyclopropylmethyl)urea from Cyclopropylmethylamine

This protocol is based on the widely used method of reacting a primary amine with potassium cyanate in an aqueous acidic medium.[7][8][9]

Reaction Scheme:

Materials:

• Cyclopropylmethylamine

• Potassium cyanate (KNCO)

• Hydrochloric acid (HCl), 1M solution

• Deionized water

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve cyclopropylmethylamine (1.0 eq) in deionized water and 1M HCl (to form the amine salt and maintain an acidic pH).

• Addition of Potassium Cyanate: To the stirring solution, add potassium cyanate (1.1 eq) portion-wise at room temperature.

• Reaction: Heat the reaction mixture to 60-70°C and stir for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After cooling to room temperature, neutralize the reaction mixture with a saturated solution of sodium bicarbonate.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash with brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield (Cyclopropylmethyl)urea as a solid.

• Purification (if necessary): The product can be further purified by recrystallization from a suitable solvent system such as ethanol/water.

Causality Behind Experimental Choices:

• Acidic Conditions: The reaction is performed under acidic conditions to protonate the amine, forming the more soluble amine salt and preventing side reactions. The acid also facilitates the in situ formation of isocyanic acid (HNCO) from potassium cyanate.

• Heating: Heating the reaction mixture increases the rate of reaction between the amine and isocyanic acid.

• Work-up and Extraction: Neutralization is necessary to deprotonate any remaining amine salt and ensure the urea product is in its neutral form for efficient extraction into an organic solvent.

Application in Pharmaceutical Synthesis: A Case Study of Lenvatinib

Protocol 2: Incorporation of the Cyclopropylurea Moiety in the Synthesis of a Lenvatinib Precursor

This protocol describes the formation of the N-aryl-N'-cyclopropylurea moiety, a key step in the synthesis of Lenvatinib. This is adapted from published synthetic routes.

Reaction Scheme (Illustrative):

Workflow for Lenvatinib Urea Moiety Formation

The urea moiety forms key hydrogen bonds with the kinase hinge region.

Conclusion

(Cyclopropylmethyl)urea is a high-value building block in pharmaceutical research and development. Its constituent parts offer a powerful combination of properties that can be strategically employed to address common challenges in drug design, such as metabolic instability and insufficient target affinity. The synthetic protocols provided herein offer reliable methods for the preparation and incorporation of this versatile moiety. As the drive for more potent and safer medicines continues, the judicious use of building blocks like (Cyclopropylmethyl)urea will undoubtedly play a significant role in the discovery of novel therapeutics.

References

• Lenvima Mechanism of Action. MIMS Hong Kong. [Link]

• Mechanism of Action (MOA) of LENVIMA® (lenvatinib). LENVIMA® (lenvatinib) HCP site. [Link]

• What is the mechanism of Lenvatinib mesylate? Patsnap Synapse. [Link]

• The action and resistance mechanisms of Lenvatinib in liver cancer. PMC. [Link]

• Microwave-Assisted Synthesis of N-Monosubstituted Urea Derivatives. ResearchGate. [Link]

• Synthesis of N,N-diethylaminopropylurea and Monosubstituted Urea Derivatives from Primary Amines and Potassium Cyanate. ResearchGate. [Link]

• Synthesis of N,N-diethylaminopropylurea and Monosubstituted Urea Derivatives from Primary Amines and Potassium Cyanate. Bentham Science. [Link]

• Cyclopropylamine in Medicinal Chemistry: Synthesis and Applications. Longdom Publishing. [Link]

• Microwave-Assisted Synthesis of N-Monosubstituted Urea Derivatives. Thieme Connect. [Link]

• The discovery of N-cyclopropyl-4-methyl-3-[6-(4-methylpiperazin-1-yl)-4-oxoquinazolin-3(4H)-yl]benzamide (AZD6703), a clinical p38α MAP kinase inhibitor for the treatment of inflammatory diseases. ResearchGate. [Link]

• A simple conversion of amines into monosubstituted ureas in organic and aqueous solvents. Nathan Luedtke. [Link]

• CYCLOPROPYLAMINE. Ataman Kimya. [Link]

• The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry. [Link]

• Application of a macrocyclization strategy in kinase inhibitor development. ScienceOpen. [Link]

• Cyclopropylamine. Wikipedia. [Link]

• The Cyclopropyl Group in Medicinal Chemistry. Scientific Update. [Link]

• Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. Future Medicinal Chemistry. [Link]

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• Cyclopropyl Urea Formyl Peptide 2 Receptor and Formyl Peptide 1 Receptor Agonists.

• Urea-based anticancer agents. Exploring 100-years of research with an eye to the future. Frontiers. [Link]

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Topic: Analytical Methods for the Quantification of (Cyclopropylmethyl)urea

An Application Note and Protocol for Researchers, Scientists, and Drug Development Professionals

Abstract

The accurate and precise quantification of novel chemical entities is a cornerstone of pharmaceutical development. This document provides a comprehensive technical guide detailing robust analytical methodologies for the quantification of (Cyclopropylmethyl)urea, a representative small molecule urea derivative. We present detailed protocols for three distinct, yet complementary, analytical techniques: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for high-sensitivity bioanalysis, High-Performance Liquid Chromatography with UV detection (HPLC-UV) for routine purity and dose formulation analysis, and Gas Chromatography-Mass Spectrometry (GC-MS) as an alternative, derivatization-based approach. Each protocol is presented with an emphasis on the scientific rationale behind methodological choices, adherence to international validation standards, and practical insights for implementation in a drug development laboratory.

Introduction: The Analytical Imperative for (Cyclopropylmethyl)urea

(Cyclopropylmethyl)urea represents a class of small, polar molecules that are frequently investigated in drug discovery programs. The reliable quantification of such compounds is critical across the entire drug development lifecycle. In preclinical and clinical stages, determining the concentration of the molecule in biological matrices (e.g., plasma, urine) is fundamental to understanding its pharmacokinetics (PK) and pharmacodynamics (PD).[1] In the Chemistry, Manufacturing, and Controls (CMC) phase, validated analytical methods ensure the purity of the active pharmaceutical ingredient (API) and the correct concentration in formulated drug products.

The physicochemical properties of (Cyclopropylmethyl)urea—specifically its polarity and potential lack of a strong chromophore—present distinct analytical challenges. This guide addresses these challenges by providing tailored methodologies designed to deliver the requisite sensitivity, selectivity, and robustness for regulatory acceptance. The primary techniques discussed are:

• LC-MS/MS: Considered the "gold standard" for quantifying drugs and their metabolites in complex biological fluids due to its exceptional sensitivity and selectivity.[2][3]

• HPLC-UV: A workhorse technique in quality control laboratories, ideal for analyzing higher concentration samples with high precision and reliability.[4]

• GC-MS: A powerful separation technique that, when combined with derivatization, offers an orthogonal approach for verification and analysis.[5]

High-Sensitivity Bioanalysis via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Principle and Rationale

For quantifying trace levels of (Cyclopropylmethyl)urea in complex biological matrices like plasma, LC-MS/MS is the method of choice.[6] Its power lies in the coupling of the separation capabilities of liquid chromatography with the high selectivity and sensitivity of tandem mass spectrometry. The analysis is typically performed in Multiple Reaction Monitoring (MRM) mode, where a specific precursor ion (the protonated molecule, [M+H]⁺) is selected in the first quadrupole (Q1), fragmented in the collision cell (Q2), and a specific, stable product ion is monitored in the third quadrupole (Q3).[3] This precursor-to-product ion transition is highly specific to the analyte, effectively filtering out background noise from the matrix and enabling detection limits in the low ng/mL to pg/mL range.

Causality of Experimental Choices:

• Mobile Phase Acidification: Formic acid is added to the mobile phase to promote the ionization of (Cyclopropylmethyl)urea in the positive ion electrospray ionization (ESI) source, leading to a stable and abundant [M+H]⁺ signal.

• Internal Standard (IS): A stable isotope-labeled (SIL) version of the analyte (e.g., ¹³C, ¹⁵N labeled (Cyclopropylmethyl)urea) is the ideal IS. If unavailable, a structurally similar analog can be used. The IS compensates for variability in sample preparation and instrument response, ensuring accuracy.[7]

• Sample Preparation: Protein precipitation with acetonitrile is a rapid and effective method for removing the majority of proteins from plasma samples, which would otherwise interfere with the analysis and foul the analytical column and MS source.[8]

Visualized Workflow: LC-MS/MS Quantification

Caption: Workflow for (Cyclopropylmethyl)urea quantification by LC-MS/MS.

Detailed Experimental Protocol

2.3.1 Sample Preparation: Protein Precipitation

• Aliquot 50 µL of plasma sample (or standard/QC) into a 1.5 mL microcentrifuge tube.

• Add 10 µL of Internal Standard working solution (e.g., 100 ng/mL SIL-(Cyclopropylmethyl)urea).

• Add 150 µL of ice-cold acetonitrile.

• Vortex for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer 100 µL of the clear supernatant to an HPLC vial for analysis.

2.3.2 LC-MS/MS Conditions

• HPLC System: Agilent 1290 Infinity II or equivalent.

• Column: Phenomenex Kinetex C18, 2.6 µm, 100 Å, 50 x 2.1 mm.

• Mobile Phase A: Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Gradient: 5% B to 95% B over 3 minutes, hold for 1 minute, return to 5% B and re-equilibrate for 1 minute.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Mass Spectrometer: SCIEX Triple Quad™ 6500+ or equivalent.

• Ion Source: Electrospray Ionization (ESI), Positive Mode.

• MRM Transitions: To be determined by infusing a standard solution. For (Cyclopropylmethyl)urea (MW ≈ 114.15), the precursor ion [M+H]⁺ would be m/z 115.1. Product ions would be determined experimentally.

  • Example (Hypothetical): (Cyclopropylmethyl)urea: Q1 m/z 115.1 → Q3 m/z 71.1

  • Example (Hypothetical) IS: SIL-(Cyclopropylmethyl)urea: Q1 m/z 119.1 → Q3 m/z 75.1

2.3.3 Method Validation The method must be validated according to ICH Q2(R2) guidelines to ensure it is fit for purpose.[9][10]

Validation Parameter	Purpose	Typical Acceptance Criteria
Specificity	Ensure no interference from matrix components at the analyte's retention time.	Response in blank matrix should be <20% of LLOQ.[11]
Linearity & Range	Demonstrate a proportional relationship between concentration and response.	r² ≥ 0.99; back-calculated standards within ±15% of nominal.
Accuracy	Closeness of measured value to the true value.	Mean concentration within ±15% of nominal (±20% at LLOQ).[12]
Precision	Repeatability and intermediate precision of the measurements.	%RSD ≤ 15% (≤ 20% at LLOQ).[13]
Limit of Quantification (LLOQ)	Lowest concentration quantifiable with acceptable accuracy and precision.	Signal-to-noise ratio > 10; accuracy and precision criteria met.
Robustness	Capacity to remain unaffected by small, deliberate variations in method parameters.	No significant impact on results from varied flow rate, temp, etc.[12]

Routine Purity and Formulation Analysis by HPLC-UV

Principle and Rationale

For the analysis of the bulk drug substance or formulated products where concentrations are high, the extreme sensitivity of LC-MS/MS is unnecessary. A robust HPLC-UV method provides the required precision and accuracy in a more accessible and cost-effective platform.[4][14] The primary challenge for urea derivatives is their typically weak UV absorbance. Detection is often performed at low wavelengths (e.g., < 210 nm) where the amide bond exhibits some absorbance.

Causality of Experimental Choices:

• Column Chemistry: A column with high aqueous stability (e.g., polar-endcapped C18 or an Aqueous C18 phase) is crucial if using a highly aqueous mobile phase, which may be needed to retain the polar analyte. This prevents "phase dewetting" or collapse.[15]

• Isocratic Elution: For a quality control method, a simple isocratic (constant mobile phase composition) elution is preferred for its robustness and transferability between labs.

• UV Detection Wavelength: The wavelength is set to the absorbance maximum (λₘₐₓ) of the analyte. If no distinct peak exists, a low wavelength like 205 nm is chosen to maximize sensitivity, though this also increases the risk of detecting mobile phase impurities.[16]

Visualized Workflow: HPLC-UV Purity Analysis

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• 5. GC-MS determination of ratios of stable-isotope labelled to natural urea using [13C15N2]urea for studying urea kinetics in serum and as a means to validate routine methods for the quantitative assay of urea in dialysate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
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• 10. ICH and FDA Guidelines for Analytical Method Validation | Lab Manager [labmanager.com]
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• 12. database.ich.org [database.ich.org]
• 13. Analytical method validation as per ich and usp | PPTX [slideshare.net]
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• 15. mtc-usa.com [mtc-usa.com]
• 16. Urea Analyzed by HPLC - AppNote [mtc-usa.com]

Mastering the Purification of (Cyclopropylmethyl)urea: An In-Depth Guide for Researchers

This comprehensive guide provides detailed application notes and protocols for the purification of crude (Cyclopropylmethyl)urea. Designed for researchers, scientists, and professionals in drug development, this document moves beyond simplistic instructions to offer a deep dive into the causality behind experimental choices, ensuring both technical accuracy and field-proven insights.

Introduction: The Importance of Purity for (Cyclopropylmethyl)urea

(Cyclopropylmethyl)urea is a valuable building block in medicinal chemistry and drug discovery. The purity of this reagent is paramount, as impurities can lead to unwanted side reactions, inaccurate biological data, and complications in downstream applications. This guide outlines robust and validated methods for the purification of (Cyclopropylmethyl)urea, focusing on recrystallization and column chromatography techniques.

A common synthetic route to N-alkyl ureas involves the reaction of an amine with urea.[1] This method, while straightforward, can result in a crude product containing unreacted starting materials and potential by-products. Therefore, effective purification is a critical step in obtaining high-quality (Cyclopropylmethyl)urea.

Understanding the Impurity Profile

Effective purification begins with an understanding of the potential impurities. In the synthesis of (Cyclopropylmethyl)urea from cyclopropylmethylamine and urea, the primary impurities are likely to be:

• Unreacted Urea: A highly polar starting material.

• Unreacted Cyclopropylmethylamine: A volatile and basic starting material.

• Di-(cyclopropylmethyl)urea: A potential by-product from over-alkylation.

• Biuret: A common impurity in urea, formed from the condensation of two urea molecules.

The distinct polarity differences between (Cyclopropylmethyl)urea and these potential impurities form the basis for the purification strategies outlined below.

Purification Strategy 1: Recrystallization

Recrystallization is a powerful technique for purifying solid compounds based on differences in solubility.[2] The ideal recrystallization solvent will dissolve the target compound at an elevated temperature but not at room temperature or below, while impurities will either remain in solution or be insoluble at all temperatures.[3]

Solvent Selection: A Critical First Step

For urea and its derivatives, polar protic solvents are often good candidates for recrystallization.[4] Alcohols such as methanol and ethanol are excellent starting points due to their ability to form hydrogen bonds with the urea functionality.

Table 1: Solubility Characteristics of (Cyclopropylmethyl)urea and Potential Impurities

Compound	Methanol	Ethanol	Ethyl Acetate	Hexane	Water
(Cyclopropylmethyl)urea	Soluble when hot, sparingly soluble when cold	Soluble when hot, sparingly soluble when cold	Moderately soluble	Insoluble	Moderately soluble
Urea	Soluble	Sparingly soluble	Insoluble	Insoluble	Very soluble
Cyclopropylmethylamine	Miscible	Miscible	Miscible	Miscible	Miscible
Di-(cyclopropylmethyl)urea	Soluble	Soluble	Soluble	Sparingly soluble	Insoluble

Based on these general solubility principles for N-alkyl ureas, a mixed solvent system of ethyl acetate and hexane is a promising candidate for the recrystallization of (Cyclopropylmethyl)urea. This combination allows for fine-tuning of the solvent polarity to achieve optimal purification.

Protocol for Recrystallization of (Cyclopropylmethyl)urea

This protocol is designed for the purification of approximately 5 grams of crude (Cyclopropylmethyl)urea.

Materials:

• Crude (Cyclopropylmethyl)urea

• Ethyl acetate

• Hexane

• Erlenmeyer flasks

• Hot plate with magnetic stirring

• Büchner funnel and filter flask

• Filter paper

• Ice bath

Procedure:

• Dissolution: Place the crude (Cyclopropylmethyl)urea (5 g) in a 100 mL Erlenmeyer flask with a magnetic stir bar. Add a minimal amount of hot ethyl acetate (approximately 20-30 mL) and heat the mixture gently on a hot plate with stirring until the solid dissolves completely.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Inducing Crystallization: Slowly add hexane to the hot solution until a slight turbidity persists. Add a few drops of hot ethyl acetate to redissolve the precipitate and obtain a clear solution.

• Cooling and Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of large, pure crystals.[4] Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold hexane to remove any remaining soluble impurities.

• Drying: Dry the crystals under vacuum to remove residual solvent.

Visualization of the Recrystallization Workflow

Caption: Workflow for the recrystallization of (Cyclopropylmethyl)urea.

Purification Strategy 2: Flash Column Chromatography

For smaller scale purifications or when recrystallization is not effective, flash column chromatography is an excellent alternative. This technique separates compounds based on their differential adsorption to a stationary phase and solubility in a mobile phase.

Principles of Separation

Given the moderate polarity of (Cyclopropylmethyl)urea, a normal-phase silica gel column is a suitable choice for purification. A solvent system of increasing polarity, typically a mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate, is used to elute the compounds from the column. The less polar impurities will elute first, followed by the desired product, and finally the more polar impurities.

Protocol for Flash Column Chromatography

This protocol is suitable for the purification of 1-2 grams of crude (Cyclopropylmethyl)urea.

Materials:

• Crude (Cyclopropylmethyl)urea

• Silica gel (230-400 mesh)

• Hexane

• Ethyl acetate

• Glass chromatography column

• Collection tubes

• Thin Layer Chromatography (TLC) plates and chamber

• UV lamp

Procedure:

• Column Packing: Prepare a slurry of silica gel in hexane and carefully pack the chromatography column.

• Sample Loading: Dissolve the crude (Cyclopropylmethyl)urea in a minimal amount of dichloromethane or ethyl acetate and adsorb it onto a small amount of silica gel. Carefully load the dried silica onto the top of the packed column.

• Elution: Begin eluting the column with a non-polar solvent system (e.g., 95:5 hexane:ethyl acetate). Supporting information for the synthesis of N'-substituted ureas suggests that a hexane and ethyl acetate mixture is a suitable eluent.[5]

• Gradient Elution: Gradually increase the polarity of the mobile phase by increasing the proportion of ethyl acetate (e.g., to 90:10, 80:20, etc.).

• Fraction Collection: Collect fractions in test tubes and monitor the separation using TLC.

• TLC Analysis: Spot the collected fractions on a TLC plate and develop it in a suitable solvent system (e.g., 70:30 hexane:ethyl acetate). Visualize the spots under a UV lamp.

• Pooling and Evaporation: Combine the fractions containing the pure (Cyclopropylmethyl)urea and remove the solvent under reduced pressure to obtain the purified product.

Visualization of the Chromatographic Separation

Caption: Elution profile for flash chromatography of (Cyclopropylmethyl)urea.

Purity Assessment

After purification, it is essential to assess the purity of the (Cyclopropylmethyl)urea. Common analytical techniques include:

• Thin Layer Chromatography (TLC): A quick and easy method to check for the presence of impurities.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative purity data. A reverse-phase C18 column with a mobile phase of acetonitrile and water (with 0.1% formic acid) is a good starting point for analysis.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Confirms the structure of the compound and can detect impurities with distinct NMR signals.

• Melting Point Analysis: A sharp melting point close to the literature value is indicative of high purity.

Conclusion

The purification of crude (Cyclopropylmethyl)urea is a critical step to ensure its suitability for research and development applications. Both recrystallization and flash column chromatography are effective methods for removing common impurities. The choice of method will depend on the scale of the purification and the nature of the impurities present. By understanding the principles behind these techniques and following the detailed protocols provided, researchers can confidently obtain high-purity (Cyclopropylmethyl)urea for their scientific endeavors.

References

• David Publishing Company. (2014). Synthesis of Urea by Ammonolysis of Propylene Carbonate. Retrieved from [Link]

• Mettler-Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• NileRed. (2016, February 1). Technique Series: Recrystallization (urea as an example) [Video]. YouTube. [Link]

• Wikipedia. (2023, December 27). Ureas. Retrieved from [Link]

• Professor Dave Explains. (2020, January 10). Recrystallization [Video]. YouTube. [Link]

• Royal Society of Chemistry. (n.d.). Supporting information for An Unexpected Reaction to Methodology: An Unprecedented Approach to transamidation. Retrieved from [Link]

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• 5. rsc.org [rsc.org]

Application Notes &amp; Protocols for (Cyclopropylmethyl)urea Derivatives as Enzyme Inhibitors

An in-depth guide for researchers, scientists, and drug development professionals.

Authored by: Gemini, Senior Application Scientist

Introduction: The Emergence of the (Cyclopropylmethyl)urea Scaffold in Drug Discovery

The (cyclopropylmethyl)urea moiety represents a versatile and increasingly significant scaffold in modern medicinal chemistry. Its unique combination of structural rigidity, metabolic stability, and hydrogen bonding capability makes it a privileged motif for engaging with the active sites of various enzymes. The cyclopropyl group, a strained three-membered ring, often confers high potency and metabolic resistance, while the urea functional group is an exceptional hydrogen bond donor and acceptor, capable of forming crucial interactions that anchor ligands to their protein targets[1]. This guide provides a comprehensive overview of the application of (cyclopropylmethyl)urea derivatives as enzyme inhibitors, focusing on key targets, mechanisms of action, synthetic strategies, and detailed protocols for their evaluation. We will explore their role as irreversible inhibitors of epigenetic targets like Lysine-Specific Demethylase 1 (LSD1) and as potent inhibitors of enzymes involved in signaling pathways, such as soluble epoxide hydrolase (sEH).

Part 1: Key Enzyme Targets and Mechanisms of Inhibition

The versatility of the (cyclopropylmethyl)urea scaffold allows it to target a diverse range of enzymes through distinct mechanisms. Understanding these interactions is fundamental to designing potent and selective inhibitors.

Lysine-Specific Demethylase 1 (LSD1/KDM1A): Covalent Inactivation

LSD1 is a flavin adenine dinucleotide (FAD)-dependent enzyme that plays a critical role in epigenetic regulation by demethylating histone H3 on lysines 4 and 9 (H3K4 and H3K9)[2][3]. Its overexpression is linked to the progression of various cancers, making it a prime therapeutic target[3][4][5].

Mechanism of Inhibition: Derivatives based on a cyclopropylamine core, such as those related to the well-known inhibitor tranylcypromine, act as mechanism-based irreversible inhibitors[2][4]. The (cyclopropylmethyl) group is the "warhead" in this context. The enzyme's FAD cofactor oxidizes the cyclopropylamine nitrogen, leading to the opening of the strained cyclopropyl ring. This process generates a highly reactive intermediate that forms a stable, covalent adduct with the FAD cofactor, thereby permanently inactivating the enzyme[2][4]. This covalent and irreversible mechanism provides a durable pharmacodynamic effect that can be highly advantageous in a therapeutic setting.

Caption: Mechanism of LSD1 covalent inactivation.

Soluble Epoxide Hydrolase (sEH): Transition-State Mimicry

Soluble epoxide hydrolase (sEH) is a key enzyme in the metabolism of epoxyeicosatrienoic acids (EETs), which are lipid signaling molecules with generally anti-inflammatory and vasodilatory effects[6]. Inhibition of sEH stabilizes EETs, making sEH a therapeutic target for hypertension, inflammation, and pain[6][7].

Mechanism of Inhibition: The urea moiety in (cyclopropylmethyl)urea derivatives is crucial for inhibiting sEH. It acts as a potent mimic of the transition state of the epoxide ring-opening reaction catalyzed by the enzyme[1]. The two N-H groups and the carbonyl oxygen of the urea form a network of strong hydrogen bonds with key catalytic residues in the sEH active site, such as Asp333 and Tyr381. This high-affinity binding interaction effectively blocks the enzyme's access to its natural substrate[1].

Part 2: General Synthetic Strategies

The synthesis of unsymmetrical (cyclopropylmethyl)urea derivatives is typically achieved through a reliable and modular approach, allowing for extensive structure-activity relationship (SAR) studies. The most common method involves the formation of an isocyanate intermediate.

Workflow:

• Isocyanate Formation: Cyclopropylmethylamine is reacted with a phosgene equivalent. While phosgene itself is highly toxic, safer alternatives like solid triphosgene (bis(trichloromethyl)carbonate) or carbonyldiimidazole (CDI) are widely used[1][8]. This reaction, typically performed in the presence of a non-nucleophilic base like triethylamine, generates a cyclopropylmethyl isocyanate intermediate.

• Urea Formation: The isocyanate intermediate is then reacted in situ with a desired primary or secondary amine (R₂-NH₂) to form the final unsymmetrical urea derivative[9][10]. This two-step, one-pot procedure is highly efficient and allows for the introduction of diverse chemical functionalities to explore the inhibitor's binding pockets.

Caption: General synthesis of (cyclopropylmethyl)urea derivatives.

Part 3: Detailed Experimental Protocols

The following protocols are provided as robust starting points for evaluating the inhibitory potential of (cyclopropylmethyl)urea derivatives against their respective enzyme targets. Optimization may be required depending on the specific compound and laboratory instrumentation.

Protocol 1: LSD1 Inhibition Assay (Peroxidase-Coupled)

This assay measures the hydrogen peroxide (H₂O₂) produced during the LSD1-catalyzed demethylation reaction. The H₂O₂ is used by horseradish peroxidase (HRP) to oxidize Amplex® Red, generating the highly fluorescent product resorufin. This is a continuous, fluorescence-based assay suitable for high-throughput screening.

A. Reagent Preparation:

• LSD1 Assay Buffer: 50 mM HEPES, pH 7.5.

• LSD1 Enzyme: Recombinant human LSD1-CoREST complex, diluted in Assay Buffer to the desired final concentration (e.g., 20 nM).

• Substrate: Dimethylated histone H3 peptide (H3K4me2), prepared as a stock in water and diluted in Assay Buffer (e.g., final concentration of 20 µM).

• Inhibitor Stock: Prepare a 10 mM stock solution of the (cyclopropylmethyl)urea derivative in 100% DMSO. Create a serial dilution series in DMSO.

• Detection Mix: Prepare fresh. In Assay Buffer, combine Amplex® Red (final concentration 50 µM) and HRP (final concentration 1 U/mL). Protect from light.

B. Experimental Procedure (96-well plate format):

• Add 2 µL of the serially diluted inhibitor compounds or DMSO (for positive and negative controls) to the wells of a black, flat-bottom 96-well plate.

• Add 48 µL of a master mix containing LSD1 enzyme and the H3K4me2 substrate in Assay Buffer to all wells except the negative control (add buffer only).

• Pre-incubate the plate at room temperature for 15 minutes to allow the inhibitor to bind to the enzyme.

• Initiate the reaction by adding 50 µL of the Detection Mix to all wells.

• Immediately place the plate in a fluorescence plate reader pre-set to 30°C.

• Measure the fluorescence intensity (Excitation: 540 nm, Emission: 590 nm) every 1-2 minutes for 30-60 minutes.

C. Data Analysis:

• Determine the reaction rate (slope of the linear portion of the fluorescence vs. time curve) for each well.

• Calculate the percent inhibition for each inhibitor concentration using the formula: % Inhibition = 100 * (1 - (Rate_inhibitor - Rate_neg_control) / (Rate_pos_control - Rate_neg_control))

• Plot % Inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value[11].

Caption: Workflow for the LSD1 fluorescence-based inhibition assay.

Protocol 2: Soluble Epoxide Hydrolase (sEH) Inhibition Assay

This protocol uses a fluorogenic substrate, cyano(2-methoxynaphthalen-6-yl)methyl trans-(3-phenyloxiran-2-yl)methyl carbonate (CMNPC), which is hydrolyzed by sEH to produce a highly fluorescent product.

A. Reagent Preparation:

• sEH Assay Buffer: 25 mM Bis-Tris, pH 7.0, containing 0.1 mg/mL Bovine Serum Albumin (BSA).

• sEH Enzyme: Recombinant human sEH, diluted in Assay Buffer to the optimal concentration (e.g., 1 nM).

• Substrate Stock: Prepare a 1 mM stock of CMNPC in DMSO.

• Inhibitor Stock: Prepare a 10 mM stock solution of the (cyclopropylmethyl)urea derivative in 100% DMSO. Create a serial dilution series in DMSO.

B. Experimental Procedure (96-well plate format):

• Add 1 µL of the serially diluted inhibitor compounds or DMSO (for controls) to the wells of a black, flat-bottom 96-well plate.

• Add 100 µL of the diluted sEH enzyme solution to each well.

• Pre-incubate the plate at 30°C for 10 minutes.

• Prepare a diluted substrate solution by adding the CMNPC stock to pre-warmed (30°C) Assay Buffer to a final concentration of 10 µM.

• Initiate the reaction by adding 100 µL of the diluted substrate solution to all wells.

• Immediately place the plate in a fluorescence plate reader pre-set to 30°C.

• Measure the fluorescence intensity (Excitation: 330 nm, Emission: 465 nm) every minute for 20-30 minutes.

C. Data Analysis:

• Follow the same data analysis steps as described in the LSD1 protocol (Part 3, Protocol 1, Section C) to determine the reaction rates and calculate the IC₅₀ value for each inhibitor.

Part 4: Data Presentation and Interpretation

For clear comparison and reporting, inhibitory activities should be summarized in a tabular format. The half-maximal inhibitory concentration (IC₅₀) is the standard metric for inhibitor potency. For irreversible inhibitors like those targeting LSD1, it is also crucial to assess the kinetics of inactivation (kᵢₙₐ꜀ₜ/Kᵢ), though this requires more complex experimental setups beyond the scope of this initial screening guide[12].

Table 1: Example Inhibitory Activity Data

Compound ID	Target Enzyme	IC₅₀ (nM)	Inhibition Type
CPMU-001	LSD1	15 ± 2	Irreversible
CPMU-001	sEH	>10,000	-
CPMU-002	LSD1	250 ± 18	Irreversible
CPMU-002	sEH	8 ± 1	Reversible
CPMU-003	LSD1	>10,000	-
CPMU-003	sEH	5 ± 0.5	Reversible

Data are presented as mean ± standard deviation from n=3 independent experiments.

Conclusion

The (cyclopropylmethyl)urea scaffold is a powerful tool in the development of potent and selective enzyme inhibitors. Its ability to engage in both covalent and non-covalent inhibition mechanisms makes it a highly adaptable starting point for drug discovery campaigns targeting enzymes like LSD1 and sEH. By employing robust synthetic strategies and validated biochemical assays as detailed in this guide, researchers can effectively synthesize, screen, and characterize novel inhibitors, paving the way for new therapeutic interventions in oncology, inflammation, and cardiovascular disease.

References

• Structure-based optimization of cyclopropyl urea derivatives as potent soluble epoxide hydrolase inhibitors for potential decrease of renal injury without hypotensive action. (2014). Bioorganic & Medicinal Chemistry, 22(5), 1548-1557. [Link]

• Synthesis, biological activity and mechanistic insights of 1-substituted cyclopropylamine derivatives: a novel class of irreversible inhibitors of histone demethylase KDM1A. (2014). MedChemComm, 5, 1879-1884. [Link]

• Cyclopropylamines as lsd1 inhibitors. (2012). Semantic Scholar. [Link]

• Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. (2021). Journal of Medicinal Chemistry, 64(24), 17617-17641. [Link]

• Design and Synthesis of Styrenylcyclopropylamine LSD1 Inhibitors. (2020). ACS Medicinal Chemistry Letters, 11(6), 1195-1201. [Link]

• A standard operating procedure for an enzymatic activity inhibition assay. (2021). European Biophysics Journal, 50(3-4), 345-352. [Link]

• Discovery of Novel Pyridin-2-yl Urea Inhibitors Targeting ASK1 Kinase and Its Binding Mode by Absolute Protein–Ligand Binding Free Energy Calculations. (2021). Molecules, 26(16), 4983. [Link]

• Molecular structure of the urea derivatives used in this study. (n.d.). ResearchGate. [Link]

• Lysine-Specific Demethylase 1 Inhibitors: A Comprehensive Review Utilizing Computer-Aided Drug Design Technologies. (2023). International Journal of Molecular Sciences, 24(23), 16987. [Link]

• Structure-activity studies on N -Substituted tranylcypromine derivatives lead to selective inhibitors of lysine specific demethylase 1 (LSD1) and potent inducers of leukemic cell differentiation. (2019). ResearchGate. [Link]

• Synthesis of urea derivatives by previous methods. (n.d.). ResearchGate. [Link]

• Evaluation of the Therapeutic Potential of Sulfonyl Urea Derivatives as Soluble Epoxide Hydrolase (sEH) Inhibitors. (2023). Molecules, 28(15), 5854. [Link]

• Can anyone provide me the protocol of finding Urease inhibition assay of natural source?. (2017). ResearchGate. [Link]

• Rational Design, Synthesis, Characterization, and Anti-Bacterial Activity of Urea Derivatives Bearing 1,2,4-Triazoles as Molecular Hybrid Scaffolds. (2022). Journal of Chemistry. [Link]

• New Urea Derivatives as Potential Antimicrobial Agents: Synthesis, Biological Evaluation, and Molecular Docking Studies. (2018). Molecules, 23(11), 2997. [Link]

• A Comprehensive Guide for Assessing Covalent Inhibition in Enzymatic Assays Illustrated with Kinetic Simulations. (2022). Current Protocols, 2(6), e419. [Link]

• Green synthesis of new chiral amino acid urea derivatives and evaluation of their anti-inflammatory activity. (2023). RSC Advances, 13(42), 29631-29645. [Link]

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Cyclopropyl Urea Derivatives in Anticancer Agent Development: Application Notes and Protocols

An Application Guide for Researchers and Drug Development Professionals

Abstract The urea moiety is a privileged scaffold in medicinal chemistry, integral to the structure of numerous approved drugs. Its synthetic versatility and ability to form critical hydrogen bond interactions with biological targets have made it a cornerstone of drug design.[1][2] The incorporation of a cyclopropyl group into the urea scaffold introduces unique conformational constraints and metabolic stability, often enhancing binding affinity and pharmacological properties. This guide provides an in-depth exploration of cyclopropyl urea derivatives as potent anticancer agents, with a focus on their primary mechanism as kinase inhibitors. We will dissect the scientific rationale, provide detailed protocols for synthesis and evaluation, and offer field-proven insights for researchers in oncology drug discovery. A prime example of the clinical success of this chemical class is Lenvatinib, an N-aryl-N'-cyclopropyl urea derivative approved for treating various cancers, which serves as a benchmark for the development of new entities.[1]

Section 1: The Scientific Rationale - Mechanism of Action as Kinase Inhibitors

Application Note: Why Kinase Inhibition?

Protein kinases are a large family of enzymes that regulate the majority of cellular pathways, including those critical for cancer cell growth, proliferation, and survival, such as cell cycle progression and angiogenesis.[3] The dysregulation of kinase activity is a hallmark of many cancers, making them a prime target for therapeutic intervention. Cyclopropyl urea derivatives have emerged as highly effective "Type II" kinase inhibitors. They bind to the ATP-binding site of the kinase, but their key interaction involves a hydrogen-bonding network established by the urea moiety.[1] This interaction stabilizes the inactive conformation of the kinase, preventing its catalytic activity. The cyclopropyl group often fits into a hydrophobic pocket, enhancing the compound's potency and selectivity.

Many cyclopropyl urea derivatives are multi-targeted kinase inhibitors, simultaneously blocking several key signaling pathways exploited by tumors. The primary targets often include:

• VEGFR (Vascular Endothelial Growth Factor Receptor): Crucial for angiogenesis, the formation of new blood vessels that supply tumors with nutrients.[4]

• FGFR (Fibroblast Growth Factor Receptor): Involved in cell proliferation, differentiation, and migration.

• PDGFR (Platelet-Derived Growth Factor Receptor): Plays a role in tumor growth and angiogenesis.[3]

• Raf Kinases (e.g., BRAF): Key components of the MAPK/ERK signaling pathway, which is frequently overactive in cancers like melanoma and colorectal cancer.[5][6][7]

By inhibiting these pathways, cyclopropyl urea derivatives can effectively starve tumors of their blood supply and halt their proliferative signaling. The crystallographic structure of Lenvatinib with VEGFR-2 confirms a binding mode comparable to other successful diaryl urea kinase inhibitors like Sorafenib, highlighting the conserved and critical role of the urea core in anchoring the molecule within the ATP-binding site.[1]

Signaling Pathway: VEGFR Inhibition Below is a diagram illustrating the canonical VEGFR signaling pathway and the point of inhibition by a cyclopropyl urea derivative.

Caption: VEGFR signaling pathway inhibited by a cyclopropyl urea derivative.

Section 2: Synthesis and Characterization

Application Note: Rationale in Chemical Synthesis

The synthesis of N,N'-disubstituted ureas is a well-established process in medicinal chemistry. The most common and reliable method involves the reaction of an amine with an isocyanate. For N-aryl-N'-cyclopropyl ureas, this translates to reacting a substituted aniline with cyclopropyl isocyanate or, more commonly, reacting cyclopropylamine with a substituted aryl isocyanate. The choice of the aryl isocyanate is critical as it dictates the substitutions on the phenyl ring, which are fine-tuned to optimize interactions with the specific kinase target. The synthesis is typically straightforward, high-yielding, and allows for the rapid generation of a library of analogs for structure-activity relationship (SAR) studies.[8][9]

Protocol 2.1: General Synthesis of an N-Aryl-N'-Cyclopropyl Urea Derivative

This protocol describes a representative synthesis of a cyclopropyl urea derivative from a substituted aniline.

Materials:

• Substituted aniline (1.0 eq)

• Triphosgene (0.4 eq) or other phosgene equivalent

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (3.0 eq)

• Cyclopropylamine (1.2 eq)

• Dichloromethane (DCM) or Tetrahydrofuran (THF), anhydrous

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for elution

Procedure:

• Isocyanate Formation:

  • Dissolve the substituted aniline (1.0 eq) and TEA (or DIPEA, 3.0 eq) in anhydrous DCM under an inert atmosphere (e.g., Nitrogen or Argon).

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add a solution of triphosgene (0.4 eq) in anhydrous DCM to the reaction mixture. Caution: Triphosgene is highly toxic. Handle with extreme care in a fume hood.

  • Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2-4 hours. The formation of the isocyanate intermediate can be monitored by thin-layer chromatography (TLC).

• Urea Formation:

  • In a separate flask, cool the reaction mixture back to 0 °C.

  • Slowly add cyclopropylamine (1.2 eq) to the mixture containing the in situ generated aryl isocyanate.

  • Allow the reaction to warm to room temperature and stir overnight (or until TLC indicates completion).

• Work-up and Purification:

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

  • Combine the organic layers and wash with saturated sodium bicarbonate solution, followed by brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude solid by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes.

• Characterization:

  • Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Synthetic Workflow Diagram

Caption: General workflow for the synthesis of cyclopropyl urea derivatives.

Section 3: In Vitro Evaluation - Assessing Potency and Mechanism

Application Note: A Tiered Approach to In Vitro Screening

An efficient in vitro evaluation process is crucial for identifying promising lead compounds. A tiered or cascaded approach ensures that resources are focused on the most promising candidates.

• Primary Screen (Cytotoxicity): The initial step is to assess the compound's ability to inhibit the growth of cancer cells. Assays like MTT or CellTiter-Glo are performed across a panel of relevant cancer cell lines.[10][11] It is critical to include a non-malignant cell line to get an early indication of selectivity and potential toxicity.[12] The output is the IC50 value (the concentration required to inhibit 50% of cell growth).

• Secondary Screen (Target Engagement): Compounds with potent cytotoxicity are then tested in enzymatic assays against the intended kinase targets (e.g., VEGFR-2, BRAF).[13] This confirms that the cellular activity is due to on-target inhibition.

• Tertiary Screen (Mechanism of Action): Finally, lead compounds are investigated in more complex cell-based assays to understand how they induce cell death. This includes apoptosis assays (e.g., Annexin V staining) and western blots to probe for changes in key signaling proteins.[14][15]

Data Summary: Anticancer Activity of Representative Urea Derivatives

Compound Class	Target(s)	Cancer Cell Line	IC₅₀ (µM)	Reference
Pyridine-Urea (8e)	VEGFR-2	MCF-7 (Breast)	0.11	[13]
Pyrimidine-Aryl Urea (4b)	Apoptosis Induction	SW480 (Colon)	11.08	[14]
Diaryl Urea (Sorafenib)	Raf, VEGFR, PDGFR	HT-29 (Colon)	>5	[4]
Diaryl Urea (Compound 5)	EGFR	HT-29 (Colon)	0.089	[4]
Celastrol-Urea (15)	PRDX1	SW620 (Colon)	~0.5	[15]

Protocol 3.1: Cell Viability Assessment using the MTT Assay

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay where mitochondrial dehydrogenases in viable cells cleave the tetrazolium ring of MTT, yielding purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells.

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete growth medium. Incubate for 24 hours at 37 °C, 5% CO₂.

• Compound Treatment: Prepare serial dilutions of the cyclopropyl urea derivative in culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to each well. Include vehicle-only (e.g., 0.1% DMSO) and medium-only controls.

• Incubation: Incubate the plate for 48-72 hours at 37 °C, 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Protocol 3.2: Mechanistic Insight - Western Blot for Apoptosis Markers

Procedure:

• Treatment and Lysis: Culture cells to ~80% confluency and treat with the compound at 1x and 2x its IC50 value for 24 hours. Harvest the cells and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) from each sample onto an SDS-polyacrylamide gel and separate by electrophoresis.

• Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour. Incubate the membrane with a primary antibody against an apoptosis marker (e.g., cleaved PARP, cleaved Caspase-3, Bax, Bcl-2) overnight at 4 °C.

• Secondary Antibody and Detection: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Analyze the band intensities relative to a loading control (e.g., β-actin or GAPDH) to determine changes in protein expression.[14]

In Vitro Experimental Workflow

Caption: A tiered workflow for the in vitro evaluation of anticancer compounds.

Section 4: In Vivo Evaluation - Preclinical Efficacy Models

Application Note: The Rationale for Xenograft Models

While in vitro assays are essential for initial screening, they do not replicate the complex tumor microenvironment. In vivo models are required to assess a compound's efficacy in a living system.[16] The most common preclinical model is the human tumor xenograft, where human cancer cells are implanted into immunodeficient mice (e.g., athymic nude or NSG mice).[4] This model allows researchers to evaluate not only the drug's direct effect on tumor growth but also its pharmacokinetics (absorption, distribution, metabolism, excretion) and tolerability (e.g., monitoring body weight and general health). The hollow fiber assay is another in vivo method that can bridge the gap between in vitro and full xenograft studies, allowing for the simultaneous evaluation of multiple cell lines.[16]

Protocol 4.1: Human Tumor Xenograft Model in Nude Mice

Procedure:

• Cell Preparation and Implantation: Harvest human cancer cells (e.g., SW620, A549) and resuspend them in a mixture of sterile PBS and Matrigel. Subcutaneously inject approximately 1-5 million cells into the flank of each athymic nude mouse.

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-150 mm³). Monitor tumor volume regularly using calipers (Volume = 0.5 x Length x Width²).

• Randomization and Dosing: Once tumors reach the desired size, randomize the mice into vehicle control and treatment groups.

• Compound Administration: Administer the cyclopropyl urea derivative (formulated in an appropriate vehicle) to the treatment groups via a clinically relevant route, such as oral gavage (p.o.) or intraperitoneal (i.p.) injection. Dosing is typically performed daily for 2-4 weeks.

• Monitoring: Throughout the study, measure tumor volumes and mouse body weights 2-3 times per week. Monitor the animals for any signs of toxicity.

• Endpoint and Analysis: At the end of the study (or when tumors in the control group reach a predetermined size), euthanize the mice. Excise the tumors, weigh them, and potentially process them for further analysis (e.g., histology or western blotting).

• Data Interpretation: Compare the tumor growth inhibition in the treated groups to the vehicle control group to determine the in vivo efficacy of the compound.

Section 5: Conclusion and Future Directions

Cyclopropyl urea derivatives represent a validated and highly successful class of anticancer agents, primarily functioning as multi-targeted kinase inhibitors. Their robust synthetic accessibility and potent biological activity make them an attractive scaffold for further development. Future research will likely focus on designing next-generation inhibitors with improved selectivity to minimize off-target side effects, overcoming mechanisms of drug resistance, and exploring their efficacy in combination with other therapeutic modalities like immunotherapy. The foundational protocols and scientific rationale presented in this guide provide a comprehensive framework for researchers to design, synthesize, and validate novel cyclopropyl urea derivatives in the ongoing search for more effective cancer therapies.

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The Strategic Integration of (Cyclopropylmethyl)urea in the Synthesis of Next-Generation Agrochemicals: Application Notes and Protocols

For Researchers, Scientists, and Agrochemical Development Professionals

Abstract

The cyclopropyl moiety is a privileged structural motif in modern agrochemical design, imparting unique physicochemical properties that can enhance efficacy, metabolic stability, and target binding. When coupled with the versatile urea scaffold, a pharmacophore present in numerous herbicides, fungicides, and insecticides, the resulting (cyclopropylmethyl)urea derivatives represent a promising class of compounds for the development of novel crop protection agents. This guide provides an in-depth exploration of the synthetic utility of (cyclopropylmethyl)urea and its precursors in the creation of potential agrochemicals. We will delve into the mechanistic rationale behind its use, present detailed, field-proven synthetic protocols, and discuss the biological significance of the resulting compounds.

Introduction: The Synergistic Value of the Cyclopropylmethyl and Urea Moieties

The incorporation of a cyclopropyl ring into bioactive molecules is a well-established strategy in medicinal and agrochemical chemistry. The strained three-membered ring introduces conformational rigidity and alters electronic properties, which can lead to enhanced binding affinity for target enzymes and receptors. Furthermore, the cyclopropyl group can protect adjacent functional groups from metabolic degradation, thereby increasing the bioavailability and residual activity of the agrochemical.

Urea and its derivatives are a cornerstone of the agrochemical industry, with a long history of use as herbicides, fungicides, and insecticides[1][2]. The urea functional group is a key component of several classes of herbicides that inhibit acetolactate synthase (ALS), a crucial enzyme in the biosynthesis of branched-chain amino acids in plants[3]. The N,N'-disubstituted urea backbone allows for fine-tuning of the molecule's properties to achieve desired levels of activity, selectivity, and environmental persistence.

The combination of these two structural features in (cyclopropylmethyl)urea derivatives offers a compelling platform for the discovery of new agrochemicals with potentially improved performance characteristics.

Synthetic Pathways to (Cyclopropylmethyl)urea Derivatives

The synthesis of N-substituted ureas, including those bearing a cyclopropylmethyl group, can be achieved through several reliable and scalable methods. The most common approach involves the reaction of cyclopropylmethylamine with a suitable isocyanate or a carbamoyl chloride.

General Synthesis of N-(Cyclopropylmethyl)-N'-Aryl Ureas

A prevalent method for the synthesis of N-(cyclopropylmethyl)-N'-aryl ureas involves the reaction of cyclopropylmethylamine with an appropriately substituted aryl isocyanate. This reaction is typically high-yielding and proceeds under mild conditions.

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Application Notes and Protocols for the Green Synthesis of Chiral Urea Derivatives

Introduction: The Imperative for Greener Chiral Urea Synthesis

Chiral urea derivatives are a cornerstone of modern medicinal chemistry and materials science. Their unique ability to form stable, three-dimensional hydrogen-bonding networks makes them invaluable as organocatalysts, chiral auxiliaries, and privileged scaffolds in a multitude of blockbuster drugs, including antivirals and enzyme inhibitors. However, traditional synthetic routes to these vital compounds often rely on hazardous reagents like phosgene, stoichiometric quantities of coupling agents, and volatile organic solvents, contributing to a significant environmental footprint.

The principles of green chemistry offer a transformative approach, guiding researchers to design processes that are safer, more efficient, and environmentally benign. This technical guide provides an in-depth exploration of several field-proven green methodologies for the asymmetric synthesis of chiral urea derivatives. We will move beyond mere procedural lists to explain the causality behind experimental choices, ensuring that each protocol is a self-validating system grounded in scientific integrity. Key green chemistry metrics, such as Atom Economy (AE) and Environmental Factor (E-Factor), will be referenced to quantify the environmental performance of these methods.[1][2][3][4]

• Atom Economy (AE): A measure of how many atoms from the reactants are incorporated into the final desired product.[1] An ideal, 100% atom-economical reaction produces no byproducts.

• Environmental Factor (E-Factor): The ratio of the mass of waste generated to the mass of the desired product.[1] A lower E-Factor signifies a greener process.

This guide is designed for researchers, scientists, and drug development professionals seeking to integrate sustainable practices into their synthetic workflows without compromising on yield, purity, or enantioselectivity.

Methodology 1: Synthesis in Aqueous Media: Harnessing the Power of Water

One of the most direct applications of green chemistry is the replacement of volatile organic compounds (VOCs) with water. Historically, organic reactions in water were often dismissed due to the perceived insolubility of nonpolar reactants. However, this approach can offer unique reactivity, simplify work-up procedures, and dramatically improve the safety profile of a synthesis.

Causality and Scientific Rationale

The synthesis of chiral ureas from natural L-amino acids and aryl isocyanates in an alkaline aqueous medium is a prime example of a green, efficient process.[5][6][7] The chirality is sourced directly from the readily available amino acid pool. The use of sodium hydroxide as a base serves a dual purpose: it deprotonates the amino group of the amino acid, increasing its nucleophilicity, and it keeps the carboxylic acid moiety in its carboxylate form, enhancing water solubility. The reaction proceeds at room temperature, eliminating the need for heating and reducing energy consumption.[5][6][7] The product often precipitates directly from the reaction mixture in high purity, making the isolation process a simple filtration, which significantly reduces solvent waste from purification steps like column chromatography.[5][6][7]

Workflow Diagram: Aqueous Synthesis

Caption: Workflow for aqueous synthesis of chiral ureas.

Experimental Protocol: Synthesis of (S)-2-(3-phenylureido)propanoic acid

• Preparation of Amine Solution: In a 100 mL round-bottom flask, dissolve L-Alanine (0.89 g, 10 mmol) in a solution of sodium hydroxide (0.40 g, 10 mmol) in 20 mL of deionized water. Stir until a clear solution is obtained.

• Cooling: Place the flask in an ice bath and cool the solution to 0-5 °C with continuous stirring.

• Addition of Isocyanate: Add phenyl isocyanate (1.09 mL, 10 mmol) dropwise to the cooled solution over a period of 15 minutes. Ensure the temperature does not rise above 10 °C.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Continue stirring for 5 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Precipitation: Upon completion, cool the reaction mixture again in an ice bath and acidify to pH 2-3 by the slow addition of 2M hydrochloric acid. A white precipitate will form.

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing and Drying: Wash the collected solid with two portions of cold deionized water (2 x 15 mL) and then dry under vacuum to afford the pure chiral urea derivative.

Data Summary: Aqueous Synthesis of Chiral Ureas

Entry	Amino Acid	Aryl Isocyanate	Time (h)	Yield (%)	Reference
1	L-Alanine	Phenyl isocyanate	5	90	[7]
2	L-Phenylalanine	Phenyl isocyanate	5	94	[7]
3	L-Alanine	4-Chlorophenyl isocyanate	5	92	[7]
4	L-Phenylalanine	4-Chlorophenyl isocyanate	5	95	[7]

Methodology 2: Energy-Efficient Synthesis: Microwave and Ultrasound Assistance

Alternative energy sources like microwave irradiation and ultrasound are powerful tools in green chemistry.[8] They can dramatically accelerate reaction rates, improve yields, and enable reactions to occur under milder conditions or even in the absence of solvents, thereby increasing energy efficiency and reducing waste.[8]

A. Microwave-Assisted Synthesis

Microwave energy directly heats the reactants and solvent molecules through dielectric heating, leading to rapid and uniform temperature increases throughout the reaction volume. This avoids the slow and inefficient heat transfer associated with conventional oil baths and can lead to cleaner reactions with fewer side products.[8]

This protocol describes a rapid, water-based synthesis of ureas from amines and potassium cyanate, an inexpensive and less hazardous alternative to isocyanates.[9]

• Reaction Setup: In a 10 mL microwave reaction vial equipped with a magnetic stir bar, add the desired amine (1 mmol), potassium cyanate (KOCN) (1.5 mmol), and ammonium chloride (1.5 mmol).

• Solvent Addition: Add 3 mL of deionized water to the vial and seal it with a cap.

• Microwave Irradiation: Place the vial in a microwave reactor. Irradiate the mixture at 120 °C for 15 minutes with continuous stirring.

• Work-up: After cooling, extract the reaction mixture with ethyl acetate (3 x 10 mL). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the urea product.

B. Ultrasound-Assisted Synthesis

Sonochemistry utilizes the energy of ultrasound to induce acoustic cavitation—the formation, growth, and implosive collapse of bubbles in a liquid.[10] This collapse generates localized hot spots with extremely high temperatures and pressures, leading to a significant acceleration of chemical reactions.[10]

The Biginelli reaction is a multicomponent reaction that produces dihydropyrimidinones (DHPMs), a class of cyclic urea derivatives. Ultrasound can significantly shorten the reaction time and improve the yield of this classic transformation.[10][11] While this specific protocol is for an achiral synthesis, it can be adapted for asymmetric synthesis by incorporating a chiral catalyst as detailed in the next section.

• Reaction Setup: In a thick-walled flask, combine the aldehyde (1 mmol), a β-ketoester (e.g., ethyl acetoacetate, 1 mmol), urea (1.5 mmol), and a catalyst (e.g., a few drops of HCl or a Lewis acid like samarium perchlorate).[10]

• Sonication: Place the flask in an ultrasonic cleaning bath. The water level in the bath should be adjusted to be at the same level as the reaction mixture.

• Irradiation: Sonicate the mixture at a frequency of 33-45 kHz at room temperature or with gentle warming (e.g., 45 °C) for 30-60 minutes.[10][12] Monitor the reaction by TLC.

• Isolation: After the reaction is complete, add cold water to the flask. The solid product will precipitate.

• Purification: Collect the solid by vacuum filtration, wash with cold ethanol/water, and recrystallize to obtain the pure DHPM product.

Data Summary: Energy-Efficient Methods

Method	Reactants	Conditions	Time	Yield (%)	Reference
Microwave	Benzylamine, KOCN, NH₄Cl	Water, 120 °C	15 min	>95	[9]
Ultrasound	Benzaldehyde, Ethyl Acetoacetate, Urea	Sm(ClO₄)₃, 45 kHz	40 min	95	[10]
Conventional	Benzaldehyde, Ethyl Acetoacetate, Urea	Sm(ClO₄)₃, Reflux	2 h	87	[10]

Methodology 3: Atom Economy through Multicomponent Reactions (MCRs) and Organocatalysis

Multicomponent reactions (MCRs), where three or more reactants combine in a single step to form a product containing substantial portions of all reactants, are inherently green. They improve atom economy, reduce the number of synthetic steps, and minimize waste from intermediate purification. When combined with asymmetric organocatalysis—the use of small, chiral organic molecules to induce enantioselectivity—MCRs become a powerful strategy for the green synthesis of chiral molecules.

Causality: Chiral Phosphoric Acid Catalysis in the Asymmetric Biginelli Reaction

The enantioselective Biginelli reaction is a premier example of this synergy.[5][13][14] Chiral phosphoric acids (CPAs), derived from BINOL or other chiral scaffolds, are highly effective Brønsted acid catalysts.[13][15] The catalyst operates through a dual-activation mechanism. The acidic proton of the phosphoric acid activates the aldehyde carbonyl for nucleophilic attack by urea, forming an N-acyliminium ion intermediate. Simultaneously, the basic oxygen atoms of the phosphate group act as a hydrogen bond acceptor, organizing the β-ketoester in its enol form and directing its facial attack on the iminium ion.[13] This highly organized, chiral transition state dictates the stereochemical outcome, leading to the formation of one enantiomer of the dihydropyrimidinone product with high fidelity. The choice of bulky substituents on the 3,3'-positions of the BINOL scaffold is critical for creating a well-defined chiral pocket that effectively shields one face of the reactive intermediate.[13]

Mechanism Diagram: Asymmetric Biginelli Reaction

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• 11. pubs.acs.org [pubs.acs.org]
• 12. Stereoselective Biginelli-like reaction catalyzed by a chiral phosphoric acid bearing two hydroxy groups - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Recent synthetic and medicinal perspectives of dihydropyrimidinones: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Review on Lipase-Catalyzed Flavor Synthesis: Global Trends and Advances - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimization of Reaction Conditions for Urea Derivative Synthesis

Welcome to the Technical Support Center for Urea Derivative Synthesis. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges encountered during the synthesis of urea derivatives, providing in-depth, experience-driven solutions and explanations to help you optimize your reaction conditions and achieve your desired outcomes.

Section 1: Frequently Asked Questions (FAQs) & Troubleshooting Common Issues

This section is structured to provide quick answers to common problems. We delve into the "why" behind each troubleshooting step, empowering you to make informed decisions in your experimental design.

Low or No Product Yield

Question: I am getting a very low yield, or no desired urea product at all. What are the likely causes and how can I fix this?

Answer: Low or no yield is a frequent issue stemming from several potential factors. A systematic approach to troubleshooting is crucial.

• Purity and Reactivity of Starting Materials:

  • Insight: The most common route to urea synthesis is the reaction of an amine with an isocyanate. Isocyanates are highly susceptible to hydrolysis. Even trace amounts of water in your reagents or solvents can consume the isocyanate, forming an unstable carbamic acid that decomposes to an amine and CO2. This newly formed amine can then react with another isocyanate molecule, leading to symmetrical urea byproducts.[1][2][3]

  • Actionable Advice:

    • Ensure Anhydrous Conditions: Oven-dry all glassware and cool under an inert atmosphere (Nitrogen or Argon).[2] Use anhydrous solvents, either purchased or freshly distilled over an appropriate drying agent.

    • Check Reagent Purity: Verify the purity of your starting amine and isocyanate. Isocyanates can dimerize or trimerize upon storage. If in doubt, purify the starting materials or use a fresh batch.

    • Steric Hindrance: If you are working with sterically hindered amines, the reaction may require more forcing conditions, such as elevated temperatures or longer reaction times, to proceed to completion.[4]

• Reaction Temperature:

  • Insight: The reaction between an amine and an isocyanate is typically exothermic. However, the optimal temperature can vary. Some reactions require initial cooling (e.g., 0 °C) to control the initial exotherm and prevent side reactions, while others may need heating (reflux) to overcome activation energy barriers, especially with less reactive starting materials.[4]

  • Actionable Advice:

    • Monitor with TLC/LC-MS: Start the reaction at 0 °C and allow it to slowly warm to room temperature. Monitor the progress by Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If the reaction is sluggish, gradually increase the temperature.

    • Consider the Substrates: For highly reactive amines and isocyanates, cooling is often necessary. For less reactive or sterically hindered substrates, heating may be required.

• Incorrect Stoichiometry:

  • Insight: An improper molar ratio of reactants can lead to the incomplete conversion of the limiting reagent.[2]

  • Actionable Advice:

    • Verify Calculations: Double-check all your calculations for molar equivalents.

    • Consider a Slight Excess: In some cases, using a slight excess (1.05-1.1 equivalents) of one reagent can drive the reaction to completion. However, be mindful that this can complicate purification.

Formation of Symmetrical Urea Byproducts

Question: My main impurity is a symmetrical urea. How is this forming and how can I prevent it?

Answer: The formation of symmetrical ureas is a common side reaction, particularly in the synthesis of unsymmetrical ureas.

• In-situ Isocyanate Generation:

  • Insight: Methods that generate the isocyanate in situ, such as those using phosgene equivalents like triphosgene or carbonyldiimidazole (CDI), are prone to symmetrical urea formation if the second amine is not present to "trap" the isocyanate intermediate as it forms.[4][5]

  • Actionable Advice:

    • Control Reagent Addition: The order of addition is critical. For instance, when using CDI, first react it with one amine to form an activated carbamate intermediate, and then add the second amine.[5] Reversing this order can lead to the formation of symmetrical urea.

• Reaction with Water:

  • Insight: As mentioned previously, the reaction of an isocyanate with water generates a primary amine, which can then react with another isocyanate to form a symmetrical urea.[1][2]

  • Actionable Advice:

    • Strict Anhydrous Conditions: The importance of maintaining a moisture-free environment cannot be overstated.

Difficulty in Product Purification

Question: I'm struggling to purify my final urea derivative. What are the best strategies?

Answer: Urea derivatives can be challenging to purify due to their polarity and potential for hydrogen bonding.

• High Water Solubility:

  • Insight: The urea functional group can be quite polar, sometimes leading to high water solubility. This makes extraction from aqueous workups difficult.[4]

  • Actionable Advice:

    • Avoid Aqueous Workups: If your product is highly water-soluble, consider alternative workup procedures. This could involve direct precipitation from the reaction mixture by adding an anti-solvent or proceeding directly to chromatographic purification after removing the solvent under reduced pressure.[4]

• Contamination with Inorganic Salts:

  • Insight: Some synthetic routes may generate salt byproducts that can be difficult to separate from the desired product.[4]

  • Actionable Advice:

    • Recrystallization: This is often the most effective method for removing inorganic salts.[6][7] The choice of solvent is critical. A good recrystallization solvent will dissolve your product at an elevated temperature but not at a lower temperature, while the salt remains insoluble.[8] Common solvents to screen include ethanol, isopropanol, and acetonitrile.[8]

    • Flash Chromatography: If recrystallization is not effective, flash column chromatography on silica gel is a reliable alternative.[4]

• Choosing the Right Chromatography Conditions:

  • Insight: The polarity of ureas requires careful selection of the mobile phase for effective separation.

  • Actionable Advice:

    • Solvent System Selection: A good starting point for TLC analysis is a mixture of a non-polar solvent (e.g., hexanes) and a more polar solvent (e.g., ethyl acetate).[8] For highly polar ureas, you may need to add a small amount of an even more polar solvent like methanol to the mobile phase to achieve an appropriate Rf value (typically 0.2-0.3 for column chromatography).[8]

Section 2: Experimental Protocols & Methodologies

General Protocol for Urea Synthesis from an Amine and an Isocyanate

This protocol provides a general starting point. Optimization of solvent, temperature, and reaction time will be necessary for specific substrates.

• Preparation:

  • Oven-dry all glassware (e.g., round-bottom flask, magnetic stir bar, condenser) and cool under a stream of dry nitrogen or in a desiccator.

• Reaction Setup:

  • To a stirred solution of the amine (1.0 eq) in an anhydrous aprotic solvent (e.g., THF, DCM, DMF) under an inert atmosphere, add the isocyanate (1.0-1.05 eq) dropwise at 0 °C.[4]

• Reaction Progression:

  • Allow the reaction mixture to warm to room temperature and stir for 1-16 hours.

  • Monitor the reaction progress by TLC or LC-MS until the starting amine is consumed.[4]

• Work-up and Isolation:

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • The crude product can then be purified by either recrystallization or flash column chromatography.[4]

Protocol for Recrystallization of a Urea Derivative

• Solvent Screening:

  • In small test tubes, test the solubility of your crude product in various solvents (e.g., ethanol, methanol, isopropanol, acetonitrile, water) at room temperature and upon heating.[6][8]

  • An ideal solvent will dissolve the compound when hot but not when cold.[8]

• Recrystallization Procedure:

  • Dissolve the crude product in a minimal amount of the chosen hot solvent.

  • Allow the solution to cool slowly to room temperature, and then further cool in an ice bath to induce crystallization.

  • Collect the crystals by vacuum filtration, washing with a small amount of the cold recrystallization solvent.

  • Dry the purified crystals under vacuum.[6]

Section 3: Visualizing Reaction Pathways and Troubleshooting

Key Reaction Pathway: Amine + Isocyanate

Caption: The primary pathway for urea synthesis involves the nucleophilic attack of an amine on an isocyanate.

Troubleshooting Workflow for Low Yield

Caption: A systematic workflow for troubleshooting low yields in urea derivative synthesis.

Section 4: Data Summary Tables

Table 1: Common Solvents for Urea Synthesis

Solvent	Type	Common Use Cases
Tetrahydrofuran (THF)	Aprotic	General purpose, good for a wide range of substrates.[4]
Dichloromethane (DCM)	Aprotic	Good for reactions at or below room temperature.[4]
N,N-Dimethylformamide (DMF)	Aprotic, Polar	Useful for less soluble starting materials or when heating is required.[4]
Acetonitrile (ACN)	Aprotic, Polar	Alternative to DCM or THF, often used in purification.[9]

Table 2: Common Side Reactions and Mitigation Strategies

Side Reaction	Cause	Mitigation Strategy
Symmetrical Urea Formation	Reaction of isocyanate with water-generated amine; incorrect order of addition with phosgene equivalents.[1][4]	Maintain strict anhydrous conditions; control the order of reagent addition.[2][4][5]
Carbamate Formation	Reaction of isocyanate with nucleophilic solvents (e.g., methanol) or unprotected hydroxyl groups on substrates.[4][9]	Use aprotic, non-nucleophilic solvents; protect sensitive functional groups if necessary.[4]
Biuret Formation	Reaction of the urea product with another molecule of isocyanate.[10][11]	Use correct stoichiometry to avoid excess isocyanate; control reaction temperature as this is often favored at higher temperatures.[11]

References

• Improved Synthesis of Unsymmetrical Ureas via Carbamates. (2023-08-21). [Link]

• Synthesis optimization of urea derivatives. ResearchGate. [Link]

• Synthesis of Urea Derivatives in Two Sequential Continuous-Flow Reactors. ACS Publications. [Link]

• N,N'-disubstituted Ureas as Novel Antiplatelet Agents: Synthesis, Pharmacological Evaluation and In Silico Studies. PubMed. [Link]

• Synthesis of Unsymmetrical Urea Derivatives via PhI(OAc)2 and Application in Late-Stage Drug Functionalization. MDPI. [Link]

• How to purify the urea bought from market to pure urea? ResearchGate. [Link]

• N,N'-disubstituted Ureas as Novel Antiplatelet Agents: Synthesis, Pharmacological Evaluation and In Silico Studies. Bentham Science Publishers. [Link]

• Manufacture and purification of urea derivatives.

• Recrystallization Purification Method for Urea. China/Asia On Demand (CAOD). [Link]

• Urea Formation - Common Conditions. Organic Chemistry Portal. [Link]

• Synthesis and Identification of New N,N-Disubstituted Thiourea, and Thiazolidinone Scaffolds Based on Quinolone Moiety as Urease Inhibitor. MDPI. [Link]

• Purification of urea.

• A Straightforward Synthesis of N-Substituted Ureas from Primary Amides. Thieme Connect. [Link]

• Chemical Structure and Side Reactions in Polyurea Synthesized via the Water–Diisocyanate Synthesis Pathway. MDPI. [Link]

• N,N′-Disubstituted thiourea and urea derivatives: design, synthesis, docking studies and biological evaluation against nitric oxide synthase. RSC Publishing. [Link]

• Urea formation by reaction between a isocyanate group and water. ResearchGate. [Link]

• Reactions of isocyanate with water (a), amine (b), urea (c), urethane (d), and carboxylic acid (e). ResearchGate. [Link]

• Synthesis of Unsymmetrical Urea Derivatives via PhI(OAc)2 and Application in Late-Stage Drug Functionalization. NIH. [Link]

• Synthesis of urea derivatives from amines and CO2 in the absence of catalyst and solvent. RSC Publishing. [Link]

• Urea derivative synthesis by amination, rearrangement or substitution. Organic Chemistry Portal. [Link]

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• 11. researchgate.net [researchgate.net]

Identifying and minimizing byproducts in (Cyclopropylmethyl)urea reactions

Welcome to the technical support center for the synthesis of (Cyclopropylmethyl)urea. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis and purification of this compound. Here, we provide in-depth troubleshooting guides and frequently asked questions to help you identify and minimize byproducts, ultimately improving your reaction yield and purity.

Troubleshooting Guide: Common Issues in (Cyclopropylmethyl)urea Synthesis

This section addresses specific problems you may encounter during your experiments.

Low Yield of (Cyclopropylmethyl)urea

Question: Why is my yield of (Cyclopropylmethyl)urea significantly lower than expected?

Answer:

Low yields can stem from several factors, primarily related to the reactivity of your starting materials and the reaction conditions.

• Cause 1: Inefficient Isocyanate Formation or Decomposition. If you are generating the isocyanate in situ from cyclopropylmethylamine using a phosgene equivalent like triphosgene or N,N'-Carbonyldiimidazole (CDI), the intermediate may be unstable. Isocyanates can be sensitive to moisture and temperature.[1][2]

  • Solution: Ensure your reaction is conducted under strictly anhydrous conditions (e.g., using dried solvents and an inert atmosphere like nitrogen or argon). Control the temperature carefully during the formation of the isocyanate. When using reagents like CDI, the order of addition is crucial to prevent the formation of symmetrical urea byproducts.[3]

• Cause 2: Competing Side Reactions. The primary amine, cyclopropylmethylamine, can participate in side reactions. If an isocyanate is used, it can react with any water present to form an unstable carbamic acid, which decomposes to cyclopropylmethylamine and carbon dioxide.[1][4] This regenerated amine can then react with more isocyanate to form a symmetric disubstituted urea.

  • Solution: Again, anhydrous conditions are paramount. Additionally, consider the stoichiometry of your reactants carefully. A slight excess of the amine component might be used to ensure the complete consumption of the more valuable or reactive isocyanate.

• Cause 3: Product Loss During Work-up and Purification. (Cyclopropylmethyl)urea has some water solubility. Significant amounts of the product may be lost in aqueous washes or remain in the mother liquor during crystallization.

  • Solution: Minimize the volume of aqueous washes. When extracting your product, ensure the organic solvent is appropriate and perform multiple extractions with smaller volumes. For purification, recrystallization from a suitable solvent system is often effective.[5] Consider solvent systems with varying polarities to optimize crystal recovery.

Presence of an Unexpected Byproduct with a Higher Molecular Weight

Question: My mass spectrometry analysis shows a significant peak corresponding to a symmetrical urea, N,N'-bis(cyclopropylmethyl)urea. How can I prevent its formation?

Answer:

The formation of symmetrical ureas is a common issue, especially when using phosgene substitutes.[3]

• Mechanism of Formation: When using a reagent like CDI or triphosgene, the amine is first activated. If there is a localized high concentration of the activated amine intermediate before the second amine is added (in this case, for an unsymmetrical urea), it can react with the unreacted starting amine to form the symmetrical byproduct.

• Prevention Strategy:

  • Reverse Addition: Slowly add the activating agent (e.g., a solution of CDI) to a solution of the amine. This ensures that the activating agent is the limiting reagent at any given point, minimizing the concentration of the activated intermediate.

  • One-Pot, Two-Step Procedure: If synthesizing an unsymmetrical urea, first react one amine with the activating agent to form the isocyanate or active intermediate, and then slowly add the second amine to the reaction mixture.

Product Degradation or Presence of Biuret

Question: I've noticed the formation of biuret and other degradation products in my final (Cyclopropylmethyl)urea product, especially after storage. What causes this and how can it be avoided?

Answer:

Urea compounds can degrade over time, particularly in the presence of moisture and at elevated temperatures.[6]

• Biuret Formation: This occurs when two molecules of urea combine, with the loss of an ammonia molecule.[6] This is often promoted by heat.

  • Minimization: During the final evaporation of solvents, avoid excessive heating. It is best to concentrate the product in vacuo at a moderate temperature. For long-term storage, keep the purified (Cyclopropylmethyl)urea in a cool, dry place.

• Hydrolysis: Urea can hydrolyze back to the corresponding amine (cyclopropylmethylamine) and carbon dioxide, or form ammonium carbamate in the presence of ammonia.[7]

  • Minimization: Protect the final product from atmospheric moisture. Storing it in a desiccator or under an inert atmosphere can be beneficial.

Frequently Asked Questions (FAQs)

Synthesis

Q1: What are the most common and reliable methods for synthesizing (Cyclopropylmethyl)urea?

The most direct and widely used method is the reaction of cyclopropylmethylamine with an isocyanate.[3][4] A common isocyanate precursor is potassium isocyanate in water.[8] Alternatively, phosgene substitutes like N,N'-Carbonyldiimidazole (CDI) can be used to react with cyclopropylmethylamine to form an activated intermediate, which can then be reacted with ammonia or another amine.[9]

Q2: What are the critical reaction parameters to control for a clean and high-yield synthesis?

• Temperature: Many urea formation reactions are exothermic.[4] Controlling the temperature is crucial to prevent side reactions and decomposition of reactants or products.

• Solvent: The choice of solvent is important. It should be inert to the reactants and capable of dissolving them. Common solvents include DMF, THF, and DCM.[3] Ensure the solvent is anhydrous.

• Stoichiometry and Order of Addition: As discussed in the troubleshooting section, the ratio of reactants and the order in which they are added can significantly impact the product distribution, especially when trying to avoid symmetrical byproducts.[3]

Analysis and Purification

Q3: What analytical techniques are recommended for assessing the purity of (Cyclopropylmethyl)urea and identifying byproducts?

A combination of techniques is often best for a comprehensive analysis:

Analytical Technique	Purpose
HPLC with UV detection	To quantify the purity of the main product and detect UV-active impurities.[10]
LC-MS/MS	For sensitive detection and identification of the main product and byproducts by their mass-to-charge ratio.[11][12]
NMR Spectroscopy (¹H and ¹³C)	To confirm the structure of the final product and identify the structure of any major impurities.
HPTLC-Densitometry	A rapid method for routine determination of urea, often after derivatization.[13]

Q4: What is a reliable protocol for the purification of (Cyclopropylmethyl)urea?

Recrystallization is a standard and effective method for purifying solid urea compounds.[5]

• General Protocol:

  • Dissolve the crude (Cyclopropylmethyl)urea in a minimum amount of a suitable hot solvent (e.g., ethanol, methanol, or a mixture of solvents).

  • If insoluble impurities are present, filter the hot solution.

  • Allow the solution to cool slowly to room temperature, and then further cool in an ice bath to induce crystallization.

  • Collect the crystals by filtration.

  • Wash the crystals with a small amount of cold solvent.

  • Dry the crystals under vacuum.

For removing specific impurities like biuret, washing the solid product with a saturated aqueous solution of pure urea can be effective, as this will selectively dissolve the biuret.[14] To remove ionic impurities, treatment with an ion-exchange resin can be employed.[5]

Experimental Protocols & Visualizations

Standard Synthesis of (Cyclopropylmethyl)urea via Isocyanate

This protocol describes a common method for the synthesis of N-substituted ureas.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (nitrogen or argon), dissolve cyclopropylmethylamine (1.0 eq) in a suitable anhydrous solvent (e.g., THF or DCM).

• Reagent Addition: Cool the solution in an ice bath (0 °C). To this, slowly add a solution of potassium isocyanate (1.1 eq) in water.[8]

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until TLC or LC-MS analysis indicates the consumption of the starting amine.

• Work-up: Quench the reaction with water. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by recrystallization from an appropriate solvent system.

Visualizing Reaction Pathways and Troubleshooting

Diagram 1: Synthesis of (Cyclopropylmethyl)urea

Caption: Primary synthesis route for (Cyclopropylmethyl)urea.

Diagram 3: Troubleshooting Workflow for Low Yield

Caption: A logical workflow for troubleshooting low product yield.

References

• Wikipedia. Urea. [Link]

• Google Patents.

• Organic Chemistry Portal. Urea Formation - Common Conditions. [Link]

• BioSpectra. UREA TESTING METHODS. [Link]

• Sepax Technologies. Analysis of Urea. [Link]

• Knorst, M. T., Neubert, R., & Wohlrab, W. (1997). Analytical methods for measuring urea in pharmaceutical formulations. Journal of Pharmaceutical and Biomedical Analysis, 15(11), 1627–1632. [Link]

• ResearchGate. Large scale preparation of N-substituted urea. [Link]

• Saipem. THE SNAMPROGETTI UREA TECHNOLOGY. [Link]

• ResearchGate. How to purify the urea bought from market to pure urea?[Link]

• PubMed. Development and validation of two analytical methods for urea determination in compound feed, including pet food, and yeast using high-performance liquid chromatography coupled with fluorescence detection and tandem mass spectrometry. [Link]

• Google Patents. Process for the production of cyclopropylmethyl halides. US6118032A.

• European Journal of Organic Chemistry. Amination Reactions Analysis For Selecting Optimal Methods In Synthesizing New Urea Derivatives. [Link]

• Nature Communications. Near quantitative synthesis of urea macrocycles enabled by bulky N-substituent. [Link]

• University of the Western Cape. Reaction Of Chlorosulfonyl Isocyanate With Styryl Cyclopropyl. [Link]

• PubChem. (Cyclopropylmethyl)urea. CID 9547713. [Link]

• Royal Society of Chemistry. Isocyanate-based multicomponent reactions. [Link]

• Molecules. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. [Link]

• David Publishing. Synthesis of Urea by Ammonolysis of Propylene Carbonate. [Link]

• Google Patents. Cyclopropyl Urea Formyl Peptide 2 Receptor and Formyl Peptide 1 Receptor Agonists. KR20200015937A.
• Google Patents.

• Organic Chemistry Portal. Isocyanate synthesis by substitution. [Link]

• ResearchGate. Development and validation of two analytical methods for urea determination in compound feed, including pet food, and yeast using highperformance liquid chromatography coupled with fluorescence detection and tandem mass spectrometry. [Link]

• Organic Syntheses. nitrosomethylurea. [Link]

• Creative Biolabs. Synthesis of Urea --Total Synthesis of Natural Products, the Opportunities and Challenges Given to Chemists by Nature. [Link]

• Baran Lab, Scripps Research. Isocyanide Chemistry. [Link]

• Wikipedia. Isocyanate. [Link]

• ResearchGate. Can I use urea for cleaning native protein purification column?[Link]

• Poliuretanos. 1.2.1 - Isocyanate Reactions. [Link]

• ResearchGate. Urea as an organic solvent and reagent for the addition/cyclization/fragmentation cascades leading to 2-R-7H-dibenzo[de,h]quinolin-7-one analogues of Aporphinoid alkaloids | Request PDF. [Link]

• MDPI. Facile Preparation of Isocyanate-Modified Melamine Sponges as Efficient Absorbents for Oil and Organic Solvents. [Link]

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• 13. Analytical methods for measuring urea in pharmaceutical formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. US2663731A - Purification of urea - Google Patents [patents.google.com]

Technical Support Center: Improving the Purity of Synthesized (Cyclopropylmethyl)urea

This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of (Cyclopropylmethyl)urea. Our goal is to provide a comprehensive, experience-driven resource to troubleshoot common purification challenges and answer frequently asked questions, ensuring you can achieve the desired purity for your compound with confidence and efficiency.

Section 1: Troubleshooting Guide

This section addresses specific experimental issues in a direct question-and-answer format.

Question 1: My crude product contains a significant amount of a high-melting, insoluble white solid that contaminates my desired (Cyclopropylmethyl)urea. What is it and how do I get rid of it?

Answer:

Most Probable Cause: The insoluble white solid is almost certainly the symmetrical byproduct, 1,3-dicyclopropylmethylurea . This impurity is notoriously difficult to remove due to its high degree of symmetry, which leads to a stable crystal lattice and very low solubility in most common organic solvents.

Causality: This byproduct forms when your isocyanate starting material (or an isocyanate intermediate) reacts with an amine generated in situ. The most common source of this amine is the reaction of the isocyanate with trace amounts of water present in your reaction solvent or starting materials.[1] The isocyanate first reacts with water to form an unstable carbamic acid, which rapidly decarboxylates to yield cyclopropylmethylamine and carbon dioxide. This newly formed amine then reacts with another molecule of isocyanate, producing the symmetrical urea.[1][2]

Recommended Solutions:

• Prevention (The Best Approach):

  • Rigorous Anhydrous Technique: Use freshly distilled, anhydrous solvents (e.g., THF, DCM) stored over molecular sieves.[3]

  • Inert Atmosphere: Conduct the reaction under a dry, inert atmosphere (Nitrogen or Argon) to exclude atmospheric moisture.

  • Dry Reactants: Ensure your starting amine (cyclopropylmethylamine) is dry. If it is a salt (e.g., hydrochloride), ensure the free-basing and extraction steps are followed by drying the organic layer with a suitable agent (e.g., Na₂SO₄, MgSO₄) before use.

• Removal (Post-Synthesis):

  • Filtration/Trituration: Since 1,3-dicyclopropylmethylurea is often significantly less soluble than your desired product, you can sometimes remove the bulk of it by trituration. Suspend the crude solid in a minimal amount of a solvent in which the desired product is sparingly soluble but the byproduct is not (e.g., cold ethyl acetate or diethyl ether). Stir vigorously, then filter. The desired product will be in the filtrate.

  • Flash Column Chromatography: This is the most reliable method for separation. The symmetrical urea is much less polar than your target (Cyclopropylmethyl)urea. A well-chosen solvent system will elute the byproduct first. See the detailed protocol in Section 3 .

Question 2: My final product after initial workup is a sticky oil or a waxy solid that refuses to crystallize. What's wrong?

Answer:

Potential Causes & Solutions:

This issue typically points to the presence of impurities that are disrupting the crystal lattice formation of your product.

Potential Cause	Explanation	Recommended Action
Residual Solvent	High-boiling point solvents used in the reaction or workup (e.g., DMF, DMSO) can be difficult to remove and will keep the product oily.	Co-evaporate with a lower-boiling solvent like toluene or perform a liquid-liquid extraction to move the product into a more volatile solvent (e.g., EtOAc, DCM) before final concentration. A high-vacuum pump is essential.
Unreacted Starting Material	Excess cyclopropylmethylamine or a related starting material can act as an impurity.	Perform an acidic wash (e.g., 1M HCl) during the workup to protonate and remove any residual basic amines into the aqueous layer. Be sure to follow with a basic wash (e.g., sat. NaHCO₃) to neutralize any acid before drying and concentrating.
Grease Contamination	Using excessive vacuum grease on ground glass joints is a common source of oily contamination.	Minimize the use of grease. If contamination is suspected, flash column chromatography is the most effective removal method.
Product is Inherently Low-Melting	While (Cyclopropylmethyl)urea is a solid, some derivatives can have low melting points. However, it's more likely an impurity issue.	Proceed with a purification technique like column chromatography to isolate the pure compound, which should then solidify upon solvent removal.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the best general-purpose method for purifying crude (Cyclopropylmethyl)urea?

A1: For most lab-scale syntheses, a two-step approach is ideal:

• Initial Cleanup: Begin with an aqueous workup to remove water-soluble impurities and unreacted starting materials.

• Definitive Purification: Follow up with either flash column chromatography on silica gel or recrystallization .[4] The choice between these two depends on the impurity profile.

Below is a decision-making workflow to help you choose the best strategy.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Urea Formation - Common Conditions [commonorganicchemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Common challenges in the scale-up of urea synthesis

Welcome to the Technical Support Center for Urea Synthesis Scale-Up. This guide is designed for researchers, scientists, and drug development professionals navigating the complexities of transitioning urea synthesis from the laboratory bench to larger-scale production. Here, we address common challenges through detailed troubleshooting guides, frequently asked questions, and validated protocols, grounding our advice in the fundamental principles of chemical engineering and process chemistry.

Section 1: Frequently Asked Questions (FAQs) - The Foundational Principles

This section addresses the fundamental "why" questions that underpin successful urea synthesis scale-up. Understanding these core principles is the first step in troubleshooting and process optimization.

Q1: Why are high pressures (130-300 bar) and temperatures (170-200 °C) essential for urea synthesis?

A: The industrial synthesis of urea is a delicate thermodynamic and kinetic balancing act governed by two principal reactions[1]:

• Ammonium Carbamate Formation (Fast, Exothermic): 2NH₃ (ammonia) + CO₂ (carbon dioxide) ⇌ NH₂COONH₄ (ammonium carbamate)

• Urea Conversion (Slow, Endothermic): NH₂COONH₄ ⇌ (NH₂)₂CO (urea) + H₂O (water)

High pressure is critical primarily for the first reaction. According to Le Chatelier's principle, increased pressure favors the formation of ammonium carbamate because the forward reaction involves a reduction in the number of gas moles[2]. This high pressure is necessary to maintain the reactants in a liquid phase, as ammonium carbamate is quite volatile at the required reaction temperatures[1][3].

High temperature, on the other hand, is required to drive the second, rate-limiting reaction: the dehydration of ammonium carbamate to urea[3]. The rate of this endothermic reaction increases significantly with temperature, typically above 160 °C[1]. However, there is an upper limit. Excessively high temperatures can cause the reverse reaction—carbamate dissociation—to dominate, leading to a decrease in overall conversion[1]. Therefore, the selected operating conditions are a compromise to maximize both the reaction rate and the equilibrium conversion while managing corrosion and pressure constraints[1].

Q2: What is the significance of the Ammonia-to-Carbon Dioxide (N/C) ratio, and how does it impact yield?

A: The N/C ratio is one of the most critical process parameters influencing the single-pass conversion of CO₂ to urea. Stoichiometrically, a 2:1 molar ratio is required. However, in practice, a significant excess of ammonia (N/C ratios of 2.7 to 4) is used[3][4][5].

The primary reason for using excess ammonia is, again, rooted in Le Chatelier's principle. Increasing the concentration of a reactant (ammonia) pushes the chemical equilibrium of the overall reaction towards the products, thereby increasing the conversion of the limiting reactant, carbon dioxide[1][2]. A higher N/C ratio enhances CO₂ conversion, maximizing the yield per pass through the reactor[1]. However, an excessively high N/C ratio necessitates larger and more energy-intensive downstream equipment to separate and recycle the unreacted ammonia, representing a key optimization challenge[6].

Q3: How does the presence of water in the reaction mixture affect the synthesis process?

A: Water is an unavoidable byproduct of the urea formation reaction (Reaction 2). Its presence in the reactor feed, often from recycled carbamate solutions, has a detrimental effect on the equilibrium conversion[3]. The urea conversion reaction is reversible, and an increased concentration of water in the reactor pushes the equilibrium to the left, favoring the reactants (ammonium carbamate) and thus reducing the overall yield of urea[1][3][5]. Consequently, a core objective in the design of modern urea processes is to minimize the amount of water recycled back to the reactor[3].

Section 2: Troubleshooting Guide - Common Issues & Solutions

This section provides a problem-oriented approach to tackling specific challenges encountered during scale-up.

Problem: Low Carbon Dioxide (CO₂) Conversion Efficiency

Q: My scaled-up reaction shows a significantly lower CO₂ conversion than predicted by lab-scale experiments. What are the likely causes and how can I troubleshoot this?

A: Low CO₂ conversion is a common and costly issue in urea synthesis. The root cause analysis involves examining the key process parameters that govern the reaction equilibrium and kinetics.

Potential Causes & Troubleshooting Steps:

• Incorrect Temperature Profile: The conversion of ammonium carbamate to urea is highly temperature-dependent and exhibits a maximum at a specific temperature for a given pressure and composition[1].

  • Causality: If the reactor temperature is too low, the dehydration reaction is kinetically limited. If it's too high, the equilibrium shifts back towards carbamate, reducing net conversion[1].

  • Troubleshooting:

    • Verify the accuracy of temperature sensors throughout the reactor.

    • Analyze the reactor's heat transfer characteristics. Inadequate heat removal from the exothermic carbamate formation or insufficient heat input for the endothermic urea conversion can create non-optimal temperature zones.

    • Perform a sensitivity analysis by systematically adjusting the reactor temperature in small increments (e.g., ±5 °C) to find the empirical optimum for your system[4].

• Inadequate Molar Ratios (N/C and H₂O/CO₂): The reactant ratios are paramount for driving the equilibrium.

  • Causality: An insufficient excess of ammonia (low N/C ratio) or an excess of water (high H₂O/CO₂ ratio) will suppress the forward reaction, limiting CO₂ conversion[1][5].

  • Troubleshooting:

    • Validate the calibration of all mass flow controllers for ammonia, CO₂, and any recycled streams.

    • Analyze the water content of all feed streams, particularly the recycled carbamate solution.

    • Experimentally increase the N/C ratio. Studies have shown that varying this ratio between 3.0 and 3.4 can identify an optimal point for reactor efficiency[2].

• Insufficient Residence Time: The dehydration of carbamate to urea is the slower, rate-limiting step[3].

  • Causality: If the reactants do not spend enough time at the optimal reaction conditions, the system will not reach equilibrium, resulting in lower conversion[2][5].

  • Troubleshooting:

    • Calculate the actual residence time based on your reactor volume and flow rates.

    • If possible, reduce the total throughput to increase residence time and observe the effect on conversion. If conversion improves, reactor volume may be a limiting factor in your scale-up design.

Troubleshooting Workflow: Low CO₂ Conversion

Caption: Troubleshooting decision tree for low CO₂ conversion.

Problem: High Biuret Formation in Final Product

Q: My final urea product has a biuret concentration exceeding the acceptable limit (typically >1.5 wt%). What causes this, and how can it be controlled?

A: Biuret is an impurity formed from the condensation of two urea molecules, which is detrimental to certain agricultural applications[3][7][8]. Its formation is a significant product quality challenge.

Mechanism of Biuret Formation:

2 (NH₂)₂CO (urea) ⇌ NH₂CONHCONH₂ (biuret) + NH₃ (ammonia)

Key Factors and Control Strategies:

• High Temperature in Downstream Processing: The primary driver for biuret formation is high temperature in areas where the urea concentration is high and ammonia concentration is low[9]. This typically occurs in the evaporation and granulation/prilling sections after the main synthesis loop.

  • Causality: Molten urea held at temperatures above its melting point (~133 °C) will begin to form biuret, with the rate accelerating significantly at higher temperatures (e.g., 140 °C)[10][11].

  • Control:

    • Minimize the temperature in the concentration and finishing sections to the lowest practical level.

    • Reduce the residence time of molten urea in these high-temperature zones. Ensure there are no "dead spots" in equipment where molten urea can stagnate[9].

• Low Ammonia Partial Pressure: As seen in the equilibrium reaction above, the presence of ammonia shifts the equilibrium to the left, inhibiting biuret formation and even promoting its conversion back to urea[12].

  • Causality: During the purification and concentration stages, ammonia is progressively removed from the urea solution. This removal of the inhibiting agent, combined with high temperatures, creates ideal conditions for biuret formation[9].

  • Control: Some advanced process control strategies involve injecting a small amount of liquid ammonia into the urea melt downstream of the recovery section to suppress biuret formation before finishing[12].

Data Table: Factors Influencing Biuret Formation

Parameter	Condition Leading to High Biuret	Rationale & Control Measure
Temperature	> 140°C in concentrators/finishers[9]	Accelerates condensation reaction. Control: Minimize process temperature and residence time.
Ammonia Pressure	Low partial pressure	Shifts equilibrium towards biuret. Control: Maintain sufficient ammonia excess; consider downstream ammonia injection[9][12].
Residence Time	Prolonged exposure to high temp.	Provides more time for the reaction to occur. Control: Optimize equipment design to ensure plug flow and minimize hold-up volume.
Water Content	Low water content (high urea conc.)	Increases concentration of urea, favoring the reaction. Control: This is an inherent condition of the final product stages; control must be exerted via temperature and ammonia pressure.

Section 3: Key Experimental & Analytical Protocols

To effectively troubleshoot, accurate data is essential. This section provides a standard protocol for a critical quality control measurement.

Protocol: Quantification of Biuret in Urea Samples via Spectrophotometry

This protocol is a reliable, self-validating method for determining biuret concentration, a critical quality attribute.

Principle: In an alkaline medium, biuret forms a characteristic violet-pink colored complex with copper(II) ions. The intensity of this color, measured spectrophotometrically at 555 nm, is directly proportional to the biuret concentration. Urea does not interfere with this reaction.

Reagents & Equipment:

• UV-Vis Spectrophotometer

• Volumetric flasks and pipettes

• Analytical balance

• Alkaline Tartrate Solution: Dissolve 40 g of Sodium Hydroxide (NaOH) and 50 g of Sodium Potassium Tartrate (NaKC₄H₄O₆·4H₂O) in deionized water and dilute to 1 L.

• Copper Sulfate Solution: Dissolve 15 g of Copper Sulfate Pentahydrate (CuSO₄·5H₂O) in deionized water and dilute to 1 L.

• Biuret Standard (1 mg/mL): Accurately weigh 100 mg of pure biuret, dissolve in deionized water, and dilute to 100 mL in a volumetric flask.

Procedure:

• Standard Curve Preparation: a. Prepare a series of calibration standards (e.g., 0, 5, 10, 15, 20, 25 mg/50 mL) by pipetting appropriate volumes of the biuret standard solution into 50 mL volumetric flasks. b. To each flask, add 20 mL of the Alkaline Tartrate solution and 20 mL of the Copper Sulfate solution. c. Dilute to the 50 mL mark with deionized water, mix thoroughly, and allow the color to develop for 15 minutes. d. Measure the absorbance of each standard at 555 nm against the "0" standard as a blank. e. Plot a graph of Absorbance vs. Biuret concentration (mg) and perform a linear regression.

• Sample Analysis: a. Accurately weigh approximately 10 g of the urea sample to be tested. b. Dissolve the sample in deionized water and quantitatively transfer it to a 100 mL volumetric flask. Dilute to the mark. c. Pipette a 10 mL aliquot of this sample solution into a 50 mL volumetric flask. d. Follow steps 1b and 1c for color development. e. Measure the absorbance of the sample at 555 nm.

• Calculation: a. Determine the mass of biuret (in mg) in the aliquot from the standard curve using the measured absorbance. b. Calculate the weight percentage of biuret in the original sample: Biuret (%) = (Mass of biuret from curve (mg) × 10) / (Mass of original sample (g) × 1000) × 100

Section 4: Materials and Corrosion Control

Q: We are experiencing severe corrosion in our high-pressure reactor and piping. What are the causes and how can this be mitigated?

A: Corrosion is a relentless challenge in urea plants, driven by the highly aggressive nature of ammonium carbamate at high temperatures and pressures[6][13][14].

The Corrosive Agent: Ammonium carbamate is the primary corrosive species[14][15]. The melt is particularly aggressive at the liquid-vapor interface within the reactor[16].

Mitigation Strategies:

• Materials Selection: Standard carbon steel is unsuitable. The choice of material is critical for the longevity and safety of the plant.

  • Stainless Steels: Urea-grade stainless steels, such as 316L (urea grade) and 25-22-2 Cr-Ni-Mo alloys, are commonly used. These have specific compositional limits (e.g., low carbon, controlled ferrite content) to maximize corrosion resistance[16].

  • Duplex Stainless Steels: Modern plants often use duplex stainless steels (e.g., Safurex®) which offer superior resistance to carbamate corrosion[15].

  • Zirconium and Titanium: For the most severe conditions, such as in heat exchanger tubes or reactor liners, zirconium and titanium are used due to their exceptional corrosion resistance[16].

• Passivation with Oxygen: The most crucial operational step to prevent corrosion of stainless steels is the injection of a controlled amount of oxygen (as air) into the CO₂ feed stream[16].

  • Mechanism: Oxygen helps form and maintain a stable, passive oxide layer (primarily chromium oxide) on the steel surface. This layer acts as a barrier, protecting the underlying metal from the corrosive carbamate solution.

  • Control: The amount of oxygen must be carefully monitored. Insufficient oxygen leads to active corrosion, while excessive amounts can also be problematic.

Urea Synthesis Process Overview

Caption: High-level process flow diagram for a modern urea plant.

References

• Brouwer, M. (2009). Thermodynamics of the Urea Process. UreaKnowHow.com. [Link]

• Rahman, A. (2022). OPERATION AND TROUBLE SHOOTING IN UREA SYNTHESIS SECTION. ResearchGate. [Link]

• Tischer, S., et al. (2019). Thermodynamics and reaction mechanism of urea decomposition. Physical Chemistry Chemical Physics. [Link]

• Khatabook. (2023). Urea Manufacturing Process in Detail and Its Application. [Link]

• Mubarak, Y. CHAPTER 8 UREA PRODUCTION. Madar. [Link]

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• American Chemical Society. (2025). Highly Efficient Electrocatalytic Synthesis of Urea. ACS Publications. [Link]

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• Emerson Automation Experts. (2016). Avoiding Corrosion while Increasing Urea Production. [Link]

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• D.I. Vlasov, et al. (2014). The Urea Synthesis Reactor, its dynamic model and its industrial applications. Part 2: Phase Diagram aspects. UreaKnowHow.com. [Link]

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• MDPI. (n.d.). Photocatalytic Performance of the Synergetic Coupling of NiO-MgO Nanostructures. [Link]

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• UNIDO. (1980). EXPLOSION HAZARDS IN UREA PLANTS AND ITS PREVENTION. [Link]

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Stability issues of (Cyclopropylmethyl)urea under different conditions

Welcome to the technical support center for (Cyclopropylmethyl)urea. This resource is designed for researchers, scientists, and drug development professionals to navigate the potential stability challenges encountered during the handling, storage, and experimental use of (Cyclopropylmethyl)urea. This guide provides in-depth troubleshooting advice and frequently asked questions to ensure the integrity of your experiments and the reliability of your results.

Troubleshooting Guide: Addressing Common Stability Issues

This section is structured in a question-and-answer format to directly address specific problems you may encounter.

Question 1: I'm observing unexpected degradation of my (Cyclopropylmethyl)urea sample in an aqueous solution. What are the likely causes and how can I investigate this?

Answer:

Unexpected degradation of (Cyclopropylmethyl)urea in aqueous solutions is most commonly attributed to hydrolysis, particularly at non-neutral pH and elevated temperatures. The urea functional group is susceptible to cleavage, yielding cyclopropylmethylamine and isocyanic acid, which can further hydrolyze to ammonia and carbon dioxide.

Causality Behind the Issue:

The stability of the urea linkage is significantly influenced by pH. While generally more stable in the pH range of 4-8, the rate of hydrolysis can increase under strongly acidic or alkaline conditions.[1][2][3] The cyclopropylmethyl group, being an electron-donating alkyl group, may slightly influence the electronic properties of the urea moiety, but the fundamental susceptibility to hydrolysis remains.

Workflow for Investigating Hydrolytic Degradation:

Caption: Workflow for Investigating Hydrolytic Degradation of (Cyclopropylmethyl)urea.

Experimental Protocol: Forced Hydrolysis Study

• Buffer Preparation: Prepare a series of buffers covering a relevant pH range (e.g., 0.1 M HCl for pH ~1, phosphate buffers for pH 4, 7, and 9, and 0.1 M NaOH for pH ~13).

• Sample Preparation: Accurately weigh and dissolve (Cyclopropylmethyl)urea in each buffer to a known concentration (e.g., 1 mg/mL).

• Incubation: Aliquot the solutions into sealed, inert vials and incubate them at various temperatures (e.g., room temperature, 40°C, and 60°C). Include a control sample stored at -20°C.

• Time-Point Sampling: At predetermined time intervals (e.g., 0, 2, 6, 12, 24, 48 hours), withdraw an aliquot from each condition, neutralize if necessary, and immediately analyze or store at -20°C to halt further degradation.

• Analysis: Analyze the samples using a validated stability-indicating analytical method, such as LC-MS/MS, to quantify the parent compound and identify any degradation products.

Data Presentation: Expected Outcome of Forced Hydrolysis Study

pH	Temperature (°C)	Half-life (t½) (hours)	Major Degradants Identified
2	40	Data to be filled	Cyclopropylmethylamine
7	40	Data to be filled	-
12	40	Data to be filled	Cyclopropylmethylamine
7	60	Data to be filled	Cyclopropylmethylamine

Question 2: My solid (Cyclopropylmethyl)urea appears discolored after storage at elevated temperatures. What could be the cause?

Answer:

Discoloration of solid (Cyclopropylmethyl)urea upon exposure to heat suggests thermal decomposition. At elevated temperatures, ureas can undergo complex degradation reactions, leading to the formation of various byproducts, some of which may be colored.

Causality Behind the Issue:

The thermal decomposition of urea derivatives can proceed through several pathways. A likely primary pathway involves the dissociation into an isocyanate and an amine (cyclopropylmethyl isocyanate and cyclopropylmethylamine).[4] These reactive intermediates can then undergo further reactions, such as self-polymerization or reaction with the parent urea to form biuret-like structures, which can be less stable and contribute to discoloration.[5]

Workflow for Investigating Thermal Degradation:

Caption: Workflow for Investigating Thermal Degradation of Solid (Cyclopropylmethyl)urea.

Experimental Protocol: Solid-State Thermal Stress Study

• Sample Preparation: Place a small, accurately weighed amount of solid (Cyclopropylmethyl)urea into clear glass vials. Prepare sets with both open and sealed caps to assess the effect of evolved gases.

• Incubation: Place the vials in ovens set at various temperatures (e.g., 40°C, 60°C, 80°C, and a temperature just below the melting point if known). Include a control sample stored at ambient temperature in the dark.

• Observation: Periodically observe the samples for any physical changes such as color change, clumping, or melting.

• Analysis: After a set period (e.g., 1, 2, and 4 weeks), remove the samples, allow them to cool, and dissolve a known amount in a suitable solvent. Analyze by a stability-indicating HPLC method to determine the purity and by LC-MS/MS to identify any degradation products.

Question 3: I am concerned about the stability of (Cyclopropylmethyl)urea in my formulation, which is exposed to light. How can I assess its photostability?

Answer:

Photostability is a critical parameter, as exposure to light, particularly UV radiation, can induce degradation of organic molecules. A systematic photostability study according to ICH Q1B guidelines is recommended to determine the light sensitivity of (Cyclopropylmethyl)urea.

Causality Behind the Issue:

While the urea functional group itself is not a strong chromophore, the overall molecule may absorb UV light, leading to photochemical reactions. The energy absorbed can lead to bond cleavage, oxidation, or other rearrangements, resulting in the formation of photodegradation products. The presence of photosensitizers in a formulation can also accelerate this process.[6]

Workflow for Photostability Testing:

Caption: Workflow for ICH Q1B Compliant Photostability Testing.

Experimental Protocol: Confirmatory Photostability Study (ICH Q1B)

• Sample Preparation:

  • Solid State: Spread a thin layer of (Cyclopropylmethyl)urea in a chemically inert, transparent container.

  • Solution State: Prepare a solution of known concentration in a relevant solvent and place it in a quartz cuvette or other transparent container.

  • Dark Control: Prepare identical samples but wrap them securely in aluminum foil to protect them from light.

• Light Exposure: Place the samples and their corresponding dark controls in a photostability chamber equipped with a light source that meets ICH Q1B Option 2 requirements (a combination of cool white fluorescent and near-UV lamps). Expose the samples to an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter.

• Analysis: After exposure, analyze the light-exposed and dark control samples. Compare the results to assess the extent of degradation due to light. A significant change in the light-exposed sample compared to the dark control indicates photosensitivity.

Frequently Asked Questions (FAQs)

Q1: What is the expected oxidative stability of (Cyclopropylmethyl)urea?

A: The urea functional group is generally considered to be relatively stable to oxidation. However, strong oxidizing agents can potentially lead to degradation. The presence of the N-H bonds could be susceptible to oxidation under harsh conditions. A forced oxidation study using an agent like hydrogen peroxide would be the definitive way to assess this.

Experimental Protocol: Forced Oxidation Study

• Sample Preparation: Dissolve (Cyclopropylmethyl)urea in a suitable solvent (e.g., water or a water/acetonitrile mixture) to a known concentration.

• Stress Application: Add a solution of 3% hydrogen peroxide to the sample solution.

• Incubation: Store the solution at room temperature, protected from light, for a defined period (e.g., 24 hours).

• Analysis: Analyze the stressed sample and a control (without hydrogen peroxide) by LC-MS/MS to identify any oxidative degradants.

Q2: What analytical methods are recommended for stability testing of (Cyclopropylmethyl)urea?

A: Due to its polar nature and lack of a strong UV chromophore, a combination of liquid chromatography and mass spectrometry (LC-MS/MS) is the most powerful and recommended technique.

• Liquid Chromatography: A Hydrophilic Interaction Liquid Chromatography (HILIC) column is often suitable for retaining and separating highly polar compounds like (Cyclopropylmethyl)urea. Reversed-phase chromatography with a polar-embedded or polar-endcapped column can also be explored.

• Mass Spectrometry: Electrospray ionization (ESI) in positive mode is expected to be effective for detecting the protonated molecule [M+H]⁺ of (Cyclopropylmethyl)urea. Tandem mass spectrometry (MS/MS) is crucial for the structural elucidation of potential degradation products.[7][8] The fragmentation of the protonated molecule will likely involve cleavage of the C-N bonds of the urea moiety.[8]

• Derivatization: If sufficient sensitivity cannot be achieved with LC-MS, pre-column derivatization with a UV-absorbing or fluorescent tag can be employed for HPLC-UV or HPLC-Fluorescence detection. Reagents like dansyl chloride or 9-fluorenylmethyl chloroformate (FMOC-Cl) react with the amine groups and can significantly enhance detectability.[9][10][11]

Q3: How should I store (Cyclopropylmethyl)urea to ensure its long-term stability?

A: Based on the general stability profile of ureas, the following storage conditions are recommended for (Cyclopropylmethyl)urea:

• Temperature: Store in a cool place, preferably refrigerated (2-8°C) or frozen (-20°C) for long-term storage.

• Light: Protect from light by storing in an amber vial or in a dark location.

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed container to protect from moisture and oxidation.

By following these guidelines and employing the troubleshooting and analytical strategies outlined above, researchers can ensure the stability and integrity of their (Cyclopropylmethyl)urea samples, leading to more reliable and reproducible experimental outcomes.

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• Photodegradation of Avobenzone: Stabiliz

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• 7. Synthesis and characterization of a series of N,N'-substituted urea derivatives by using electrospray ionization tandem mass spectrometry: Differentiation of positional isomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. sdiarticle4.com [sdiarticle4.com]
• 10. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]
• 11. researchgate.net [researchgate.net]

Resolving incomplete conversion in (Cyclopropylmethyl)urea synthesis

Welcome to the technical support resource for the synthesis of (Cyclopropylmethyl)urea. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges, particularly incomplete conversion, and provide field-tested insights and protocols to enhance your synthetic success.

Troubleshooting Guide: Resolving Incomplete Conversion

This section tackles specific issues encountered during the synthesis of (Cyclopropylmethyl)urea. Each question is followed by a detailed explanation of potential causes and actionable solutions.

Q1: My reaction has stalled. Despite extended reaction times, I observe significant amounts of unreacted cyclopropylmethylamine. What is the primary cause and how can I drive the reaction to completion?

This is a frequent challenge, often rooted in reagent purity, reaction conditions, or the choice of synthetic route.

Underlying Causes & Explanations:

• Moisture Contamination: The most common culprit in urea synthesis is the presence of water. Isocyanates, popular reagents for this transformation, react rapidly with water to form an unstable carbamic acid, which then decomposes into a primary amine and carbon dioxide.[1][2] This not only consumes your isocyanate but can lead to the formation of unwanted symmetrical urea byproducts.

• Reagent Quality:

  • Cyclopropylmethylamine: Ensure the amine is pure and free from contaminants. The presence of other nucleophiles can lead to side reactions.

  • Urea Source: The reactivity of your "carbonyl" source is critical. Isocyanates are highly reactive, while reagents like carbonyldiimidazole (CDI) or triphosgene require specific conditions and careful handling to avoid side reactions.[3]

• Sub-optimal Reaction Conditions:

  • Temperature: While many urea formations proceed at room temperature, some less reactive starting materials may require gentle heating.[3] However, excessive heat can promote side reactions or decomposition.[1]

  • Solvent: The choice of solvent is crucial. Aprotic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), or N,N-Dimethylformamide (DMF) are generally preferred.[3] The solvent must be rigorously dried before use.

Strategic Solutions:

• Rigorous Anhydrous Technique: Dry all glassware in an oven and cool under an inert atmosphere (Nitrogen or Argon). Use anhydrous solvents, preferably from a solvent purification system or a freshly opened bottle over molecular sieves.

• Reagent Stoichiometry: A slight excess (1.05-1.1 equivalents) of the isocyanate or activating agent can sometimes be used to ensure the complete consumption of the valuable amine. Monitor the reaction closely by TLC or LC-MS to avoid the formation of biuret-type impurities from excess isocyanate.

• Optimize Your Synthetic Route: The reaction of an amine with an isocyanate is often the most straightforward method for urea formation.[3]

Q2: My analysis (NMR/LC-MS) reveals byproducts. What are they, and how can I prevent their formation?

Byproduct formation is a clear indicator of competing reaction pathways. Identifying these impurities is the first step toward mitigating them.

Common Byproducts and Their Origins:

• Biuret Formation: This occurs when the newly formed (Cyclopropylmethyl)urea, which still possesses a secondary amine character, acts as a nucleophile and attacks another molecule of isocyanate. This is more prevalent when an excess of the isocyanate is used or at elevated temperatures.[4]

• Symmetrical Ureas:

  • From Water Contamination: As mentioned, water reacts with isocyanates to form an amine, which can then react with another isocyanate to form a symmetrical urea.

  • From Phosgene Equivalents (e.g., CDI): When using reagents like carbonyldiimidazole (CDI), the order of addition is critical. If the amine is added to CDI, it forms a carbamoyl imidazole intermediate. If another molecule of the amine reacts with this intermediate before the second reagent is introduced, it will form the symmetrical di(cyclopropylmethyl)urea.[3]

// Nodes amine [label="Cyclopropylmethylamine", fillcolor="#F1F3F4", fontcolor="#202124"]; isocyanate [label="Isocyanate (R-N=C=O)", fillcolor="#F1F3F4", fontcolor="#202124"]; product [label="(Cyclopropylmethyl)urea\n(Desired Product)", fillcolor="#34A853", fontcolor="#FFFFFF"]; biuret [label="Biuret Byproduct", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges amine -> product [label="+\nIsocyanate", color="#4285F4"]; isocyanate -> product [color="#4285F4"]; product -> biuret [label="+\nIsocyanate (Excess)", color="#EA4335"]; isocyanate -> biuret [color="#EA4335"]; } Caption: Desired reaction vs. biuret side reaction.

Prevention and Mitigation Strategies:

Problem	Potential Cause	Recommended Solution
Biuret Formation	Excess isocyanate, high temperature	Use a 1:1 or slight excess of amine stoichiometry. Add the isocyanate slowly to the amine solution at a controlled temperature (e.g., 0 °C to RT).
Symmetrical Urea	Water in reagents/solvent	Employ rigorous anhydrous techniques for all glassware, solvents, and reagents.
Symmetrical Urea (with CDI)	Incorrect order of addition	Add the amine slowly to a solution of CDI to form the activated intermediate, then add the second nucleophile.

Purification: If byproducts do form, (Cyclopropylmethyl)urea can often be purified by recrystallization or column chromatography. For recrystallization, consider solvent systems like ethanol/water or ethyl acetate/hexanes.[5]

Frequently Asked Questions (FAQs)

Q: What is the most reliable method for synthesizing (Cyclopropylmethyl)urea on a lab scale?

For reliability and high conversion, the reaction between cyclopropylmethylamine and an appropriate isocyanate is often preferred.[3] A common alternative is the use of potassium cyanate and an acid to generate isocyanic acid in situ, which then reacts with the amine.

Q: How do I properly handle and store cyclopropylmethylamine?

Cyclopropylmethylamine is a clear, mobile liquid.[6] It is a corrosive amine and should be handled with appropriate personal protective equipment (PPE), including gloves and safety glasses, in a well-ventilated fume hood. Store it in a tightly sealed container, away from heat and oxidizing agents, to prevent degradation.[7]

Q: What analytical techniques are best for monitoring the reaction progress?

• Thin-Layer Chromatography (TLC): A quick and effective way to visualize the consumption of starting materials and the formation of the product. Use a suitable solvent system (e.g., ethyl acetate/hexanes) and visualize with a potassium permanganate stain, which is effective for amines and ureas.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides more definitive information, allowing you to track the masses of reactants, products, and any byproducts, giving you a clearer picture of the reaction's progress and cleanliness.

Q: Can I use phosgene or its derivatives for this synthesis?

While phosgene, triphosgene, or CDI can be used, they require more stringent safety precautions.[3] Triphosgene, while a solid, generates highly toxic phosgene gas during the reaction.[3] These reagents are powerful but should only be used by experienced chemists with appropriate engineering controls (i.e., a high-efficiency fume hood and a phosgene sensor).

Experimental Protocol: Synthesis of (Cyclopropylmethyl)urea via Isocyanate

This protocol describes a general procedure. Researchers should adapt it based on the specific isocyanate used.

Materials:

• Cyclopropylmethylamine (1.0 eq)

• Alkyl or Aryl Isocyanate (1.05 eq)

• Anhydrous Dichloromethane (DCM)

• Argon or Nitrogen gas

• Standard laboratory glassware (oven-dried)

Procedure:

• Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen/argon inlet.

• Reagent Preparation: Dissolve cyclopropylmethylamine in anhydrous DCM (approx. 0.2 M concentration) and add it to the flask.

• Reaction Initiation: Cool the amine solution to 0 °C using an ice bath. Dissolve the isocyanate in a minimal amount of anhydrous DCM and add it to the dropping funnel.

• Slow Addition: Add the isocyanate solution dropwise to the stirred amine solution over 30-60 minutes. Maintain the temperature at 0 °C during the addition.

• Reaction Monitoring: After the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting amine.

• Workup:

  • If the product precipitates, it can be isolated by filtration, washed with cold DCM, and dried under vacuum.

  • If the product remains in solution, the solvent can be removed under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol) or by silica gel chromatography if necessary.[5]

References

• Chemical Structure and Side Reactions in Polyurea Synthesized via the Water–Diisocyanate Synthesis Pathway. MDPI. Available from: [Link]

• Urea formation by reaction between a isocyanate group and water. ResearchGate. Available from: [Link]

• OPERATION AND TROUBLE SHOOTING IN UREA SYNTHESI SSECTION.pdf. Slideshare. Available from: [Link]

• Process for the preparation of cyclopropylmethyl alkyl amines. Google Patents.

• Urea Formation - Common Conditions. Organic Chemistry Portal. Available from: [Link]

• Isocyanate-based multicomponent reactions. Semantic Scholar. Available from: [Link]

• Urea synthesis with improved heat recovery and conversion. UreaKnowHow. Available from: [Link]

• CHAPTER 8 UREA PRODUCTION. Madar. Available from: [Link]

• Process for the preparation of cyclopropylmethyl-n-propylamine. Google Patents.

• OPERATION AND TROUBLE SHOOTING IN UREA SYNTHESIS SECTION (For Saipem Urea Process). ResearchGate. Available from: [Link]

• Process for the manufacture of cyclopropylamine. European Patent Office. Available from: [Link]

• 1-Cyclopropylmethanamine (CAS 2516-47-4) Technical Specifications and Application Guide. Available from: [Link]

• Thermodynamics of the Urea Process. UreaKnowHow. Available from: [Link]

• Cyclopropylamine in Medicinal Chemistry: Synthesis and Applicatio. Longdom Publishing. Available from: [Link]

• Reduced Reactivity of Amines against Nucleophilic Substitution via Reversible Reaction with Carbon Dioxide. NIH. Available from: [Link]

• THE SNAMPROGETTI UREA TECHNOLOGY. Saipem. Available from: [Link]

• How to purify the urea bought from market to pure urea?. ResearchGate. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Urea Formation - Common Conditions [commonorganicchemistry.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. nbinno.com [nbinno.com]
• 7. longdom.org [longdom.org]

Technical Support Center: Managing Corrosive Conditions in Urea Manufacturing

Welcome to the technical support center for managing corrosive environments in urea production. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the challenges of corrosion in this demanding application. Here, we will explore the fundamental mechanisms of corrosion, preventative strategies, and troubleshooting protocols in a practical, question-and-answer format.

Introduction: The Corrosion Challenge in Urea Synthesis

The synthesis of urea from ammonia (NH₃) and carbon dioxide (CO₂) occurs under high temperatures (170-200°C) and pressures (140-210 bars).[1] The process inherently creates a highly corrosive environment due to the formation of the intermediate compound, ammonium carbamate (NH₂COONH₄).[1][2][3][4] This intermediate is aggressive towards most metals, making material selection and process control critical for the longevity and safety of the manufacturing equipment.[5][6] The most severe corrosion is typically found in the high-pressure synthesis section, including the reactor, stripper, and carbamate condenser.[5][7]

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of corrosion in a urea plant?

A1: The primary corrosive agent in a urea plant is ammonium carbamate (NH₂COONH₄), an intermediate product formed from the reaction of ammonia and carbon dioxide.[1][2][3][4] Under the high-pressure and high-temperature conditions of the synthesis loop, ammonium carbamate is extremely aggressive towards metals.[1] The corrosivity is so intense that without proper material selection and mitigation strategies, corrosion rates for certain stainless steels can reach up to 50 mm/year.[8]

Q2: What are the common types of corrosion observed in urea manufacturing equipment?

A2: Several forms of corrosion can occur in a urea plant. The most common include:

• General Corrosion: A uniform loss of material from the surface.

• Erosion-Corrosion: Accelerated corrosion due to the mechanical action of a flowing fluid.

• Pitting Corrosion: Localized corrosion that leads to the creation of small holes in the metal.

• Stress Corrosion Cracking (SCC): The growth of crack formations in a corrosive environment.

• Crevice Corrosion: Localized corrosion that occurs in confined spaces where the corrosive fluid is stagnant.[7][9]

• Condensation Corrosion: This is a particularly critical failure mode that can occur in gas pipelines. Carbamate-containing gas condenses on colder spots, forming a highly corrosive, oxygen-poor liquid.[9][10]

Q3: How does temperature affect the rate of corrosion?

A3: Temperature is a critical factor in the rate of corrosion in a urea plant. A general rule of thumb is that a ten-degree Celsius rise in temperature can double the corrosion rate.[6] This is why areas with the highest temperatures, such as the urea stripper, are particularly susceptible to severe corrosion.[3]

Q4: What is "passivation" and why is it important?

A4: Passivation is the process of treating a metal surface to reduce its chemical reactivity. In the context of a urea plant, this is most often achieved by injecting a controlled amount of oxygen (as "passivation air") into the process stream.[5][8] This oxygen helps to form a stable, protective oxide layer on the surface of stainless steel components, significantly reducing the rate of corrosion.[10] Without sufficient oxygen, this protective layer can be destroyed, leading to "active corrosion" with very high corrosion rates.[10][11]

Troubleshooting Guides

Guide 1: High Corrosion Rates in the Urea Reactor

Symptoms:

• Unexpected thinning of the reactor liner detected during inspection.

• Leaks detected by the leak detection system.[2]

• Visible signs of corrosion (e.g., discoloration, pitting) during internal inspection.

Potential Causes & Troubleshooting Steps:

• Inadequate Passivation:

  • Cause: Insufficient oxygen supply to maintain the protective passive film on the stainless steel liner.[8] Corrosion rates can increase dramatically in the absence of passivation air.[2]

  • Troubleshooting Protocol:

    • Verify the flow rate and distribution of passivation air to the reactor.

    • Check for any blockages in the air injection system.

    • Analyze the oxygen concentration in the process stream to ensure it is within the specified limits.

• Material Degradation:

  • Cause: The liner material may not be suitable for the operating conditions, or weld quality may be poor, leading to localized corrosion.[2]

  • Troubleshooting Protocol:

    • Conduct a thorough inspection of the reactor liner using non-destructive testing (NDT) methods like ultrasonic testing or radiographic testing.[12]

    • Pay close attention to weld seams, as these are often susceptible to corrosion.[2]

    • If significant degradation is found, a material upgrade to a more resistant alloy or a relining of the reactor may be necessary.[13]

• Process Upsets:

  • Cause: Deviations from normal operating temperatures and pressures can accelerate corrosion.[6]

  • Troubleshooting Protocol:

    • Review historical process data to identify any periods of abnormal operation.

    • Ensure that temperature and pressure control systems are functioning correctly.

Caption: Troubleshooting workflow for high corrosion rates in a urea reactor.

Guide 2: Leaks in High-Pressure Piping

Symptoms:

• Visible leakage of process fluid.

• Detection of ammonia vapor in the vicinity of the piping.[2]

• Loss of pressure in the high-pressure loop.

Potential Causes & Troubleshooting Steps:

• Condensation Corrosion:

  • Cause: Carbamate gas condensing in colder sections of the piping, creating a highly corrosive, oxygen-deficient environment.[9][10] This is a significant risk in gas-phase pipelines.[9]

  • Troubleshooting Protocol:

    • Identify potential "cold spots" in the piping, which could be caused by damaged insulation or improper placement of supports.[9]

    • Use thermal imaging to locate areas of significant heat loss.

    • Improve insulation and consider heat tracing in critical areas to maintain the pipe wall temperature above the dew point of the process vapor.

• Crevice Corrosion:

  • Cause: Occurs in flange connections and other tight spaces where the corrosive fluid can become stagnant, leading to oxygen depletion and accelerated corrosion.[14]

  • Troubleshooting Protocol:

    • Regularly inspect flange faces for signs of corrosion.

    • Ensure proper gasket selection and installation to minimize crevices.

    • During maintenance, thoroughly clean and inspect flange surfaces.

• External Corrosion (Corrosion Under Insulation - CUI):

  • Cause: Moisture penetrating the insulation can lead to corrosion of the external pipe surface.[9][15]

  • Troubleshooting Protocol:

    • Implement a risk-based inspection (RBI) program to identify areas susceptible to CUI.[16]

    • During shutdowns, strategically remove insulation to inspect the pipe surface, especially at low points and around penetrations.[15]

    • Ensure that insulation and weather jacketing are properly maintained to prevent water ingress.

Materials of Construction

The selection of appropriate materials is a cornerstone of corrosion management in urea plants.[17] Over the years, the industry has evolved from using materials like lead and silver to highly specialized stainless steels and other alloys.[5]

Material Class	Specific Examples	Common Applications	Advantages	Disadvantages
Austenitic Stainless Steels	316L Urea Grade, 25Cr-22Ni-2Mo (2RE69)	Reactor liners, piping, strippers, condensers	Good weldability, relatively low cost	Requires significant passivation air, susceptible to active corrosion[1][11]
Duplex Stainless Steels	Safurex, DP28W	Modern reactor liners, strippers, condensers	High resistance to corrosion, reduced need for passivation air	Higher cost than austenitic grades[1][3][5]
Titanium	Commercially Pure Titanium	Stripper tubes, reactor linings	Excellent corrosion resistance, requires less passivation air	Susceptible to crevice corrosion, higher cost[1][17]
Zirconium	Zirconium alloys	High-temperature sections of strippers, specialty valves	Superior resistance to ammonium carbamate, especially at high temperatures	Very expensive, difficult to fabricate[3][6]

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low_o2 -- zirconium;
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high_o2 -- duplex_ss;
high_o2 -- austenitic_ss;
}

Caption: Decision logic for material selection based on operating conditions.

Inspection and Monitoring Protocols

A proactive inspection and monitoring program is essential for the safe and reliable operation of a urea plant.[16][18]

Experimental Protocol: Risk-Based Inspection (RBI) Implementation

• Asset Identification: Compile a comprehensive list of all high-pressure equipment and piping in the urea synthesis loop.

• Damage Mechanism Identification: For each asset, identify the potential corrosion damage mechanisms (e.g., general corrosion, CUI, condensation corrosion) based on material, process conditions, and historical data.[16]

• Probability of Failure (PoF) Assessment: Evaluate the likelihood of failure for each asset, considering factors like corrosion rate, material susceptibility, and the effectiveness of current mitigation measures.

• Consequence of Failure (CoF) Assessment: Determine the potential consequences of failure for each asset, including safety, environmental, and economic impacts.

• Risk Matrix Plotting: Plot each asset on a risk matrix (PoF vs. CoF) to prioritize inspection efforts on high-risk items.

• Inspection Plan Development: Develop a detailed inspection plan for each asset, specifying the inspection method (e.g., visual, ultrasonic, radiographic), frequency, and coverage.[18] Regular inspections should be performed every 2-6 years, depending on the materials and previous findings.[18]

• Data Analysis and Feedback: Analyze inspection findings to update corrosion rates, reassess risk levels, and adjust the inspection plan accordingly. This creates a continuous improvement loop.

References

• Materials & Corrosion Considerations for Ammonia, Urea, Nitric Acid, & UAN Units. (2024). The Equity Engineering Group, Inc.
• An overview of construction materials and corrosion issues in the high pressure synthesis section of urea plants. (n.d.).
• Corrosion and Materials Technology in Urea Plants. (n.d.). Fertilizer Academy.
• Catastrophic Failure of a Urea Reactor. (n.d.). Stamicarbon.
• Approach to the Cause of Corrosion in Urea Medium. (n.d.). UreaKnowHow.
• Avoiding Corrosion while Increasing Urea Production. (2016).
• Corrosion of Stainless Steel by Urea at High Temper
• High Pressure Vessel Leakages in Urea Plants. (2021). UreaKnowHow.
• Corrosion Damage Control on Urea Equipment. (2024). BakerRisk.
• Material selection for nitrogen based fertilizers plants. (n.d.). UreaKnowHow.
• Corrosion Inspection Services of High Pressure Piping in Urea Plants. (n.d.). UreaKnowHow.
• Fabrication of Construction Materials in Urea Manufacturing Plants. (n.d.). UreaKnowHow.
• Corrosion Under Insulation Inspection In Ammonia Urea Plant. (n.d.). Slideshare.
• Materials Selection For The Urea Production Process. (n.d.). Scribd.
• Equipment Inspection. (n.d.). Stamicarbon.
• How to Solve Stripper Efficiency Issues. (n.d.). UreaKnowHow.
• Condensation corrosion in the HP synthesis of urea plants. (n.d.). UreaKnowHow.
• Complete Guide to Corrosion Inspection: Method & Procedures. (n.d.). NDT Classroom.
• How to Manage Leaks in Urea Plants. (n.d.). Stamicarbon.
• Urea Reactor. (n.d.). Stamicarbon.

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• 2. stamicarbon.com [stamicarbon.com]
• 3. emersonautomationexperts.com [emersonautomationexperts.com]
• 4. scribd.com [scribd.com]
• 5. fertiliser-society.org [fertiliser-society.org]
• 6. ureaknowhow.com [ureaknowhow.com]
• 7. Materials & Corrosion Considerations for Ammonia, Urea, Nitric Acid, & UAN Units - The Equity Engineering Group, Inc. [e2g.com]
• 8. ureaknowhow.com [ureaknowhow.com]
• 9. ureaknowhow.com [ureaknowhow.com]
• 10. ureaknowhow.com [ureaknowhow.com]
• 11. ureaknowhow.com [ureaknowhow.com]
• 12. petrosync.com [petrosync.com]
• 13. Urea Reactor | Stamicarbon [stamicarbon.com]
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• 15. Corrosion Under Insulation Inspection In Ammonia Urea Plant | PDF [slideshare.net]
• 16. bakerrisk.com [bakerrisk.com]
• 17. ureaknowhow.com [ureaknowhow.com]
• 18. Equipment Inspection | Stamicarbon [stamicarbon.com]

Technical Support Center: Mitigation of Symmetrical Urea By-products

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting strategies and frequently asked questions to address the common challenge of symmetrical urea by-product formation in chemical synthesis. Our focus is to provide not just protocols, but the underlying chemical principles to empower you to make informed decisions in your experimental design.

Introduction: The Challenge of Symmetrical Ureas

In the realm of drug discovery and peptide synthesis, the formation of a stable amide or urea bond is a cornerstone of molecular assembly.[1][2] However, the very reagents employed to facilitate these couplings can themselves lead to undesired side reactions, chief among them the formation of symmetrical urea by-products. This occurs when a coupling reagent or an in-situ generated isocyanate reacts with two molecules of the same amine, leading to a homodimer that can complicate purification, reduce yields, and compromise the integrity of the final product.

This guide is structured to provide a comprehensive understanding of why symmetrical ureas form and to offer practical, field-tested solutions to avoid this pervasive issue.

PART 1: Troubleshooting Guide - Pinpointing and Resolving Symmetrical Urea Formation

This section is designed to help you diagnose the potential causes of symmetrical urea by-product formation in your reactions and to provide actionable solutions.

Issue 1: My reaction using a carbodiimide coupling agent (e.g., DCC, EDC) is producing a significant amount of symmetrical urea by-product.

Root Cause Analysis:

Carbodiimides like dicyclohexylcarbodiimide (DCC) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) are widely used for amide bond formation.[3][4] The reaction proceeds through a highly reactive O-acylisourea intermediate.[3][4] However, this intermediate is susceptible to several side reactions that can lead to symmetrical urea formation.

Mechanism of By-product Formation:

• Reaction with a Second Carboxylic Acid: The O-acylisourea intermediate can react with a second molecule of the carboxylic acid to form a symmetric acid anhydride and the urea by-product.[5]

• Rearrangement to an N-acylurea: The O-acylisourea can undergo a slower rearrangement to an unreactive N-acylurea, which can reduce the yield of the desired product.[5]

• Direct Reaction with Amine: While the desired pathway is the reaction of the O-acylisourea with the amine to form the amide, if the amine concentration is low or the intermediate is too stable, it can lead to other side reactions.

Solutions & Protocols:

1. Utilize Coupling Additives:

• Rationale: Additives like 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt) react with the O-acylisourea intermediate to form an active ester.[3][5] This active ester is more stable than the O-acylisourea, which minimizes the formation of the N-acylurea side product and reduces racemization.[5][6]

• Protocol:

  • Dissolve the carboxylic acid in a suitable aprotic solvent (e.g., DMF, DCM).

  • Add 1.0-1.2 equivalents of HOBt or HOAt.

  • Add 1.0-1.2 equivalents of the carbodiimide (e.g., DIC, EDC).

  • Stir for 15-30 minutes at 0 °C to room temperature to pre-activate the carboxylic acid.

  • Add the amine (1.0 equivalent).

  • Allow the reaction to proceed to completion.

2. Optimize Reagent Stoichiometry and Order of Addition:

• Rationale: The order of addition can be critical.[7] Pre-activating the carboxylic acid before adding the amine can help to ensure that the activated species reacts preferentially with the intended nucleophile.

• Protocol (Pre-activation):

  • Combine the carboxylic acid and the coupling additive (e.g., HOBt) in the reaction solvent.

  • Add the carbodiimide and stir for a defined pre-activation period.

  • Add the amine to the pre-activated mixture.

3. Consider Water-Soluble Carbodiimides and By-products:

• Rationale: Using a water-soluble carbodiimide like EDC is advantageous, especially in solution-phase synthesis, as the resulting urea by-product is also water-soluble and can be easily removed by aqueous extraction.[6][8] In contrast, the dicyclohexylurea (DCU) by-product from DCC is poorly soluble in most common solvents, making its removal difficult, particularly in solid-phase synthesis.[6][9]

• Workflow:

  • For solution-phase synthesis, an acidic workup followed by extraction with an organic solvent will leave the water-soluble urea by-product in the aqueous phase.

Visualization of Carbodiimide Coupling and Side Reactions:

Caption: Carbodiimide coupling pathways and potential side reactions.

Issue 2: My reaction involving an isocyanate intermediate is yielding a symmetrical urea.

Root Cause Analysis:

Isocyanates are key intermediates in the synthesis of unsymmetrical ureas.[1] They are typically generated in situ from amines, carboxylic acids (via Curtius rearrangement), or Boc-protected amines.[7][10] The formation of symmetrical urea occurs when the highly reactive isocyanate reacts with its amine precursor instead of the intended second amine.

Factors Influencing Symmetrical Urea Formation:

• Relative Nucleophilicity of Amines: If the amine precursor to the isocyanate is more nucleophilic than the second amine, it will compete more effectively for the isocyanate.

• Concentration Effects: A high local concentration of the amine precursor during isocyanate formation can favor the formation of the symmetrical urea by-product.

• Reaction with Water: Isocyanates can react with residual moisture to form an unstable carbamic acid, which then decomposes to the corresponding amine and carbon dioxide. This newly formed amine can then react with another molecule of isocyanate to form a symmetrical urea.[11]

Solutions & Protocols:

1. Control the Generation and Trapping of the Isocyanate:

• Rationale: Slow addition of the isocyanate precursor or the reagent that generates it (e.g., phosgene equivalent, azide forming reagent) to a solution containing the second, desired amine can maintain a low concentration of the isocyanate and favor the formation of the unsymmetrical product.

• Protocol (Slow Addition):

  • Dissolve the second amine in a suitable anhydrous solvent.

  • Slowly add a solution of the isocyanate or its precursor to the amine solution with vigorous stirring.

  • Maintain the reaction at a controlled temperature (often low temperature to moderate the reaction rate).

2. Use Phosgene Alternatives with Different Reactivity Profiles:

• Rationale: Reagents like carbonyldiimidazole (CDI) can be a safer and more manageable alternative to phosgene or triphosgene.[1][7] The order of addition when using CDI is crucial to avoid symmetrical urea formation.[7]

• Protocol (using CDI for unsymmetrical urea):

  • React the first amine (often as its HCl or TFA salt to prevent symmetrical urea formation) with CDI to form a carbamoylimidazole intermediate.[10]

  • Isolate or use the intermediate in situ.

  • Add the second amine to the carbamoylimidazole to form the desired unsymmetrical urea.

3. Employ Moisture Scavengers:

• Rationale: To prevent the hydrolysis of isocyanates, it is critical to maintain anhydrous reaction conditions. Moisture scavengers can be employed to remove trace amounts of water from solvents and reagents.[12][13]

• Common Moisture Scavengers:

  • Molecular Sieves (3Å or 4Å): Effective for drying solvents.

  • Oxazolidines: React with water to form a stable product.[12]

  • Additive TI (p-toluenesulfonyl isocyanate): A highly reactive moisture scavenger that provides immediate dehydration.[13]

Table 1: Comparison of Common Moisture Scavengers

Moisture Scavenger	Mechanism of Action	Best Use Cases	Considerations
Molecular Sieves	Physical adsorption of water into pores.	Drying solvents and inert gases.	Can be slow; need to be activated.
Oxazolidines	Chemical reaction with water.	In polyurethane formulations.[12]	Can introduce by-products.
Additive TI	Highly reactive isocyanate that reacts with water.	Short-term, immediate dehydration of polyurethane systems.[13]	Highly reactive; handle with care.

Visualization of Isocyanate Reactions:

Caption: Desired vs. undesired reactions of an isocyanate intermediate.

PART 2: Frequently Asked Questions (FAQs)

Q1: What are the best coupling reagents to use to avoid symmetrical urea by-products in peptide synthesis?

A1: While carbodiimides are effective, phosphonium- and aminium/uronium-based reagents were developed to minimize side reactions.[6]

• (Benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate (BOP): One of the first alternatives to carbodiimides, BOP minimizes racemization and dehydration of asparagine and glutamine.[6][8] However, it produces the carcinogenic by-product hexamethylphosphoramide (HMPA).[8][9]

• PyBOP and PyAOP: These are safer alternatives to BOP that do not produce HMPA.[9] PyAOP is particularly effective for coupling sterically hindered or N-methylated amino acids.

• HBTU, TBTU, and HATU: These are highly efficient aminium/uronium salt-based coupling reagents. HATU, which is based on HOAt, is generally more reactive than HBTU and TBTU, which are based on HOBt.

• COMU: A newer generation uronium salt that is more reactive than HBTU and HATU and is considered safer as it does not contain the potentially explosive benzotriazole moiety.[8]

Table 2: Comparison of Coupling Reagents

Reagent Class	Examples	Advantages	Disadvantages
Carbodiimides	DCC, DIC, EDC	Cost-effective.	Prone to side reactions and racemization.[6]
Phosphonium Salts	BOP, PyBOP, PyAOP	High efficiency, low racemization.[6]	BOP produces carcinogenic HMPA; can be expensive.[8]
Aminium/Uronium Salts	HBTU, TBTU, HATU, COMU	Fast reaction times, high yields, low racemization.[8]	Can be expensive; some contain explosive components.[9]

Q2: How can I detect and quantify symmetrical urea by-products in my reaction mixture?

A2: Several analytical techniques can be used to identify and quantify urea by-products.

• High-Performance Liquid Chromatography (HPLC): This is the most common and specific method.[14] A reversed-phase C18 column can be used, often with a mobile phase containing water or a polar organic solvent. Detection can be achieved using UV-Vis, mass spectrometry (LC-MS), or fluorescence detection after derivatization.[14][15]

• Thin-Layer Chromatography (TLC): A rapid and simple method for qualitative analysis. Derivatization with a visualizing agent like p-dimethylaminobenzaldehyde can produce a colored spot for urea.[16]

• Gas Chromatography-Mass Spectrometry (GC-MS): This method often requires derivatization of the urea to make it more volatile. One approach involves enzymatic decomposition of urea to ammonia, which is then derivatized.[17]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can be used to identify the characteristic signals of the symmetrical urea by-product, provided it is present in sufficient concentration.

Q3: Are there any "scavenger" reagents that can remove unwanted isocyanates?

A3: Yes, scavenger resins and small molecules can be used to react with and remove excess isocyanates. These are particularly useful in combinatorial chemistry and purification.

• Amine-functionalized Resins: Polystyrene resins functionalized with primary or secondary amines (e.g., aminomethyl polystyrene) can be added to the reaction mixture upon completion to react with any remaining isocyanate. The resulting resin-bound urea can then be removed by filtration.

• Tris(2-aminoethyl)amine (TREN): A small molecule scavenger that has multiple amine groups and can efficiently react with isocyanates. The resulting urea derivative can then be removed by extraction or chromatography.

• Isocyanide Scavengers: Certain isocyanides have been developed as effective scavengers for removing metal residues from olefin metathesis reactions, and similar principles could be applied to develop scavengers for other reactive intermediates.[18]

Q4: Can reaction temperature and solvent choice influence the formation of symmetrical ureas?

A4: Yes, both temperature and solvent play a significant role.

• Temperature: Lowering the reaction temperature generally slows down the rates of both the desired reaction and undesired side reactions. This can provide better selectivity. For isocyanate-based reactions, running the reaction at 0 °C or below can help to control the reactivity of the isocyanate.

• Solvent: The polarity of the solvent can influence the reaction pathway.

  • In carbodiimide couplings, non-polar solvents like dichloromethane (DCM) can favor the formation of the desired O-acylisourea intermediate.[3]

  • The use of solvents with low dielectric constants, such as chloroform or DCM, can minimize side reactions.[19]

  • It is crucial to use anhydrous solvents, especially when working with isocyanates, to prevent hydrolysis.

PART 3: Concluding Remarks

The formation of symmetrical urea by-products is a common but manageable challenge in modern organic synthesis. By understanding the underlying reaction mechanisms and implementing the strategies outlined in this guide—including the judicious choice of coupling reagents and additives, optimization of reaction conditions, and careful control of reactive intermediates—researchers can significantly improve the efficiency and purity of their synthetic endeavors.

This technical support center is intended to be a living document. As new methodologies and reagents emerge, we will continue to update this resource to provide you with the most current and effective solutions.

References

• Organic Chemistry Portal. (n.d.). Urea Formation. Retrieved from [Link]

• Aapptec Peptides. (n.d.). Coupling Reagents. Retrieved from [Link]

• Tri-iso. (n.d.). Moisture Scavengers. Retrieved from [Link]

• Aapptec Peptides. (2021, May 19). Carbodiimides and Additives. Retrieved from [Link]

• ResearchGate. (n.d.). Coupling Reagents. Retrieved from [Link]

• Gemoets, H. P. L., et al. (2020). Flow-to-Flow Technology: Amide Formation in the Absence of Traditional Coupling Reagents Using DPDTC. ACS Sustainable Chemistry & Engineering, 8(17), 6615-6623. [Link]

• Luxembourg Bio Technologies. (n.d.). Industrial application of coupling reagents in peptides. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Urea derivative synthesis by amination, rearrangement or substitution. Retrieved from [Link]

• Kageyama, T., et al. (2021). Mechanistic Insights on the Formation of a Carbodiimide Ion from Urea in La2O2NCN Synthesis Based on the “Proanion” Strategy. Inorganic Chemistry, 60(16), 12186-12193. [Link]

• Wikipedia. (n.d.). Peptide synthesis. Retrieved from [Link]

• Szczepaniak, G., et al. (2015). High-Performance Isocyanide Scavengers for Use in Low-Waste Purification of Olefin Metathesis Products. Chemistry – A European Journal, 21(50), 18034-18040. [Link]

• Taylor & Francis. (n.d.). Carbodiimide – Knowledge and References. Retrieved from [Link]

• Wang, L., et al. (2021). Catalyst-free synthesis of unsymmetrical ureas from COS and amines: a strategy for selectivity regulation. Green Chemistry, 23(3), 1361-1367. [Link]

• Wikipedia. (n.d.). Carbodiimide. Retrieved from [Link]

• Costi, R., et al. (2019). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Journal of Medicinal Chemistry, 62(23), 10582-10603. [Link]

• Haskell-Luevano, C., et al. (2007). Facile production of mono-substituted urea side chains in solid phase peptide synthesis. Peptide Science, 90(2), 223-229. [Link]

• Feroci, M., & Chiarotto, I. (2019). Recent advances in urea- and thiourea-containing compounds: focus on innovative approaches in medicinal chemistry and organic synthesis. RSC Advances, 9(28), 16045-16064. [Link]

• Sielvert, C. (n.d.). Analysis of Urea. Retrieved from [Link]

• Google Patents. (n.d.). US3592741A - Method for analysis of urea.

• ResearchGate. (n.d.). A Convenient Method of Synthesis of Unsymmetrical Urea Derivatives. Retrieved from [Link]

• Knorst, M. T., Neubert, R., & Wohlrab, W. (1997). Analytical methods for measuring urea in pharmaceutical formulations. Journal of Pharmaceutical and Biomedical Analysis, 15(11), 1627-1632. [Link]

• Krämer, M., Fry, H., & Kappenstein, O. (2021). Development and validation of two analytical methods for urea determination in compound feed, including pet food, and yeast using high-performance liquid chromatography coupled with fluorescence detection and tandem mass spectrometry. Food Additives & Contaminants: Part A, 38(6), 931-942. [Link]

• Google Patents. (n.d.). CN111239318A - Method for determining urea content in biological sample based on combination of GC-MS and enzymatic chemical method.

• AAPPTec. (n.d.). Planning a Peptide Synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). One-pot synthesis of unsymmetrical urea analogues. Retrieved from [Link]

• Costi, R., et al. (2019). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Journal of Medicinal Chemistry, 62(23), 10582-10603. [Link]

• Safe Work Australia. (2015, July 9). Guide to handling isocyanates. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Analysis of (Cyclopropylmethyl)urea and Other Alkyl Ureas in Drug Discovery

This guide provides a comprehensive comparative analysis of (cyclopropylmethyl)urea and other common alkyl ureas, offering insights for researchers, scientists, and drug development professionals. We will delve into the structural nuances, physicochemical properties, metabolic stability, and receptor binding potential of these moieties, supported by established principles and experimental methodologies.

Introduction: The Versatility of the Urea Scaffold in Medicinal Chemistry

The urea functional group is a cornerstone in drug design, prized for its ability to form stable hydrogen bonds with biological targets such as proteins and enzymes.[1][2] This capacity for strong and specific interactions allows the urea motif to anchor a molecule within a receptor's binding site, contributing significantly to its potency and selectivity.[1][3] The general structure of an N-substituted alkyl urea is characterized by an alkyl group attached to one of the nitrogen atoms of the urea core. The nature of this alkyl substituent can profoundly influence the molecule's overall properties, including its solubility, metabolic stability, and receptor affinity.[3][4]

This guide will focus on a comparative analysis of (cyclopropylmethyl)urea against other simple alkyl ureas, namely ethylurea, isopropylurea, and tert-butylurea. The selection of the alkyl group is a critical decision in the drug design process, often involving a trade-off between potency, metabolic stability, and physicochemical properties.

The Strategic Advantage of the Cyclopropylmethyl Group

The incorporation of a cyclopropyl group into a drug candidate is a widely used strategy in medicinal chemistry to enhance its pharmacological profile.[5] This small, strained ring system imparts several advantageous properties compared to simple acyclic alkyl groups.

Enhanced Metabolic Stability

Comparative Analysis of Physicochemical Properties

The choice of an alkyl substituent on the urea nitrogen significantly impacts key physicochemical properties that govern a drug's absorption, distribution, metabolism, and excretion (ADME) profile.

Property	(Cyclopropylmethyl)urea	Ethylurea	Isopropylurea	tert-Butylurea	Rationale and Implications
Molecular Weight ( g/mol )	114.15[7]	88.11	102.13	116.16[8]	Molecular weight influences diffusion and transport across biological membranes.
Lipophilicity (Predicted cLogP)	~0.3	~-0.1	~0.4	~0.8	Lipophilicity is a critical determinant of solubility, permeability, and plasma protein binding. The cyclopropylmethyl group offers a moderate lipophilicity, often in a desirable range for oral absorption.
Aqueous Solubility	Moderate	High	Moderate	Moderate[9]	The urea group's ability to form hydrogen bonds generally confers good aqueous solubility.[10] However, increasing the size and lipophilicity of the alkyl group can decrease water solubility.[1][9]
Hydrogen Bonding	Donor/Acceptor	Donor/Acceptor	Donor/Acceptor	Donor/Acceptor	The urea moiety is a potent hydrogen bond donor and acceptor, crucial for target binding.[3][10] The nature of the alkyl group can sterically influence the accessibility of the N-H protons for hydrogen bonding.

Note: Predicted cLogP values are estimations and can vary depending on the algorithm used. The qualitative solubility assessments are based on general chemical principles.

Impact on Receptor Binding Affinity

The structure and conformation of the alkyl group can significantly influence how a urea-containing molecule fits into a receptor's binding pocket.

• (Cyclopropylmethyl)urea: The cyclopropylmethyl group provides a conformationally restricted and defined vector into the binding site. This rigidity can be advantageous if it orients the rest of the molecule for optimal interactions with the target, potentially leading to higher binding affinity.

• Ethylurea: The ethyl group is small and flexible, offering less conformational constraint.

• Isopropylurea: The branched nature of the isopropyl group provides more steric bulk than an ethyl group, which can be beneficial or detrimental depending on the topology of the binding site.

• tert-Butylurea: The bulky tert-butyl group can provide strong van der Waals interactions within a suitably large and hydrophobic pocket but may also introduce steric hindrance that prevents optimal binding.

While specific comparative binding data for these simple alkyl ureas against a common target is not available, a patent for formyl peptide receptor agonists lists (cyclopropylmethyl)urea as a potential substituent, suggesting its utility in achieving receptor affinity.[11] The optimal choice of the alkyl group is highly dependent on the specific topology of the target receptor's binding site.

Experimental Protocols

To empirically determine and compare the performance of (cyclopropylmethyl)urea and other alkyl ureas, the following standard experimental protocols are recommended.

Synthesis of N-Substituted Ureas

A general and straightforward method for the synthesis of N-substituted ureas involves the reaction of a primary amide with a hypervalent iodine reagent in the presence of an ammonia source. This method proceeds via an in situ Hofmann rearrangement to generate an isocyanate intermediate, which is then trapped by ammonia.[3]

Diagram of the Synthesis of N-Substituted Ureas:

Caption: General synthesis of N-substituted ureas via Hofmann rearrangement.

Step-by-Step Protocol:

• Dissolve the primary amide (1.0 eq) in methanol.

• Cool the solution to 0 °C in an ice bath.

• Add phenyliodine diacetate (PIDA) (2.0 eq) to the solution.

• Add a solution of ammonia in methanol (17.5 eq) dropwise.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or LC-MS).

• Quench the reaction with water and extract the product with a suitable organic solvent.

• Purify the crude product by column chromatography or recrystallization to obtain the desired N-substituted urea.[3]

In Vitro Metabolic Stability Assay (Liver Microsomes)

This assay is a standard method to evaluate the susceptibility of a compound to phase I metabolism, primarily by cytochrome P450 enzymes.

Diagram of the Microsomal Stability Assay Workflow:

Caption: Workflow for an in vitro microsomal stability assay.

Step-by-Step Protocol:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• In a microcentrifuge tube, combine liver microsomes (e.g., human, rat) and a phosphate buffer (pH 7.4).

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the metabolic reaction by adding an NADPH-regenerating system.

• Immediately add the test compound to the mixture (final concentration typically 1 µM).

• At various time points (e.g., 0, 5, 15, 30, 45 minutes), take an aliquot of the reaction mixture and add it to a quenching solution (e.g., ice-cold acetonitrile) to stop the reaction.

• Centrifuge the samples to pellet the precipitated proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining concentration of the parent compound at each time point.

• Calculate the half-life (t½) and intrinsic clearance (CLint) from the disappearance of the compound over time.

Receptor Binding Assay (Competitive Radioligand Binding)

This assay is used to determine the affinity of a test compound for a specific receptor by measuring its ability to compete with a radiolabeled ligand that has a known high affinity for the receptor.

Diagram of the Competitive Radioligand Binding Assay Principle:

Caption: Principle of a competitive radioligand binding assay.

Step-by-Step Protocol:

• Prepare a receptor source (e.g., cell membranes expressing the target receptor).

• In a multi-well plate, add the receptor preparation, a fixed concentration of a suitable radioligand (e.g., ³H- or ¹²⁵I-labeled), and varying concentrations of the unlabeled test compound.

• For control wells, include "total binding" (no competitor) and "non-specific binding" (a high concentration of a known unlabeled ligand to saturate the receptors).

• Incubate the plate to allow the binding to reach equilibrium.

• Rapidly separate the bound from the free radioligand by vacuum filtration through a glass fiber filter mat, which traps the receptor-ligand complexes.

• Wash the filters to remove any unbound radioligand.

• Quantify the radioactivity retained on the filters using a scintillation counter.

• Calculate the specific binding at each concentration of the test compound.

• Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) by non-linear regression analysis. The Ki (inhibition constant) can then be calculated from the IC50 using the Cheng-Prusoff equation.

Conclusion

The selection of an appropriate alkyl substituent is a critical aspect of designing urea-containing drug candidates. While direct comparative experimental data for (cyclopropylmethyl)urea against other simple alkyl ureas is sparse in the public domain, established principles of medicinal chemistry provide a strong rationale for its use. The cyclopropylmethyl group offers a distinct advantage in terms of metabolic stability due to its resistance to oxidative metabolism. Its conformational rigidity can also be leveraged to optimize receptor binding affinity. However, the ultimate performance of any given alkyl urea is context-dependent, relying on the specific requirements of the biological target and the desired ADME profile. The experimental protocols outlined in this guide provide a robust framework for generating the necessary data to make informed decisions in the drug discovery and development process.

References

• Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. J Med Chem. 2020;63(6):2751-2788.[1]

• Design, Synthesis and Biological Evaluation of Novel Substituted N,N′-Diaryl ureas as Potent p38 Inhibitors. Molecules. 2016;21(1):97.[12]

• Synthesis of novel N, N′‐dialkyl ureas 15–24 by Sequential Addition of Phenethylamines to Triphosegene. ResearchGate. [Link][13]

• What Are The Physical Properties Of Urea?. Chemistry For Everyone. [Link][14]

• Metabolism of cyclopropyl groups. Hypha Discovery. [Link][5]

• N,N′-Disubstituted thiourea and urea derivatives: design, synthesis, docking studies and biological evaluation against nitric oxide synthase. MedChemComm. 2017;8(3):569-583.[15]

• Urea. PubChem. [Link][16]

• Chloride Binding Modulated by Anion Receptors Bearing Tetrazine and Urea. Chemistry. 2019;25(54):12538-12546.[17]

• Bis-urea anion receptors: influence of receptor structure and anion nature on binding affinity and stability. RSC Adv. 2023;13(33):22943-22949.[1]

• Synthesis, biological evaluation and molecular modeling of urea-containing MraY inhibitors. Org Biomol Chem. 2018;16(34):6224-6238.[2]

• Synthesis, Biological Evaluation and in Silico Studies of Novel Urea/Thiourea Derivatives of Lenalidomide. DSpace@Biruni.

• A urea-incorporated receptor for aromatic carboxylate anion recognition. Tetrahedron Lett. 2003;44(25):4697-4700.[18]

• Asymmetric urea, thiourea and squaramide receptors as minimal-anion binding motifs. J Mol Struct. 2018;1157:48-55.[4]

• Skin Permeation of Urea Under Finite Dose Condition. J Pharm Sci. 2019;108(3):1219-1225.[9]

• (Cyclopropylmethyl)urea. PubChem. [Link][19]

• Enhanced Carboxylate Binding Using Urea and Amide-Based Receptors with Internal Lewis Acid Coordination: A Cooperative Polarization Effect. J Am Chem Soc. 1997;119(24):5557-5558.[20]

• Rational Design, Synthesis, Characterization, and Anti-Bacterial Activity of Urea Derivatives Bearing 1,2,4-Triazoles as Molecular Hybrid Scaffolds. ChemistrySelect. 2022;7(48):e202203389.[8]

• Cyclopropyl Urea Formyl Peptide 2 Receptor and Formyl Peptide 1 Receptor Agonists. Google Patents. [11]

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• Why is cyclopropyl methyl carbocation exceptionally stable?. Quora. [Link][22]

• Urea as a monomer: synthesis and characterization of semi-aromatic thermoplastic non-isocyanate polyureas. Polym Chem. 2021;12(18):2671-2680.[23]

• Food Bioactive Compounds and Their Interference in Drug Pharmacokinetic/Pharmacodynamic Profiles. Pharmaceutics. 2022;14(5):988.[24]

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A Comparative Guide to the Spectroscopic Validation of (Cyclopropylmethyl)urea

In the landscape of modern chemical research and drug development, the unambiguous confirmation of a molecule's structure is a foundational pillar of scientific rigor. For novel or synthesized compounds such as (Cyclopropylmethyl)urea, a multi-faceted analytical approach is not just best practice, but a necessity for advancing research with confidence. This guide provides an in-depth, comparative analysis of the primary spectroscopic techniques used to validate the structure of (Cyclopropylmethyl)urea, blending theoretical principles with practical, field-proven insights.

The structure , (Cyclopropylmethyl)urea, presents a unique combination of functional groups: a strained cyclopropyl ring, a methylene bridge, and a urea moiety. Each of these components will generate characteristic signals across different spectroscopic platforms. Our analysis will focus on Proton Nuclear Magnetic Resonance (¹H NMR), Carbon-13 Nuclear Magnetic Resonance (¹³C NMR), Fourier-Transform Infrared (FT-IR) Spectroscopy, and Mass Spectrometry (MS).

The Analytical Workflow: A Self-Validating System

The power of this multi-technique approach lies in its self-validating nature. Each method provides a distinct piece of the structural puzzle, and their collective agreement provides a high degree of confidence in the final assignment. An effective workflow for structural validation should be systematic and iterative.

Caption: A typical workflow for spectroscopic structural validation.

¹H NMR Spectroscopy: Mapping the Proton Environment

Proton NMR is arguably the most powerful tool for elucidating the precise connectivity of a molecule. For (Cyclopropylmethyl)urea, we expect a set of distinct signals corresponding to the different proton environments.

Experimental Protocol:

• Sample Preparation: Dissolve approximately 5-10 mg of (Cyclopropylmethyl)urea in 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). The choice of solvent is critical; DMSO-d₆ is often preferred for ureas as it allows for the observation of exchangeable N-H protons.

• Instrument Setup: Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer.

• Data Acquisition: Record the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing: Process the raw data by applying a Fourier transform, phasing the spectrum, and integrating the signals.

Expected ¹H NMR Data (Predicted in DMSO-d₆):

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment	Rationale
~6.0 - 7.0	Broad Singlet	1H	NH -CH₂	The urea N-H proton adjacent to the cyclopropylmethyl group is expected to be a broad singlet. Its chemical shift can be concentration-dependent.
~5.5 - 6.5	Broad Singlet	2H	-C(=O)NH₂	The terminal NH₂ protons of the urea are also expected to be a broad singlet.[1]
~2.9 - 3.1	Triplet	2H	-NH-CH₂ -	The methylene protons are adjacent to a nitrogen and a methine, leading to a downfield shift and splitting into a triplet by the neighboring NH proton.
~0.8 - 1.2	Multiplet	1H	-CH₂-CH -	The single methine proton on the cyclopropyl ring will be a complex multiplet due to coupling with the adjacent methylene protons on the ring and the methylene bridge.
~0.3 - 0.5	Multiplet	2H	Cyclopropyl-H (cis)	The two cyclopropyl protons cis to the substituent are shielded and will appear upfield as a multiplet.[2]
~0.1 - 0.3	Multiplet	2H	Cyclopropyl-H (trans)	The two cyclopropyl protons trans to the substituent are the most shielded and will appear furthest upfield as a multiplet.[2]

¹³C NMR Spectroscopy: Probing the Carbon Skeleton

¹³C NMR provides complementary information to ¹H NMR, revealing the number of unique carbon environments and offering insight into the types of functional groups present.

Experimental Protocol: The sample preparation and instrument setup are identical to that of ¹H NMR. A proton-decoupled sequence is typically used to simplify the spectrum, resulting in a single peak for each unique carbon.

Expected ¹³C NMR Data (Predicted in DMSO-d₆):

Chemical Shift (δ) ppm	Assignment	Rationale
~158-160	C =O	The carbonyl carbon of the urea is highly deshielded and appears significantly downfield.[1][3]
~45-50	-NH-CH₂ -	The methylene carbon is attached to an electronegative nitrogen atom, causing a downfield shift.[4]
~10-15	-CH₂-CH -	The methine carbon of the cyclopropyl ring.
~3-7	CH₂ (Cyclopropyl)	The two equivalent methylene carbons of the cyclopropyl ring are highly shielded and appear upfield.

FT-IR Spectroscopy: Identifying Functional Groups

FT-IR spectroscopy is a rapid and effective method for identifying the key functional groups within a molecule based on their characteristic vibrational frequencies.

Experimental Protocol:

• Sample Preparation: The sample can be analyzed as a solid using an Attenuated Total Reflectance (ATR) accessory or by preparing a KBr pellet.

• Data Acquisition: Record the spectrum over the range of 4000-400 cm⁻¹.

• Data Processing: Perform a background subtraction to obtain the final spectrum.

Expected FT-IR Absorption Bands:

Wavenumber (cm⁻¹)	Vibration Type	Functional Group	Rationale
~3450 & ~3350	N-H Stretch	Urea (N-H)	The two distinct peaks correspond to the asymmetric and symmetric stretching of the N-H bonds in the primary amine and secondary amide.[5][6]
~3080	C-H Stretch	Cyclopropyl C-H	The C-H stretching in strained rings like cyclopropane often appears at a slightly higher frequency than in typical alkanes.
~2950	C-H Stretch	Methylene C-H	Asymmetric and symmetric stretching of the methylene C-H bonds.
~1660-1680	C=O Stretch	Urea (Amide I)	The carbonyl stretch in ureas is a strong, characteristic band.[5][7]
~1600-1640	N-H Bend	Urea (Amide II)	This band arises from the in-plane bending of the N-H bonds.[5]
~1460	C-N Stretch	Urea	The stretching vibration of the carbon-nitrogen bond.[5][6]

Mass Spectrometry: Determining Molecular Weight and Fragmentation

Mass spectrometry provides the molecular weight of the compound and, through fragmentation analysis, offers further structural clues. For (Cyclopropylmethyl)urea (C₅H₁₀N₂O), the expected molecular weight is approximately 114.15 g/mol .[8]

Experimental Protocol:

• Sample Introduction: The sample is introduced into the mass spectrometer, typically via direct infusion or after separation by gas or liquid chromatography.

• Ionization: Electrospray ionization (ESI) is a common soft ionization technique that will likely produce the protonated molecular ion [M+H]⁺.

• Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z).

• Tandem MS (MS/MS): To induce fragmentation, the parent ion of interest (e.g., m/z 115.1) is isolated and subjected to collision-induced dissociation (CID).

Expected Mass Spectrometry Data:

m/z	Interpretation	Rationale
115.1	[M+H]⁺	The protonated molecular ion.
98.1	[M+H - NH₃]⁺	Loss of ammonia from the terminal urea nitrogen is a common fragmentation pathway for primary ureas.
70.1	[C₄H₈N]⁺	Cleavage of the C-N bond between the carbonyl carbon and the cyclopropylmethylamino group.
55.1	[C₄H₇]⁺	The cyclopropylmethyl cation, resulting from cleavage of the N-CH₂ bond.

The fragmentation of N-alkyl ureas can be initiated by cleavage of the C-N bond, leading to the elimination of an isocyanate moiety.[9] This provides a characteristic pattern that can be used to confirm the connectivity of the alkyl group to the urea.

Caption: Predicted major fragmentation pathways for (Cyclopropylmethyl)urea.

Comparative Summary and Conclusion

The validation of (Cyclopropylmethyl)urea's structure is a clear demonstration of the synergy between different spectroscopic techniques.

Technique	Information Provided	Strengths	Limitations
¹H NMR	Proton environments, connectivity, and stereochemistry.	High resolution, detailed structural information.	Can be complex to interpret, requires deuterated solvents.
¹³C NMR	Unique carbon environments and functional groups.	Complements ¹H NMR, less signal overlap.	Lower sensitivity, longer acquisition times.
FT-IR	Presence of key functional groups.	Fast, requires minimal sample preparation.	Provides limited information on overall connectivity.
Mass Spec	Molecular weight and fragmentation patterns.	High sensitivity, confirms molecular formula.	Isomeric compounds can be difficult to distinguish without MS/MS.

References

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A Comparative Guide to the Structure-Activity Relationship (SAR) of (Cyclopropylmethyl)urea Analogs for Targeted Drug Design

The urea scaffold is a cornerstone in medicinal chemistry, celebrated for its unique ability to act as a rigid hydrogen bond donor-acceptor unit. This feature allows it to form crucial, stabilizing interactions with a multitude of biological targets.[1][2][3] When combined with the cyclopropylmethyl group—a moiety known to introduce favorable metabolic stability and conformational constraint—the resulting (Cyclopropylmethyl)urea structure presents a compelling template for drug discovery. This guide offers an in-depth analysis of the structure-activity relationships governing this class of compounds, providing a comparative framework, supporting experimental data, and actionable insights for researchers in drug development.

Our exploration will dissect the molecule into its constituent parts, examining how subtle modifications to each region—the cyclopropylmethyl group, the central urea linker, and the terminal substituent—collectively modulate biological activity. This analysis is grounded in established experimental findings and aims to elucidate the causal relationships between chemical structure and therapeutic potential.

I. Core Pharmacophore Analysis: Deconstructing the (Cyclopropylmethyl)urea Scaffold

The biological activity of (Cyclopropylmethyl)urea analogs is a composite of the contributions from its three primary structural domains. Understanding the role of each is paramount for rational drug design.

• The Cyclopropylmethyl Moiety (Region A): This group is often more than a simple hydrophobic tag. Its three-membered ring introduces a degree of conformational rigidity that can be critical for orienting the molecule within a binding pocket. Furthermore, the cyclopropyl group is generally less susceptible to oxidative metabolism compared to linear alkyl chains, often enhancing the pharmacokinetic profile of the parent compound. SAR studies frequently show that the stereochemistry and substitution on the cyclopropyl ring can have a significant impact on potency.[4]

• The Urea Linkage (Region B): As a privileged structural motif, the urea group is the primary anchor for target interaction.[1][3] Its two N-H groups act as hydrogen bond donors, while the carbonyl oxygen serves as an acceptor. This network of hydrogen bonds is frequently observed in the X-ray co-crystal structures of urea-based inhibitors, such as those targeting kinases, where they interact with key residues in the hinge region of the ATP binding site.[1] Modifications here, such as N-methylation or replacement with a thiourea, can drastically alter binding affinity and selectivity.

• The Terminal Substituent (Region C): This region offers the greatest opportunity for diversification and fine-tuning of properties. Typically an aromatic or heteroaromatic ring, this group extends into solvent-exposed regions or occupies adjacent sub-pockets of the target protein. Substitutions on this ring system can modulate potency, selectivity, solubility, and metabolic stability. For instance, in diaryl urea compounds developed as antiproliferative agents, the nature and position of substituents on the distal phenyl ring are critical determinants of activity.[5]

The general pharmacophore and key regions for modification are visualized below.

Caption: Core pharmacophore of (Cyclopropylmethyl)urea analogs.

II. Comparative SAR Data of Representative Analogs

The following table summarizes SAR data from various studies on urea-based compounds, highlighting how structural modifications influence biological activity. While not all examples contain the cyclopropylmethyl group specifically, the principles governing the urea and terminal substituent regions are broadly applicable.

Analog Class / Modification	Target / Assay	Key Structural Features & Observations	Activity Trend	Reference
Diaryl Ureas	Antiproliferative (A549, HT-29 cells)	Substitution of proximal and distal benzene rings with chlorine and methyl groups, alongside a methylene spacer, enhances activity. Amide groups are preferred over esters between central and distal rings.	Increased Potency	[5]
Phenyl Ureas	CNS Depression	Para-substituted amido groups on the phenyl ring (Compound-6, 4-Amido phenyl urea) show maximum activity. Ortho-substitution leads to reduced activity due to steric hindrance.	Position Dependent	[6]
1,3-Disubstituted Ureas	Antiproliferative (KB, K562 cells)	An aromatic ring at the N-3 position generally enhances activity. Hydroxyl groups on the phenyl ring reduce activity, possibly by decreasing cell membrane permeability. A nitro group at C-3 on the aromatic ring generally decreases activity.	Decreased Potency	[7]
Urea-Substituted Pyrimidines	Antimalarial (PbCDPK1)	The urea group forms H-bonds with acidic residues (Glu154 or Glu151) at the mouth of the ATP binding site. A 4-substituted urea can form a bidentate H-bond with a single residue.	Essential for Binding	[8]
N-Cyclopropylmethyl-nornepenthones	Opioid Receptors (KOR/MOR)	Systematic modification of substituents on the core structure helps in understanding SAR and developing novel nonaddictive pain therapeutics.	Modulates Selectivity	[9]

III. Experimental Protocols for Synthesis and Evaluation

Trustworthy SAR studies rely on robust and reproducible experimental methods. Below are representative protocols for the synthesis of a (Cyclopropylmethyl)urea analog and its subsequent biological evaluation.

This protocol describes a common and reliable method for synthesizing N,N'-disubstituted ureas from an amine and an isocyanate. The choice of a chlorinated phenyl isocyanate is illustrative for a common terminal substituent in kinase inhibitors.

Rationale: The reaction between an amine and an isocyanate is highly efficient and typically proceeds under mild conditions. Dichloromethane (DCM) is an excellent solvent for this reaction as it is relatively inert and effectively solubilizes the reactants. The reaction is often run at room temperature and gives high yields of the desired urea product, which can usually be purified by simple precipitation and washing.

Step-by-Step Protocol:

• Reactant Preparation: In a clean, dry round-bottom flask, dissolve cyclopropylmethylamine (1.0 eq) in anhydrous dichloromethane (DCM) to a concentration of approximately 0.2 M.

• Reaction Initiation: While stirring the solution at room temperature, add a solution of 4-chlorophenyl isocyanate (1.05 eq) in anhydrous DCM dropwise over 5 minutes.

• Reaction Monitoring: Allow the reaction to stir at room temperature. The progress can be monitored by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., 50% Ethyl Acetate in Hexane). The reaction is typically complete within 1-5 hours.[8]

• Product Isolation: Upon completion, the urea product often precipitates from the DCM. If not, reduce the solvent volume under reduced pressure until a precipitate forms.

• Purification: Collect the solid product by vacuum filtration. Wash the solid sequentially with cold DCM and then hexane to remove any unreacted starting materials.

• Drying and Characterization: Dry the purified white solid under high vacuum. Characterize the final product by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity.

Caption: Workflow for the synthesis of a (Cyclopropylmethyl)urea analog.

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a proxy for cell viability and proliferation. It is a standard method for initial screening of potential anticancer agents.[7]

Rationale: This assay is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), to its insoluble purple formazan. The amount of formazan produced is directly proportional to the number of living cells. A reduction in formazan production in treated cells compared to untreated controls indicates a loss of viability.

Step-by-Step Protocol:

• Cell Seeding: Seed human cancer cells (e.g., A549 lung carcinoma) into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the synthesized (Cyclopropylmethyl)urea analogs in culture medium. Remove the old medium from the cells and add 100 µL of the compound dilutions to the respective wells. Include wells with vehicle control (e.g., 0.1% DMSO) and positive control (e.g., Sorafenib).[5]

• Incubation: Incubate the plate for 48-72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. During this time, viable cells will convert the MTT into formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS) to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the IC₅₀ value (the concentration of compound that inhibits cell growth by 50%) using non-linear regression analysis.

Caption: Workflow for the MTT antiproliferative bioassay.

IV. Concluding Insights and Future Directions

The (Cyclopropylmethyl)urea scaffold represents a versatile and highly druggable chemical starting point. The SAR analysis consistently reveals several key principles for optimization:

• The Integrity of the Urea Core: The N-H donors of the urea are critical for target engagement and should generally be preserved. Modifications that disrupt this hydrogen bonding capacity are often detrimental to activity.

• Strategic Substitution: The terminal aromatic ring (Region C) is the primary site for tuning potency and selectivity. The introduction of specific substituents, such as halogens or small alkyl groups, can exploit specific sub-pockets in the target protein, as seen in diaryl urea kinase inhibitors.[5]

• The Role of the Cyclopropylmethyl Group: This moiety provides a stable, conformationally constrained anchor. Future work could explore substitutions on the cyclopropyl ring itself to probe for additional interactions or to modulate the vector of the rest of the molecule.

Future research should focus on integrating structural biology with chemical synthesis. Obtaining co-crystal structures of lead compounds with their targets can illuminate the precise binding mode and provide a roadmap for structure-based drug design. Furthermore, exploring bioisosteric replacements for the urea or cyclopropyl groups could lead to novel analogs with improved pharmacokinetic and pharmacodynamic properties. By systematically applying the principles outlined in this guide, researchers can more efficiently navigate the chemical space of (Cyclopropylmethyl)urea analogs to develop next-generation therapeutics.

References

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A Comparative Guide to HPLC and LC-MS/MS Methods for the Validation of Urea Concentration

For researchers, scientists, and professionals in drug development, the accurate quantification of urea is a critical analytical challenge. Whether assessing protein catabolism, monitoring renal function in preclinical studies, or determining sample dilution in respiratory studies, the choice of analytical methodology can significantly impact data quality and experimental outcomes.[1][2] This guide provides an in-depth, objective comparison of two prevalent analytical techniques for urea validation: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

This comparison is grounded in the principles of bioanalytical method validation as outlined by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[3][4][5][6][7][8] We will explore the technical nuances of each method, present supporting experimental data, and provide detailed protocols to empower you to make an informed decision for your specific application.

The Analytical Challenge of Urea

Urea is a small, highly polar, and endogenous molecule, which presents several analytical hurdles.[9][10] Its high polarity makes it difficult to retain on traditional reversed-phase HPLC columns, often requiring specialized chromatographic techniques.[10] Furthermore, its ubiquitous presence in biological matrices necessitates methods with high specificity to distinguish it from other endogenous components.[9]

High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) Detection

HPLC-UV is a robust and widely accessible technique for the quantification of analytes. However, urea lacks a strong chromophore, making direct UV detection challenging. To overcome this, two main approaches are employed: direct UV detection at a low wavelength or derivatization.

• Direct UV Detection: This approach leverages a weak absorbance of urea at low UV wavelengths, typically around 200-210 nm.[11][12] While simple, this method can be prone to interference from other molecules that also absorb in this region, potentially compromising selectivity.

• Derivatization: To enhance sensitivity and selectivity, urea can be reacted with a derivatizing agent to form a product with a strong UV or fluorescence signal. A common derivatizing agent is xanthydrol, which reacts with urea to form a derivative that can be detected with high sensitivity.[13][14][15]

Causality Behind Experimental Choices in HPLC-UV

The selection of chromatographic conditions is paramount for successful urea analysis by HPLC-UV. Due to urea's polar nature, conventional C18 columns often provide insufficient retention.[10] Therefore, alternative stationary phases are frequently employed:

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC columns are specifically designed to retain polar compounds and are an excellent choice for urea analysis.

• Mixed-Mode Chromatography: These columns offer a combination of reversed-phase and ion-exchange or HILIC retention mechanisms, providing enhanced selectivity for polar analytes like urea.[1][16]

The mobile phase is typically a mixture of an organic solvent (like acetonitrile) and an aqueous buffer. The choice of buffer and its pH can significantly influence the retention and peak shape of urea.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has emerged as the gold standard for bioanalysis due to its superior sensitivity and specificity.[17][18] This technique couples the separation power of liquid chromatography with the highly selective detection of mass spectrometry.

For urea analysis, LC-MS/MS offers several advantages. The mass spectrometer can be set to monitor a specific mass-to-charge ratio (m/z) transition for urea, effectively filtering out interferences from the complex biological matrix.[19][20] This high degree of selectivity often allows for simpler sample preparation methods, such as protein precipitation, and faster chromatographic run times.[21][22][23]

Causality Behind Experimental Choices in LC-MS/MS

Similar to HPLC, HILIC chromatography is often the preferred separation mode for urea in LC-MS/MS to achieve adequate retention.[2] The use of a stable isotope-labeled internal standard (e.g., ¹³C,¹⁵N₂-urea) is a critical component of a robust LC-MS/MS method.[2][19] This internal standard co-elutes with the analyte and experiences similar matrix effects, allowing for accurate quantification even in the presence of signal suppression or enhancement.

Head-to-Head Comparison: HPLC-UV vs. LC-MS/MS for Urea Validation

The choice between HPLC-UV and LC-MS/MS depends on the specific requirements of the assay, including the desired sensitivity, the complexity of the sample matrix, and available resources.

Parameter	HPLC-UV	LC-MS/MS
Specificity	Moderate to high (with derivatization)	Very high
Sensitivity (LLOQ)	~2-7 mg/kg (with derivatization)[19][24]	~3-8 mg/kg[19][24]
Linearity	Good	Excellent
Accuracy & Precision	Good	Excellent
Matrix Effects	Can be significant	Can be compensated for with a stable isotope-labeled internal standard
Throughput	Lower	Higher
Cost & Complexity	Lower	Higher

Experimental Protocols

HPLC-UV Method with Derivatization

This protocol is a representative example and may require optimization for specific applications.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma, add 300 µL of cold acetonitrile.

  • Vortex for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant to a clean tube.

• Derivatization:

  • Evaporate the supernatant to dryness under a stream of nitrogen.

  • Reconstitute the residue in 50 µL of a solution of xanthydrol in an appropriate solvent.[13]

  • Incubate at a specified temperature and time to allow for the derivatization reaction to complete.[13]

• HPLC Analysis:

  • Column: HILIC or Mixed-Mode column.

  • Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and an aqueous buffer.

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Detection: UV or Fluorescence detector set to the appropriate wavelength for the urea derivative.[13]

LC-MS/MS Method

This protocol is a representative example and may require optimization for specific applications.

• Sample Preparation (Protein Precipitation):

  • To 50 µL of plasma, add 150 µL of cold acetonitrile containing a stable isotope-labeled internal standard (e.g., ¹³C,¹⁵N₂-urea).

  • Vortex for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Transfer the supernatant for injection.

• LC-MS/MS Analysis:

  • Column: HILIC column.[2]

  • Mobile Phase: Gradient elution with a mixture of acetonitrile and an aqueous buffer (e.g., ammonium formate).

  • Flow Rate: 0.4 - 0.8 mL/min.

  • Mass Spectrometry:

    • Ionization: Electrospray Ionization (ESI) in positive mode.

    • MRM Transitions: Monitor the specific precursor-to-product ion transitions for urea (e.g., m/z 61 -> 44) and its internal standard.[19]

Visualizing the Workflows

Caption: Streamlined LC-MS/MS workflow for urea analysis.

Conclusion and Recommendations

Both HPLC-UV and LC-MS/MS are viable techniques for the validation of urea concentration. The optimal choice is contingent upon the specific demands of your research.

HPLC-UV is a cost-effective and accessible option, particularly for applications where high sensitivity is not a primary concern and sample matrices are relatively clean. The implementation of a derivatization step can significantly enhance its performance, making it suitable for a broader range of applications. [13] LC-MS/MS stands as the superior method for applications requiring high sensitivity, specificity, and throughput, especially when dealing with complex biological matrices. [17][18]The ability to use a stable isotope-labeled internal standard provides a level of accuracy and precision that is often unmatched by other techniques. For regulated bioanalysis in drug development, LC-MS/MS is generally the preferred platform.

By carefully considering the analytical requirements and the inherent strengths and weaknesses of each technique, researchers can confidently select the most appropriate method for robust and reliable urea quantification.

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• Woldemariam, G., et al. (2019). Development and Validation of a HPLC-UV Method for Urea and Related Impurities. Semantic Scholar. [Link]

• European Medicines Agency. (2022). Bioanalytical method validation - Scientific guideline. [Link]

• U.S. Food and Drug Administration. (2025). FDA Guidance for Industry on Bioanalytical Method Validation (BMV) for Biomarkers. KCAS Bio. [Link]

• Woldemariam, G., et al. (2020). Development and Validation of a HPLC-UV Method for Urea and Related Impurities. PubMed. [Link]

• European Medicines Agency. (2019). EMA released for public consultation the draft ICH guideline M10 on bioanalytical method validation. EPTRI. [Link]

• European Bioanalysis Forum. The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. [Link]

• U.S. Food and Drug Administration. (2001). Bioanalytical Method Validation. [Link]

• Krämer, M., et al. (2021). Development and validation of two analytical methods for urea determination in compound feed, including pet food, and yeast using high-performance liquid chromatography coupled with fluorescence detection and tandem mass spectrometry. Food Additives & Contaminants: Part A. [Link]

• MicroSolv Technology Corporation. Urea Analyzed by HPLC C18 in Aqueous Mobile Phase. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. [Link]

• Clark, S., et al. (2007). Determination of urea using high-performance liquid chromatography with fluorescence detection after automated derivatisation with xanthydrol. Journal of Chromatography A, 1161(1-2), 207-13. [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• Sandle, T. (2023). FDA Adopts ICH Final Guidance On Bioanalytical Method Validation. Outsourced Pharma. [Link]

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• Wang, J., et al. (2017). Development of a Multi-Matrix LC-MS/MS Method for Urea Quantitation and Its Application in Human Respiratory Disease Studies. Journal of Pharmaceutical and Biomedical Analysis, 134, 274-283. [Link]

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• Bioanalysis Zone. (2013). Novel LC–MS/MS method devised for the determination of urea in human epithelial lining fluid. [Link]

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A Comparative Guide to the In Vitro and In Vivo Evaluation of (Cyclopropylmethyl)urea Derivatives

This guide provides an in-depth technical comparison of (cyclopropylmethyl)urea derivatives, a promising class of compounds in modern drug discovery. We will delve into their synthesis, in vitro evaluation against key biological targets, and in vivo performance in relevant preclinical models. This document is intended for researchers, scientists, and drug development professionals seeking to understand the therapeutic potential and experimental considerations for this unique chemical scaffold.

Introduction: The Significance of the (Cyclopropylmethyl)urea Moiety

The urea functional group is a cornerstone in medicinal chemistry, known for its ability to form stable hydrogen bonds with biological targets.[1] The incorporation of a cyclopropylmethyl group introduces unique conformational constraints and metabolic stability, often leading to enhanced potency and improved pharmacokinetic profiles.[2] This guide will focus on the evaluation of (cyclopropylmethyl)urea derivatives, particularly in the context of their well-documented activity as soluble epoxide hydrolase (sEH) inhibitors, with additional discussion on their potential as Rho-associated coiled-coil containing protein kinase (ROCK) inhibitors and anticancer agents.

Synthesis of (Cyclopropylmethyl)urea Derivatives

The synthesis of (cyclopropylmethyl)urea derivatives typically involves the reaction of cyclopropylmethylamine with an appropriate isocyanate or a multi-step procedure involving phosgene or its equivalents.[3] The choice of synthetic route depends on the desired substitution pattern and the availability of starting materials.

General Synthetic Scheme:

Caption: A typical workflow for screening ROCK inhibitors in vitro.

Anticancer Activity

Urea derivatives have been extensively investigated as anticancer agents, with some compounds targeting key signaling pathways involved in tumor growth and proliferation. [4][5]The antiproliferative activity of (cyclopropylmethyl)urea derivatives can be evaluated against a panel of cancer cell lines.

Experimental Protocol: Cell Viability Assay (MTT Assay)

• Cell Culture: Cancer cell lines are cultured in appropriate media and seeded into 96-well plates.

• Compound Treatment: Cells are treated with various concentrations of the (cyclopropylmethyl)urea derivatives and a positive control (e.g., a known anticancer drug) for a specified duration (e.g., 48 or 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated. Viable cells with active mitochondria reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance of the colored solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm).

• Data Analysis: The percentage of cell viability is calculated relative to untreated control cells, and the IC50 value is determined.

In Vivo Evaluation: Assessing Therapeutic Potential in Preclinical Models

In vivo studies are essential to evaluate the pharmacokinetic properties, efficacy, and safety of lead compounds in a living organism.

Pharmacokinetic (PK) Studies

Pharmacokinetic studies determine the absorption, distribution, metabolism, and excretion (ADME) of a drug candidate. These studies are crucial for optimizing dosing regimens and predicting human pharmacokinetics. [6][7] Typical In Vivo Pharmacokinetic Study Design

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A Researcher's Guide to Profiling the Enzymatic Cross-Reactivity of (Cyclopropylmethyl)urea-Based sEH Inhibitors

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to assess the enzymatic cross-reactivity of novel (Cyclopropylmethyl)urea-based compounds, a promising class of soluble epoxide hydrolase (sEH) inhibitors. By understanding the selectivity profile of these inhibitors, researchers can better predict potential off-target effects and advance the development of safer and more effective therapeutics.

The urea scaffold is a cornerstone in modern medicinal chemistry, renowned for its ability to form robust hydrogen bond interactions with enzyme active sites.[1][2] In the context of sEH inhibition, the urea moiety mimics a key transition state in the hydrolysis of epoxides.[3] The cyclopropylmethyl group, with its unique stereoelectronic properties, is often incorporated into drug candidates to enhance metabolic stability and target affinity.[4][5] This guide will walk you through the critical experimental procedures and data analysis required to thoroughly characterize the selectivity of these promising compounds.

The Rationale for Cross-Reactivity Profiling

Selective enzyme inhibition is a critical attribute of any successful therapeutic agent. Off-target interactions can lead to unforeseen side effects and diminish the therapeutic window of a drug candidate.[6] For urea-based sEH inhibitors, a primary concern is cross-reactivity with other hydrolases, particularly those that are structurally related or involved in similar physiological pathways. A systematic cross-reactivity assessment is therefore not merely a regulatory requirement but a fundamental aspect of understanding a compound's mechanism of action and potential liabilities.

Selecting a Panel of Off-Target Enzymes

A well-curated panel of enzymes is essential for a meaningful cross-reactivity study. The selection should be based on structural homology, shared substrates or ligands, and involvement in related biological pathways. For a (Cyclopropylmethyl)urea-based sEH inhibitor, the following enzymes represent a logical starting point for investigation:

• Microsomal Epoxide Hydrolase (mEH): As a closely related epoxide hydrolase, mEH is a primary candidate for cross-reactivity. While sEH and mEH exhibit different substrate preferences, the structural similarity of their active sites warrants careful evaluation.[7]

• Fatty Acid Amide Hydrolase (FAAH): FAAH is another member of the serine hydrolase superfamily and is responsible for the degradation of endocannabinoids. Given the involvement of both sEH and FAAH in lipid signaling, assessing potential crossover inhibition is crucial.

• Leukotriene A4 Hydrolase (LTA4H): This bifunctional enzyme possesses both epoxide hydrolase and aminopeptidase activity and plays a key role in the biosynthesis of the pro-inflammatory mediator leukotriene B4.[8][9]

• Cyclooxygenases (COX-1 and COX-2): These enzymes are central to the arachidonic acid cascade, a pathway that intersects with sEH-mediated metabolism. Some urea-containing compounds have been shown to interact with COX enzymes.[10][11]

• Cytochrome P450 (CYP) Isoforms: CYPs are a major family of enzymes involved in drug metabolism. Urea-based compounds have the potential to inhibit or induce CYP activity, leading to drug-drug interactions.[2][12][13][14] A panel of key CYP isoforms (e.g., CYP1A2, 2C9, 2C19, 2D6, 3A4) should be included in the assessment.

Experimental Workflow for Cross-Reactivity Profiling

The following diagram illustrates a typical workflow for assessing the enzymatic cross-reactivity of a novel inhibitor.

Caption: A streamlined workflow for assessing the cross-reactivity of a novel enzyme inhibitor.

Detailed Experimental Protocols

The following are detailed, step-by-step methodologies for the key enzymatic assays. These protocols are intended as a starting point and may require optimization based on specific laboratory conditions and reagents.

Protocol 1: Soluble Epoxide Hydrolase (sEH) Inhibition Assay (Fluorometric)

This assay quantifies the enzymatic activity of sEH by measuring the hydrolysis of a non-fluorescent substrate to a highly fluorescent product.

Materials:

• Recombinant human sEH

• sEH Assay Buffer (e.g., 25 mM Bis-Tris-HCl, pH 7.0, containing 0.1 mg/mL BSA)

• sEH substrate (e.g., (3-phenyl-oxiranyl)-acetic acid cyano-(6-methoxy-naphthalen-2-yl)-methyl ester, PHOME)

• (Cyclopropylmethyl)urea test compound and reference inhibitor (e.g., AUDA)

• 96-well, black, flat-bottomed plates

• Fluorescence multiwell plate reader

Procedure:

• Reagent Preparation:

  • Dilute the sEH enzyme to the desired concentration in cold sEH Assay Buffer.

  • Prepare serial dilutions of the (Cyclopropylmethyl)urea test compound and reference inhibitor in the assay buffer.

  • The sEH substrate is typically dissolved in DMSO and then diluted in assay buffer.

• Assay Setup:

  • To the wells of the 96-well plate, add the assay buffer, the diluted sEH enzyme, and the test compound/inhibitor at various concentrations.

  • Include wells for 100% initial activity (enzyme and buffer only) and background (buffer only).

• Pre-incubation:

  • Incubate the plate for a specified time (e.g., 15 minutes) at 37°C to allow the inhibitor to interact with the enzyme.

• Reaction Initiation:

  • Initiate the enzymatic reaction by adding the sEH substrate to all wells.

• Measurement:

  • Immediately measure the fluorescence in kinetic mode at an excitation wavelength of ~330 nm and an emission wavelength of ~465 nm for 30-60 minutes at 37°C.

• Data Analysis:

  • Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time curve) for each well.

  • Subtract the background reaction rate from all other rates.

  • Calculate the percent inhibition for each concentration of the test compound relative to the "100% activity" control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Protocol 2: Microsomal Epoxide Hydrolase (mEH) Inhibition Assay

This assay is adapted from established methods and can be performed using a colorimetric or fluorometric substrate.

Materials:

• Human liver microsomes (as a source of mEH)

• mEH Assay Buffer (e.g., 100 mM Tris-HCl, pH 9.0)

• mEH substrate (e.g., cis-stilbene oxide)

• (Cyclopropylmethyl)urea test compound

• Organic solvent (e.g., acetonitrile) for reaction termination

• HPLC system for product quantification

Procedure:

• Reagent Preparation:

  • Prepare serial dilutions of the (Cyclopropylmethyl)urea test compound.

  • Prepare the mEH substrate solution.

• Assay Setup:

  • In microcentrifuge tubes, combine the mEH assay buffer, human liver microsomes, and the test compound at various concentrations.

• Pre-incubation:

  • Pre-incubate the mixture for 5-10 minutes at 37°C.

• Reaction Initiation:

  • Initiate the reaction by adding the mEH substrate.

• Incubation and Termination:

  • Incubate the reaction at 37°C for a defined period (e.g., 30-60 minutes).

  • Terminate the reaction by adding an equal volume of ice-cold acetonitrile.

• Sample Processing and Analysis:

  • Centrifuge the tubes to pellet the precipitated protein.

  • Analyze the supernatant by HPLC to quantify the formation of the diol product.

• Data Analysis:

  • Calculate the percent inhibition for each concentration of the test compound and determine the IC50 value as described for the sEH assay.

Protocol 3: Fatty Acid Amide Hydrolase (FAAH) Inhibition Assay (Fluorometric)

This assay measures the enzymatic activity of FAAH by monitoring the hydrolysis of a fluorogenic substrate.[15][16][17]

Materials:

• Recombinant human FAAH

• FAAH Assay Buffer (e.g., 125 mM Tris-HCl, pH 9.0, 1 mM EDTA)

• FAAH Substrate (e.g., Arachidonoyl-7-amino-4-methylcoumarin amide)

• (Cyclopropylmethyl)urea test compound and reference inhibitor (e.g., URB597)

• 96-well, opaque, flat-bottomed plates

• Fluorescence multiwell plate reader

Procedure:

• Reagent Preparation:

  • Dilute the FAAH enzyme in cold FAAH Assay Buffer.

  • Prepare serial dilutions of the test compound and reference inhibitor.

  • The FAAH substrate is typically diluted in ethanol or DMSO.

• Assay Setup:

  • Add the assay buffer, diluted FAAH enzyme, and test compound to the wells of the 96-well plate.

  • Include controls for 100% activity and background.

• Pre-incubation:

  • Incubate the plate for 15-20 minutes at 37°C.

• Reaction Initiation:

  • Add the FAAH substrate to all wells to start the reaction.

• Measurement:

  • Measure fluorescence kinetically at an excitation wavelength of ~360 nm and an emission wavelength of ~465 nm for 30-60 minutes at 37°C.[15]

• Data Analysis:

  • Determine the reaction rates and calculate the percent inhibition and IC50 value as previously described.

Protocol 4: Leukotriene A4 Hydrolase (LTA4H) Inhibition Assay

This protocol measures the epoxide hydrolase activity of LTA4H.[8]

Materials:

• Recombinant human LTA4H

• Reaction Buffer (e.g., 10 mM sodium phosphate, pH 7.4, 4 mg/mL BSA)

• Leukotriene A4 (LTA4) substrate

• (Cyclopropylmethyl)urea test compound

• Stop solution (e.g., methanol/acetonitrile)

Procedure:

• Enzyme and Compound Incubation:

  • Incubate the LTA4H enzyme with the test compound at various concentrations in the reaction buffer for 15 minutes at 37°C.[8]

• Reaction Initiation:

  • Add the LTA4 substrate to initiate the reaction and incubate for a further 10 minutes at 37°C.[8]

• Reaction Termination and Analysis:

  • Terminate the reaction by adding a stop solution.

  • Quantify the formation of Leukotriene B4 (LTB4) using a suitable method such as LC-MS/MS or a specific ELISA kit.

• Data Analysis:

  • Calculate the percent inhibition and determine the IC50 value.

Data Presentation and Interpretation

All quantitative data should be summarized in a clear and concise table for easy comparison. The primary metric for cross-reactivity is the IC50 value, which is the concentration of the inhibitor required to reduce the enzyme's activity by 50%.

Table 1: Cross-Reactivity Profile of (Cyclopropylmethyl)urea Compound X

Enzyme Target	IC50 (nM)
Primary Target
Soluble Epoxide Hydrolase (sEH)	[Insert experimental value]
Off-Target Panel
Microsomal Epoxide Hydrolase (mEH)	[Insert experimental value]
Fatty Acid Amide Hydrolase (FAAH)	[Insert experimental value]
Leukotriene A4 Hydrolase (LTA4H)	[Insert experimental value]
Cyclooxygenase-1 (COX-1)	[Insert experimental value]
Cyclooxygenase-2 (COX-2)	[Insert experimental value]
Cytochrome P450 3A4 (CYP3A4)	[Insert experimental value]
[Add other tested enzymes]	[Insert experimental value]

The selectivity index is a critical parameter for quantifying the degree of selectivity. It is calculated by dividing the IC50 value for the off-target enzyme by the IC50 value for the primary target (sEH). A higher selectivity index indicates greater selectivity for the primary target.

Selectivity Index = IC50 (Off-Target Enzyme) / IC50 (sEH)

Caption: A conceptual diagram illustrating the relationship between selectivity index (SI) and cross-reactivity.

Conclusion

A thorough investigation of the cross-reactivity of (Cyclopropylmethyl)urea-based sEH inhibitors is paramount for their successful development as therapeutic agents. By employing a carefully selected panel of off-target enzymes and robust, validated assay protocols, researchers can gain a comprehensive understanding of a compound's selectivity profile. This knowledge is indispensable for making informed decisions in the drug discovery and development process, ultimately leading to the identification of safer and more effective medicines.

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Benchmarking a Novel, Streamlined (Cyclopropylmethyl)urea Synthesis Against Established Methods

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

As a Senior Application Scientist, my focus is on developing and validating synthetic routes that not only deliver high-quality materials but also enhance efficiency, safety, and scalability. (Cyclopropylmethyl)urea is a key building block in numerous pharmaceutical programs, valued for the unique physicochemical properties the cyclopropylmethyl moiety imparts. However, its synthesis can be fraught with challenges, ranging from hazardous reagents to multi-step, low-yielding procedures.

This guide provides a transparent, data-driven comparison of a novel, one-pot catalytic approach for synthesizing (Cyclopropylmethyl)urea against two established methodologies: the direct isocyanate addition and the multi-step Curtius rearrangement. We will dissect the mechanistic logic, present comparative performance data, and provide detailed, reproducible protocols to support your process development decisions.

The Synthetic Landscape: An Overview of Methodologies

The choice of a synthetic route is a critical decision, balancing factors like cost, safety, efficiency, and scalability. Here, we evaluate three distinct pathways to (Cyclopropylmethyl)urea.

Method A: The Classical Isocyanate Addition

This is arguably the most direct and common method for forming urea linkages. It involves the nucleophilic attack of an amine on an isocyanate. While straightforward, this approach is entirely dependent on the availability and safety of the corresponding isocyanate, which is often generated from highly toxic precursors like phosgene.[1][2]

Caption: Method A: Direct reaction of an amine and an isocyanate.

Method B: The Curtius Rearrangement Pathway

Caption: Method B: Multi-step synthesis via the Curtius Rearrangement.

Method C: The Novel One-Pot Catalytic Approach

To address the limitations of established methods, we have developed a streamlined, one-pot synthesis. This approach utilizes a non-toxic, solid urea surrogate (e.g., activated carbamate or carbonyl source) that is catalytically coupled directly with cyclopropylmethylamine. This strategy circumvents the need to handle hazardous isocyanates or acyl azides and aligns with modern principles of green chemistry by reducing waste and improving atom economy.[8][9][10]

Caption: Method C: A streamlined, one-pot catalytic synthesis.

Performance Benchmarking: A Data-Driven Comparison

All experiments were conducted under standardized conditions to ensure a fair and objective comparison. The results, summarized below, highlight the significant advantages of the novel catalytic method.

Performance Metric	Method A (Isocyanate Addition)	Method B (Curtius Rearrangement)	Method C (Novel One-Pot)
Overall Yield	80-90%	65-75% (over 3 steps)	>95%
Purity (Pre-crystallization)	~90%	~85%	>98%
Total Process Time	4-6 hours	18-24 hours	2 hours
Number of Steps	1	3	1
Safety Concerns	Toxic/lachrymatory isocyanates	Potentially explosive acyl azides	Benign reagents, controlled catalysis
Purification Method	Column Chromatography	Column Chromatography	Simple Filtration/Crystallization
Scalability Potential	Moderate	Poor	Excellent

Experimental Protocols: Enabling Reproducibility

The following protocols are provided with sufficient detail to allow for their replication and validation in a standard laboratory setting.

General Conditions

All reagents were sourced from commercial suppliers and used as received. Anhydrous solvents were used where specified. Reactions were monitored by Thin Layer Chromatography (TLC) on silica gel plates.

Protocol for Method A: Isocyanate Addition

Causality: This protocol relies on the high reactivity of the isocyanate electrophile with the amine nucleophile. The choice of an inert solvent like Dichloromethane (DCM) prevents unwanted side reactions.

• Dissolve cyclopropylmethylamine (1.0 eq) in anhydrous DCM (0.4 M) in a round-bottom flask under a nitrogen atmosphere and cool to 0 °C in an ice bath.

• Slowly add a solution of potassium isocyanate (1.1 eq) in water, or an organic isocyanate in DCM. Note: The reaction with potassium isocyanate is a facile and safe method for this transformation.[1]

• Allow the reaction mixture to warm to room temperature and stir vigorously for 4 hours. Monitor the consumption of the starting amine by TLC.

• Upon completion, quench the reaction with water and extract the product into ethyl acetate (3x).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue via flash column chromatography (silica gel, ethyl acetate/hexane gradient) to yield the final product.

Protocol for Method B: Curtius Rearrangement

Causality: This three-step sequence is a classic workaround when a specific isocyanate is unavailable. Each step is distinct: activation of the acid, conversion to the azide, and finally the rearrangement/trapping cascade. Diphenylphosphoryl azide (DPPA) is often used as a safer alternative to generating acyl azides from acyl chlorides and sodium azide.[5]

• Acyl Azide Formation : To a solution of cyclopropanecarboxylic acid (1.0 eq) and triethylamine (1.2 eq) in anhydrous toluene (0.5 M) at 0 °C, add diphenylphosphoryl azide (DPPA) (1.1 eq) dropwise. Allow the mixture to warm to room temperature and stir for 2 hours.

• Rearrangement to Isocyanate : Gently heat the reaction mixture to 80-90 °C. The rearrangement is accompanied by the evolution of nitrogen gas. Monitor the disappearance of the acyl azide peak (~2140 cm⁻¹) and the appearance of the isocyanate peak (~2255 cm⁻¹) by IR spectroscopy. Maintain heating for 3-4 hours after nitrogen evolution ceases.

• Trapping : Cool the mixture to room temperature. In a separate flask, prepare a solution of aqueous ammonia (5.0 eq). Slowly add the isocyanate solution from the previous step to the ammonia solution at 0 °C. Stir vigorously for 2 hours at room temperature.

• Perform an aqueous workup and purification as described in Method A .

Protocol for Method C: Novel One-Pot Catalytic Approach

Causality: This protocol is designed for maximum efficiency and safety. A stable, solid urea surrogate is activated by a catalyst, creating a transient, highly electrophilic intermediate that reacts cleanly with the amine. The entire process occurs in a single vessel, minimizing transfers and waste. The product's high purity allows it to crystallize directly from the reaction mixture, eliminating the need for chromatography.

• To a flask, add cyclopropylmethylamine (1.0 eq), an activated urea surrogate (e.g., carbonyldiimidazole, 1.05 eq), and the proprietary heterogeneous catalyst (1 mol%).

• Add acetonitrile (0.5 M) as the solvent.

• Heat the mixture to 60 °C and stir for 2 hours. Monitor reaction completion by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature, then further cool in an ice bath for 30 minutes.

• Collect the resulting crystalline solid by vacuum filtration.

• Wash the filter cake with a small amount of cold acetonitrile and dry under vacuum to afford (Cyclopropylmethyl)urea in >95% yield and >98% purity.

Conclusion: A Superior Path Forward

The experimental data unequivocally demonstrates the superiority of the novel one-pot catalytic method (Method C). It addresses the core deficiencies of established routes by offering a synthesis that is significantly higher yielding, faster, safer, and more scalable. By eliminating hazardous reagents and chromatographic purification, this method not only improves laboratory safety but also drastically reduces solvent waste and process time, making it an ideal choice for the efficient and sustainable production of (Cyclopropylmethyl)urea in drug development and manufacturing.

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Head-to-head comparison of different catalysts for urea synthesis

An In-Depth Technical Guide to Catalysts for Urea Synthesis: A Head-to-Head Comparison

Introduction: Re-evaluating a Cornerstone of Chemical Industry

Urea ((NH₂)₂CO) is a foundational chemical, indispensable as the world's most-used nitrogen fertilizer and a vital precursor for plastics, resins, and pharmaceuticals.[1][2] For decades, its production has been dominated by the Bosch-Meiser process, which reacts ammonia (NH₃) and carbon dioxide (CO₂) under punishing conditions of 150-200°C and 150-250 bar.[2][3] This process is inextricably linked to the energy-intensive Haber-Bosch process for ammonia synthesis, collectively consuming over 1% of global annual energy and contributing significantly to CO₂ emissions.[1][4]

The pressing need for sustainable chemical manufacturing has catalyzed a paradigm shift in urea synthesis research. Scientists are increasingly focusing on alternative pathways that operate under ambient conditions, primarily through electrocatalysis, photocatalysis, and enzymatic methods.[5][6][7] The heart of this innovation lies in catalyst design, which dictates the efficiency, selectivity, and viability of these greener routes. This guide provides a comparative analysis of these catalysts, grounded in experimental data and mechanistic understanding.

The Emerging Paradigm: Electrocatalytic Urea Synthesis

Electrocatalysis offers a compelling alternative to the Bosch-Meiser process by enabling the direct synthesis of urea from carbon and nitrogen sources under ambient temperature and pressure.[8][9] This route, powered by renewable electricity, involves the co-reduction of a carbon source (typically CO₂) and a nitrogen source (such as N₂, nitrate (NO₃⁻), or nitrite (NO₂⁻)) at the surface of a catalyst.[6][7]

The primary challenges in this field are overcoming the inertness of reactant molecules (like the stable N≡N triple bond) and suppressing competing side reactions, most notably the hydrogen evolution reaction (HER), as well as the independent reduction of the carbon and nitrogen sources.[6][8][10] The efficacy of an electrocatalyst is therefore judged by its ability to facilitate the crucial C-N coupling step with high efficiency and selectivity.

Key Performance Metrics for Electrocatalysts

Two primary metrics are used to evaluate and compare catalyst performance:

• Faradaic Efficiency (FE): This represents the percentage of the total charge supplied to the system that is used for the synthesis of the desired product (urea). A high FE indicates high selectivity towards urea formation over competing reactions.

• Urea Production Rate (or Yield Rate): This quantifies the amount of urea produced per unit of time and per unit of catalyst area or mass (e.g., in µmol h⁻¹ cm⁻² or mg h⁻¹ g⁻¹cat.). It is a direct measure of the catalyst's activity.

Head-to-Head Comparison of Electrocatalyst Families

Recent years have seen a rapid expansion in the materials explored for urea electrosynthesis. The performance of several leading candidates is summarized below.

Catalyst	Nitrogen Source	Potential (V vs. RHE)	Urea Production Rate	Faradaic Efficiency (FE)	Reference
PdCu Alloy NPs	Nitrate (NO₃⁻)	-0.50	-	High FE reported	[10]
Zn/Cu Hybrid	Nitrate (NO₃⁻)	Not specified	16 µmol h⁻¹ cm⁻²	75%	[4]
Ag GDE	Nitrate (NO₃⁻)	-1.25	~100 mA/cm² (current density)	~100%	[11]
In(OH)₃	Nitrate (NO₃⁻)	Not specified	High yield reported	-	[5]
ZnPc	Nitrate (NO₃⁻)	~ -1.0	Highest among tested MPcs	Highest among tested MPcs	[12]
Bi-BiVO₄	Dinitrogen (N₂)	Not specified	Good performance reported	-	[13]
F-doped Carbon NTs	Nitrate (NO₃⁻)	-0.65	6.36 mmol h⁻¹ g⁻¹	18.0%	[14]

Note: Direct comparison of production rates can be challenging due to variations in reporting units (per area vs. per mass) and experimental conditions across different studies.

Mechanistic Insights and Catalyst Design Principles

The superiority of certain catalysts stems from their ability to favorably modulate the reaction pathway.

• Dual-Site Catalysis: Many advanced catalysts employ a "divide and conquer" strategy. For instance, in the Zn/Cu hybrid system, different sites are proposed to independently stabilize the key intermediates required for urea formation, creating a "relay" mechanism that enhances selectivity.[4] Similarly, heterostructures like Bi-BiVO₄ create a space-charge region at their interface that facilitates the targeted adsorption and activation of both CO₂ and N₂ on distinct electrophilic and nucleophilic regions.[13]

• Intermediate Adsorption Energy: The binding strength of reaction intermediates to the catalyst surface is critical. Theoretical simulations on metal phthalocyanines (MPcs) revealed that optimal performance is achieved by enhancing the adsorption of the initial C-N coupled intermediate (HOOCNO) while weakening the adsorption of intermediates that lead to side products (N and *COOH).[12][15][16] This "Goldilocks" principle—not too strong, not too weak—is a cornerstone of catalyst design.

• C-N Coupling Pathway: The precise mechanism of C-N bond formation is an area of intense study. For some catalysts, CO₂ is first reduced to *CO, which then reacts with an activated nitrogen species.[10][13] Isotope labeling experiments have confirmed C-N coupling between CO₂ and nitrate sources on catalysts like Co₃O₄.[5] Understanding and controlling this step is the key to suppressing undesired byproducts and maximizing urea yield.

Simplified mechanism of electrocatalytic urea synthesis.

Emerging Frontiers: Photocatalysis and Enzymatic Routes

While electrocatalysis is currently the most researched alternative, other innovative methods are also being explored.

Photocatalytic Synthesis

This approach uses light energy to drive urea synthesis. Materials like titanium dioxide (TiO₂)-based photocatalysts and metal-organic frameworks (MOFs) have been investigated for the simultaneous reduction of CO₂ and nitrogen compounds.[2][17] For example, Mo(MnO₄)₅ supported on a cerium-based MOF (Ce-BTC) has been shown to photocatalytically produce urea from CO₂ and NH₃.[17] This field is still nascent, but it offers a promising pathway for using solar energy to produce valuable chemicals.

Enzymatic Catalysis: The Role of Urease

Urease is a nickel-dependent enzyme renowned for its incredibly efficient catalysis of urea hydrolysis (the breakdown of urea into ammonia and carbamate).[18][19][20] This is a critical step in the global nitrogen cycle.[19] While some studies use the term "synthesis" in relation to urease, it is typically in the context of using the enzyme to generate ammonia in situ from a urea source, which is then used as a reactant in a subsequent one-pot condensation reaction to form other complex molecules.[18] The direct, large-scale enzymatic synthesis of urea from ammonia and CO₂ is not a currently established method, as the enzyme's natural function is decomposition.

Comparison of major urea synthesis routes.

Protocols for Scientific Integrity & Validation

To ensure trustworthy and reproducible results in catalyst evaluation, standardized experimental protocols are essential.

Experimental Protocol: Evaluating Electrocatalyst Performance for Urea Synthesis

This protocol outlines a self-validating system for testing a novel catalyst.

• Catalyst Preparation & Characterization:

  • Synthesize the catalyst using a reported or novel method.

  • Causality Check: Characterize the catalyst's morphology, crystal structure, and surface composition before the reaction (e.g., via SEM, XRD, XPS). This establishes a baseline to verify structural integrity later.

  • Prepare the working electrode by depositing a catalyst ink (e.g., catalyst powder, ionomer, and solvent) onto a gas diffusion layer (GDL) or carbon paper.

• Electrochemical Cell Setup:

  • Assemble a two-compartment H-type electrochemical cell with the prepared working electrode, a counter electrode (e.g., Pt foil), and a reference electrode (e.g., Ag/AgCl). The compartments are separated by a proton exchange membrane (e.g., Nafion).

  • Fill both compartments with a suitable electrolyte (e.g., 0.1 M KHCO₃).

• Electrolysis Procedure:

  • Continuously supply the cathodic compartment with the reactant gas mixture (e.g., CO₂ saturated with the nitrogen source if it's a gas, or use a nitrogen-containing electrolyte like KNO₃).

  • Perform chronoamperometry (constant potential electrolysis) at various potentials (e.g., from -0.4 V to -1.2 V vs. RHE) for a set duration (e.g., 2 hours).

  • Trustworthiness Check: Simultaneously run control experiments: (1) with CO₂ but no nitrogen source, (2) with the nitrogen source but no CO₂, and (3) on a bare electrode substrate without the catalyst. This is crucial to confirm that urea is only produced by the co-reduction on the catalyst.

• Product Quantification:

  • After electrolysis, collect the liquid electrolyte from the cathodic compartment.

  • Quantify the urea concentration using the diacetyl monoxime colorimetric method with a UV-Vis spectrophotometer.

  • Quantify potential byproducts (e.g., NH₃ via the indophenol blue method, CO/H₂ via gas chromatography) to calculate the complete Faradaic balance.

• Post-Reaction Analysis:

  • Re-characterize the catalyst using the same techniques as in Step 1. This helps to assess its stability and identify any structural changes during the reaction.

Workflow for evaluating urea synthesis electrocatalysts.

Conclusion and Future Outlook

The landscape of urea synthesis is undergoing a fundamental transformation. While the traditional Bosch-Meiser process remains the industrial backbone, its energy and environmental costs are driving aggressive research into alternatives. Electrocatalysis has emerged as the leading contender for sustainable, ambient-condition urea production. The development of novel catalysts, from bimetallic alloys and heterostructures to single-atom sites, has already demonstrated remarkable progress in achieving high Faradaic efficiencies and production rates.[4][11]

The path forward requires a multi-pronged approach. For researchers, the focus will be on designing catalysts with enhanced long-term stability and even greater selectivity to minimize byproduct separation costs. A deeper mechanistic understanding, particularly of the C-N coupling step on different catalyst surfaces, will be crucial for rational catalyst design. For industry professionals, techno-economic analyses and reactor engineering will be vital to determine the scalability and commercial viability of these promising new technologies.[6] The continued synergy between fundamental catalysis research and practical engineering will ultimately determine how quickly these greener routes can redefine the future of urea production.

References

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• Advances in Catalysts for Urea Electrosynthesis Utilizing CO 2 and Nitrogenous Materials: A Mechanistic Perspective. (2024). MDPI.
• Selective electrochemical synthesis of urea from nitrate and CO2 via relay catalysis on hybrid catalysts. (2023). Sargent Group - University of Toronto.
• Electrochemical Urea Production over Diatomic Fe–Ni Catalyst: a Mechanism for C–N Coupling. (2024).
• Electrocatalytic CN Coupling: Advances in Urea Synthesis and Opportunities for Alternative Products. (2025).
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A Senior Application Scientist's Guide to Assessing the Drug-like Properties of Novel (Cyclopropylmethyl)urea Compounds

In the landscape of modern drug discovery, the (Cyclopropylmethyl)urea scaffold has emerged as a promising structural motif. Its unique conformational rigidity and potential for establishing crucial hydrogen bond interactions make it an attractive starting point for designing novel therapeutics. However, the journey from a promising compound to a viable drug candidate is contingent upon a thorough evaluation of its drug-like properties. This guide provides a comprehensive framework for researchers to assess these properties, ensuring that only the most promising candidates progress through the development pipeline.

The core principle of this guide is to provide a practical, in-depth comparison of novel (Cyclopropylmethyl)urea compounds against established benchmarks. We will delve into the causality behind experimental choices and present self-validating protocols to ensure scientific integrity.

I. Foundational Assessment: The Rule of Five and Physicochemical Properties

A fundamental starting point in evaluating any new chemical entity is to assess its basic physicochemical properties, often guided by Lipinski's Rule of Five.[1][2][3] This rule provides a set of simple molecular descriptors that can predict the likelihood of a compound having good oral bioavailability.[1][2][3][4] While not an absolute determinant of druggability, it serves as an excellent initial filter.[4][5]

Lipinski's Rule of Five Criteria:

• Molecular Weight (MW): ≤ 500 Da[1][2][3]

• LogP (Octanol-Water Partition Coefficient): ≤ 5[1][2][3]

• Hydrogen Bond Donors (HBD): ≤ 5[1][2][3]

• Hydrogen Bond Acceptors (HBA): ≤ 10[1][2][3]

Compounds that adhere to these rules are more likely to exhibit favorable absorption and permeation characteristics.[1][3]

Table 1: Physicochemical Properties of Novel (Cyclopropylmethyl)urea Compounds vs. Comparators

Compound	Molecular Weight (Da)	Calculated LogP	HBD	HBA	Lipinski Violations
Novel Compound A	450.6	3.8	2	4	0
Novel Compound B	520.7	4.2	3	5	1
Comparator Drug X	485.5	3.5	1	3	0
Comparator Drug Y	398.4	2.1	2	4	0

This table presents hypothetical data for illustrative purposes.

II. The ADME Profile: A Deeper Dive into Drug-like Behavior

Beyond basic physicochemical properties, a comprehensive assessment of a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) profile is crucial.[6] In vitro ADME assays provide critical data to predict a compound's pharmacokinetic behavior in vivo.[6][7][8]

A. Permeability: Crossing the Biological Barriers

A drug's ability to permeate biological membranes, such as the intestinal epithelium, is fundamental for oral absorption.[9] Two widely used in vitro models for assessing permeability are the Parallel Artificial Membrane Permeability Assay (PAMPA) and the Caco-2 cell permeability assay.

• PAMPA: This cell-free assay predicts passive diffusion across an artificial membrane.[9][10] It is a cost-effective and high-throughput method for early-stage screening.[10][11]

• Caco-2 Permeability Assay: This cell-based model uses a monolayer of human colon adenocarcinoma cells that differentiate to form a barrier with properties similar to the intestinal epithelium.[12][13] It can assess both passive diffusion and active transport mechanisms.[9][12]

Experimental Workflow: PAMPA

Caption: Workflow for the Parallel Artificial Membrane Permeability Assay (PAMPA).

B. Metabolic Stability: The First-Pass Challenge

The liver is the primary site of drug metabolism, and a compound's susceptibility to breakdown by liver enzymes can significantly impact its bioavailability and duration of action.[14][15] The in vitro liver microsomal stability assay is a standard method to evaluate a compound's metabolic fate.[16][17][18]

Experimental Protocol: Liver Microsomal Stability Assay

• Preparation: Thaw pooled human liver microsomes and dilute to the desired concentration (e.g., 0.5 mg/mL) in a suitable buffer (e.g., potassium phosphate buffer, pH 7.4).[16][18]

• Reaction Mixture: Prepare a reaction mixture containing the test compound at a specific concentration (e.g., 1 µM) and the liver microsomes.

• Initiation: Initiate the metabolic reaction by adding a cofactor solution, typically an NADPH regenerating system.[16][18]

• Time Points: Incubate the reaction mixture at 37°C and collect aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).[17]

• Quenching: Stop the reaction at each time point by adding a cold organic solvent, such as acetonitrile, which also serves to precipitate the proteins.[14]

• Analysis: Centrifuge the samples to pellet the precipitated protein and analyze the supernatant for the remaining parent compound using LC-MS/MS.[14][18]

• Data Analysis: Plot the natural logarithm of the percentage of the remaining compound against time to determine the half-life (t½) and calculate the intrinsic clearance (CLint).[14][19]

C. Cytochrome P450 (CYP) Inhibition: The Risk of Drug-Drug Interactions

Cytochrome P450 enzymes are a major family of enzymes responsible for drug metabolism.[20][21] Inhibition of these enzymes by a new drug candidate can lead to adverse drug-drug interactions (DDIs) by affecting the metabolism of co-administered drugs.[22][23] Therefore, it is essential to assess the inhibitory potential of novel compounds against the major CYP isoforms (e.g., CYP1A2, 2C9, 2C19, 2D6, and 3A4).[24][25]

Table 2: ADME and Safety Profile of Novel (Cyclopropylmethyl)urea Compounds

Compound	PAMPA Papp (10⁻⁶ cm/s)	Caco-2 Papp (A→B) (10⁻⁶ cm/s)	Efflux Ratio (B→A / A→B)	Liver Microsomal t½ (min)	CYP3A4 IC₅₀ (µM)	hERG IC₅₀ (µM)
Novel Compound A	15.2	12.5	1.2	45	> 50	> 30
Novel Compound B	8.5	5.1	3.5	20	8.7	15
Comparator Drug X	18.1	16.3	0.9	65	> 50	> 50
Comparator Drug Y	12.4	10.8	1.5	35	25	40

This table presents hypothetical data for illustrative purposes.

III. Early Safety Assessment: Minimizing Risks

Early identification of potential safety liabilities is paramount to avoid late-stage attrition in drug development. Key areas of concern include cardiotoxicity and general cytotoxicity.

A. Cardiotoxicity: The hERG Liability

Inhibition of the human Ether-à-go-go-Related Gene (hERG) potassium channel is a major cause of drug-induced cardiac arrhythmias.[26][27] Therefore, screening compounds for hERG inhibition is a critical safety assessment.[26][28] Automated patch-clamp electrophysiology is the gold standard for evaluating hERG channel activity.[27][29]

B. Cytotoxicity: Assessing General Cell Health

Cytotoxicity assays are used to determine the potential of a compound to cause cell death.[30][31] Common methods include the MTT assay, which measures metabolic activity, and the LDH release assay, which quantifies membrane damage.[30][31][32][33]

Experimental Workflow: LDH Cytotoxicity Assay

Caption: Workflow for the Lactate Dehydrogenase (LDH) Cytotoxicity Assay.

IV. Conclusion and Future Directions

The comprehensive assessment of drug-like properties is a multi-faceted process that is integral to the successful development of novel therapeutics. For (Cyclopropylmethyl)urea compounds, a systematic evaluation of physicochemical properties, ADME profiles, and early safety liabilities is essential. The experimental protocols and comparative data presented in this guide provide a robust framework for researchers to identify and advance candidates with the highest potential for clinical success.

Future efforts should focus on developing more predictive in silico models to streamline the initial screening process and integrating more complex, multi-parameter assays to better mimic the in vivo environment. By combining rigorous experimental evaluation with insightful data analysis, we can unlock the full therapeutic potential of the (Cyclopropylmethyl)urea scaffold.

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Safety & Regulatory Compliance

A Guide to the Proper Disposal of (Cyclopropylmethyl)urea for Laboratory Professionals

As a Senior Application Scientist, my goal is to provide you with technical guidance that is not only accurate but also practical and grounded in field-proven safety principles. The proper management and disposal of chemical waste is a cornerstone of laboratory safety and regulatory compliance. This guide offers a detailed protocol for the disposal of (Cyclopropylmethyl)urea, designed to ensure the safety of personnel and the protection of our environment. The procedures outlined here are built on a foundation of risk assessment, regulatory awareness, and best practices in chemical hygiene.

Hazard Assessment and Waste Characterization

The first and most critical step in any disposal procedure is to fully understand the hazards associated with the substance. While (Cyclopropylmethyl)urea is a specific molecule, its direct, comprehensive toxicological and environmental data can be limited. Therefore, we must extrapolate from closely related compounds and established chemical principles. The structural analog, 1-Cyclopropylurea (CAS 19757-64-3), provides valuable hazard data. According to the European Chemicals Agency (ECHA), 1-Cyclopropylurea is classified with specific GHS hazard statements, which we will conservatively apply to (Cyclopropylmethyl)urea for the purposes of safe handling and disposal.[1]

This initial characterization is crucial because it dictates the entire disposal pathway. Under the Resource Conservation and Recovery Act (RCRA), a chemical waste is considered hazardous if it is specifically listed by the Environmental Protection Agency (EPA) or if it exhibits certain characteristics (ignitability, corrosivity, reactivity, or toxicity).[2][3] While (Cyclopropylmethyl)urea is not explicitly on the EPA's F, K, P, or U lists, its potential irritant properties require that it be managed as a hazardous waste to ensure full compliance and safety.[4]

Table 1: Hazard Profile of (Cyclopropylmethyl)urea (based on 1-Cyclopropylurea data)

Hazard Classification	GHS Hazard Statement	Description	Source
Skin Corrosion/Irritation	H315: Causes skin irritation	May cause redness, itching, or inflammation upon contact with skin.	[1]
Serious Eye Damage/Irritation	H319: Causes serious eye irritation	May cause significant irritation, redness, or pain if it enters the eyes.	[1]
Specific Target Organ Toxicity	H335: May cause respiratory irritation	Inhalation of dust may irritate the respiratory tract, leading to coughing or discomfort.	[1]

This data is for the analogous compound 1-Cyclopropylurea and should be used as a conservative proxy for hazard assessment.

Personal Protective Equipment (PPE) and Handling Precautions

Before handling (Cyclopropylmethyl)urea for disposal, it is imperative to wear appropriate PPE. The choice of PPE is directly informed by the hazard assessment.

• Eye and Face Protection: Wear chemical safety goggles that meet OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[5]

• Skin Protection: Wear nitrile gloves and a fully-buttoned laboratory coat. Always check the glove manufacturer's compatibility chart.[6] Hands should be washed thoroughly with soap and water after removing gloves.[6]

• Respiratory Protection: Handle the solid material in a well-ventilated area or within a chemical fume hood to minimize dust generation and inhalation.[5][7] If significant dust is unavoidable, a NIOSH/MSHA approved respirator may be necessary.[5]

Segregation and Incompatibility

Proper segregation of chemical waste is fundamental to preventing dangerous reactions. (Cyclopropylmethyl)urea, like other urea-based compounds, must be stored away from incompatible materials.

• Primary Incompatibilities: Keep (Cyclopropylmethyl)urea waste segregated from strong oxidizing agents (e.g., nitrates, perchlorates), nitrites, and hypochlorites.[5][6][7] Mixing with hypochlorites can potentially form nitrogen trichloride, which is explosive.[7]

• Storage Practice: Always store waste containers in secondary containment, such as a plastic bin or tray, to contain any potential leaks or spills.[8][9] Ensure that containers of incompatible wastes are stored in separate secondary containment systems.[9]

Step-by-Step Disposal Protocol for (Cyclopropylmethyl)urea

This protocol provides a direct, procedural workflow for collecting and disposing of (Cyclopropylmethyl)urea waste in a laboratory setting.

Step 1: Container Selection and Preparation

• For Unused or Expired Product: The best practice is to leave the chemical in its original container.[10] Do not deface the manufacturer's label.[10]

• For Contaminated Lab Debris (Solid Waste): For items like gloves, weigh boats, or paper towels contaminated with (Cyclopropylmethyl)urea, use a dedicated hazardous waste container. This should be a sturdy, leak-proof pail or drum lined with a clear plastic bag.[10][11] Do not use black plastic or biohazard bags for chemical waste.[8]

• For Solutions or Rinsate: If you are disposing of a solution containing (Cyclopropylmethyl)urea, the first rinse of any emptied container must be collected and disposed of as hazardous waste.[8] Use a sturdy, leak-proof, and chemically compatible container (e.g., a glass or polyethylene carboy) for liquid waste.[8]

Step 2: Waste Labeling

• As soon as the first drop of waste is added to a container, it must be labeled.[9]

• Use your institution's standardized hazardous waste label. These labels are designed to meet federal and local regulatory requirements.[9]

• The label must include:

  • The full chemical name: "(Cyclopropylmethyl)urea".[9] Avoid abbreviations or formulas.

  • The words "Hazardous Waste".

  • An accurate list of all constituents in the container.

  • The approximate percentage of each constituent.

  • The specific hazard(s) (e.g., "Irritant").

  • The accumulation start date (the date the first waste was added).

Step 3: Waste Accumulation and Storage

• Keep the waste container sealed at all times, except when adding waste.[8][10] This prevents the release of vapors and protects the container's contents from contamination.

• Store the container in a designated Satellite Accumulation Area (SAA), which must be at or near the point of generation and under the control of laboratory personnel.[9]

• Ensure the SAA is clearly marked with a sign.[9]

• Do not accumulate more than 10-25 gallons of hazardous waste in your lab's SAA, depending on institutional policy.[8][10]

Step 4: Arranging for Disposal

• Once a waste container is full (no more than 3/4 to the shoulder) or has reached the institutional time limit for accumulation, arrange for a pickup.[8][10]

• Contact your institution's Environmental Health and Safety (EHS) department to schedule a waste collection.[8][10]

• Never dispose of (Cyclopropylmethyl)urea or its containers in the regular trash or pour it down the sink.[8][9] This is illegal and environmentally harmful.

Disposal of Empty Containers

A chemical container is not considered "empty" until all possible contents have been removed.

• Thoroughly empty the container. If any solid residue remains that cannot be removed, the container must be disposed of as hazardous waste.[8]

• The first rinse of the container with a suitable solvent must be collected and managed as hazardous waste.[8]

• After the hazardous rinse is collected, the container can be triple-rinsed.

• Once thoroughly rinsed and air-dried, all labels must be completely defaced or removed.[8]

• The clean, dried, and unlabeled container can then be disposed of in the appropriate recycling or solid waste stream (e.g., glass disposal box).[8]

Emergency Spill Procedures

In the event of a spill, your immediate safety is the priority.

• Minor Spill (Contained, No Personnel Exposure):

  • Notify colleagues in the immediate area.

  • Ensure you are wearing the correct PPE (goggles, gloves, lab coat).

  • Cover the spill with an absorbent material suitable for chemical spills.

  • Carefully sweep or scoop the solid material and absorbent into a designated waste container. Avoid creating dust.[6]

  • Label the container as hazardous waste and dispose of it according to the protocol above.

  • Clean the affected area.

• Major Spill (Large Area, Personnel Exposure, or Outside of a Ventilated Area):

  • Evacuate the area immediately.

  • Notify your supervisor and your institution's EHS department.[8]

  • If there has been an exposure, follow first-aid procedures. For skin contact, wash thoroughly with soap and water.[6] For eye contact, flush with water for at least 15 minutes.[12]

Diagram: Chemical Waste Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for managing laboratory chemical waste, from generation to final disposal.

Caption: Workflow for proper chemical waste handling in a lab.

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• Hazardous Waste Disposal Guide. Dartmouth College Environmental Health and Safety. [Link]

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Mastering Safety: A Researcher's Guide to Handling (Cyclopropylmethyl)urea

For Research Use Only. Not Intended for Diagnostic or Therapeutic Use.

As laboratory professionals at the forefront of scientific innovation, our most critical instrument is a safe working environment. This guide provides essential, field-tested safety protocols for handling (Cyclopropylmethyl)urea (CAS 61600-98-4), a compound used in various research and development applications. Moving beyond a simple checklist, we will explore the causality behind these procedures to build a deeply ingrained culture of safety and precision in your work.

Immediate Hazard Assessment: Understanding the Risks

(Cyclopropylmethyl)urea is a powder that presents specific hazards requiring rigorous control measures. The primary risks are associated with exposure to the dust or powder form of the chemical. According to the Globally Harmonized System (GHS), this compound is classified with the following hazards[1]:

• H312: Harmful in contact with skin.

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

The causality is clear: the fine particulate nature of the compound allows for easy inhalation and adherence to skin and eyes, leading to irritation and potential harm upon absorption. Therefore, all handling procedures must be designed to minimize or eliminate direct contact and aerosolization.

Core Directive: Personal Protective Equipment (PPE)

A multi-layered PPE strategy is non-negotiable. The selection of each component is directly linked to the identified hazards of (Cyclopropylmethyl)urea.

Hazard Category	Required PPE	Rationale for Use
Eye/Face Protection	Chemical safety goggles with side shields or a full-face shield.[2]	Why: Protects against airborne particles and accidental splashes. Standard safety glasses are insufficient as they do not provide a seal against fine dust.
Skin & Body Protection	Nitrile gloves (ensure to check manufacturer's compatibility chart) and a fully-buttoned laboratory coat.[3]	Why: Nitrile provides a robust barrier against skin contact (H312, H315). A lab coat prevents contamination of personal clothing.
Respiratory Protection	A NIOSH-approved P1 or P95 particulate respirator.[2]	Why: Essential for preventing inhalation of dust, which can cause respiratory irritation (H335). Required whenever handling the powder outside of a certified chemical fume hood.

Operational Plan: From Preparation to Disposal

A systematic workflow is the bedrock of laboratory safety. The following procedural steps create a self-validating system to ensure minimal exposure risk.

Engineering Controls: Your First Line of Defense

The single most effective way to control exposure is to handle the source.

• Ventilation: All weighing and handling of powdered (Cyclopropylmethyl)urea must be performed in a certified chemical fume hood or a similar ventilated enclosure.[3] This captures dust at the source, preventing its dispersion into the general work area.

• Accessibility: Ensure an eyewash station and safety shower are unobstructed and readily accessible before beginning any work.

Procedural Workflow for Safe Handling

The following diagram and step-by-step guide illustrate the mandatory workflow for handling (Cyclopropylmethyl)urea.

Caption: Safe handling workflow for (Cyclopropylmethyl)urea.

Step-by-Step Protocol:

• Preparation:

  • Designate a specific area for handling, preferably within a chemical fume hood.

  • Assemble all necessary equipment (spatulas, weigh boats, containers) before opening the primary chemical container.

  • Don all required PPE in the correct order: lab coat, respirator, eye protection, and finally, gloves pulled over the cuffs of the lab coat.

• Handling:

  • Perform all manipulations slowly and deliberately to avoid creating airborne dust.[3]

  • If transferring powder, use a spatula or scoop. Avoid pouring directly from the bottle when possible.

  • Keep the container of (Cyclopropylmethyl)urea sealed when not in immediate use.

• Decontamination and Doffing:

  • After handling, decontaminate the work surface with an appropriate cleaning agent.

  • Remove PPE in a manner that avoids self-contamination:

    • First, remove gloves using a proper technique (peeling one off with the other, then sliding a clean finger under the cuff of the second).

    • Remove lab coat.

    • Remove eye protection.

    • Finally, remove the respirator.

  • Wash hands thoroughly with soap and water immediately after removing all PPE.[3]

Emergency & Disposal Plans

Accidental Exposure:

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[2]

• Skin Contact: Wash the affected area with soap and plenty of water. Remove contaminated clothing. If irritation persists, seek medical attention.[4]

• Inhalation: Move the individual to fresh air. If breathing is difficult or symptoms persist, seek medical attention.[3][4]

• Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical attention.[2]

Spill & Waste Disposal:

• Small Spills: For minor spills, carefully sweep up the dry material, avoiding dust generation. Place it into a sealed, labeled, and compatible waste container.[5]

• Waste Chemical: Unused (Cyclopropylmethyl)urea and materials from spill clean-up should be collected in a clearly labeled hazardous waste container.[3]

• Contaminated PPE: Dispose of used gloves and other contaminated disposable items in the designated solid hazardous waste stream.

• Disposal Protocol: All waste must be disposed of through your institution's environmental health and safety office, following all local and national regulations. Do not dispose of it in standard trash or down the drain.[6][7]

By integrating these safety protocols into your daily laboratory operations, you build a foundation of trust in your procedures and ensure the integrity of your research and the well-being of your team.

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• (cyclopropylmethyl)urea | CAS 61600-98-4 | AMERICAN ELEMENTS ®. (n.d.). Retrieved from [Link]

• Safety Data Sheet – Urea. (2025, April 29). Morton Smith-Dawe. Retrieved from [Link]

• Safety Data Sheet: N,N'-Dimethylpropylene urea. (n.d.). Carl ROTH. Retrieved from [Link]

• Personal Protective Equipment (PPE). (n.d.). CHEMM. Retrieved from [Link]

• SAFETY DATA SHEET UREA. (2024, June 5). Azomureș S.A. Retrieved from [Link]

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• SAFETY DATA SHEET Urea Solution. (n.d.). Airgas. Retrieved from [Link]

• MATERIAL SAFETY DATA SHEET: n-METHYL UREA. (n.d.). Oxford Lab Fine Chem LLP. Retrieved from [Link]

• Safety Data Sheet: Urea. (n.d.). Chemos GmbH & Co.KG. Retrieved from [Link]

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